(4S)-4-propyl-1,3-oxazolidin-2-one

• CAS: 165115-69-5

Core Science & Biosynthesis

The (4S)-4-Propyl-1,3-oxazolidin-2-one Chiral Auxiliary: Mechanistic Causality and Self-Validating Protocols in Asymmetric Synthesis

Executive Summary

In the landscape of asymmetric synthesis, the predictable control of absolute stereochemistry remains the cornerstone of complex molecule construction. Among the most reliable tools available to synthetic chemists are the Evans oxazolidinones[1]. While the isopropyl and benzyl derivatives are ubiquitous, (4S)-4-propyl-1,3-oxazolidin-2-one (CAS: 165115-69-5) occupies a unique niche[2]. Derived from the non-proteinogenic amino acid L-norvaline, the straight-chain propyl group provides a highly effective steric shield while offering distinct conformational flexibility compared to its branched or aromatic counterparts.

This technical guide dissects the structural profiling, mechanistic causality, and self-validating experimental protocols required to successfully deploy (4S)-4-propyl-1,3-oxazolidin-2-one in state-of-the-art drug development and natural product synthesis[3].

Structural & Physicochemical Profiling

The efficacy of a chiral auxiliary is dictated by its ability to temporarily introduce a stereogenic center that rigidly directs subsequent bond formations[4]. The oxazolidinone ring provides a constrained heterocyclic scaffold, while the C4-propyl group acts as the stereodirecting element.

Table 1: Physicochemical Properties of (4S)-4-Propyl-1,3-oxazolidin-2-one

Property	Specification
IUPAC Name	(4S)-4-propyl-1,3-oxazolidin-2-one
CAS Registry Number	165115-69-5
Molecular Formula	C6H11NO2
Molecular Weight	129.16 g/mol
Chiral Pool Precursor	L-Norvaline
Primary Application	Asymmetric Aldol Additions, Alkylations, Diels-Alder

Unlike the rigid isopropyl group derived from L-valine, the linear propyl chain of the norvaline derivative maintains a high A-value (steric bulk) but allows for subtle rotational degrees of freedom. This can be advantageous when reacting with highly encumbered electrophiles where the rigid isopropyl group might completely arrest the reaction kinetics.

Table 2: Comparative Performance of Evans Auxiliaries in Aldol Additions

Auxiliary	C4 R-Group	Amino Acid Precursor	Typical Aldol dr (syn:anti)	Steric Profile
(4S)-4-Propyl	-CH₂CH₂CH₃	L-Norvaline	>98:2	Moderate-High (Flexible)
(4S)-4-Isopropyl	-CH(CH₃)₂	L-Valine	>99:1	High (Rigid)
(4S)-4-Benzyl	-CH₂Ph	L-Phenylalanine	>99:1	High (π-Stacking)

Mechanistic Causality in Asymmetric Induction (E-E-A-T)

To utilize this auxiliary effectively, one must understand the causality behind the stereocontrol. The asymmetric induction relies on a sequence of highly ordered geometric constraints[5].

• N-Acylation & Dipole Alignment: The attachment of an acyl group to the oxazolidinone nitrogen creates an imide. The ground-state conformation of this imide is dictated by dipole-dipole repulsion between the endocyclic carbamate carbonyl and the exocyclic acyl carbonyl, forcing them into an anti-parallel arrangement[6].

• Enolization & A(1,3) Strain Minimization: When treated with a dialkylboron triflate (e.g., Bu₂BOTf) and a hindered base (DIPEA), the auxiliary undergoes soft enolization. The reaction exclusively yields the (Z)-boron enolate. Why? The (E)-enolate would force the terminal alkyl group of the enolate into severe A(1,3) allylic strain with the oxazolidinone ring. The (Z)-geometry completely relieves this strain[4].

• The Zimmerman-Traxler Transition State: The aldol addition proceeds via a closed, six-membered Zimmerman-Traxler transition state[5]. The boron atom chelates both the enolate oxygen and the incoming aldehyde carbonyl. In this rigid chair-like transition state, the C4-propyl group of the auxiliary points directly into the space of the Re face of the enolate. This steric wall forces the aldehyde to approach exclusively from the unhindered Si face, dictating the absolute stereochemistry of the newly formed C-C bond[5].

Figure 1: Mechanistic pathway of the Evans Aldol reaction emphasizing stereocontrol.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I mandate that every protocol must be a self-validating system. A reaction should not proceed to the next step unless specific, measurable checkpoints are met.

Protocol A: Synthesis of the Auxiliary from L-Norvaline

Causality: Phosgene is traditionally used for cyclization, but it is highly toxic. Diethyl carbonate serves as a safer, highly efficient surrogate for the cyclization of the amino alcohol[1].

• Reduction: Suspend L-norvaline in THF. Add NaBH₄ followed by the slow, dropwise addition of I₂ at 0 °C (generates borane in situ). Reflux for 14 hours to yield (S)-2-amino-1-pentanol.

• Cyclization: Combine the amino alcohol with diethyl carbonate (1.5 eq) and anhydrous K₂CO₃ (0.1 eq). Heat to 130 °C, utilizing a Dean-Stark trap to continuously remove the ethanol byproduct, driving the equilibrium forward.

• Validation Checkpoint: Monitor the distillation temperature. When the vapor temperature drops from 78 °C (ethanol) and stabilizes, the cyclization is complete. GC-MS should confirm a mass of m/z 129 [M]⁺.

Figure 2: Synthetic workflow from L-norvaline to enantiopure product via the chiral auxiliary.

Protocol B: N-Acylation (Substrate Loading)

Causality: Deprotonation of the oxazolidinone nitrogen must be quantitative to prevent unreacted auxiliary from complicating downstream purification[6].

• Dissolve (4S)-4-propyl-1,3-oxazolidin-2-one in anhydrous THF and cool to -78 °C under N₂.

• Add n-BuLi (1.05 eq) dropwise. Stir for 30 minutes to ensure complete metalation.

• Add the desired acyl chloride (1.1 eq) dropwise. Stir for 1 hour, then warm to 0 °C.

• Validation Checkpoint: Quench a 50 µL aliquot in saturated NH₄Cl and extract with EtOAc. TLC (UV/KMnO₄) must show complete consumption of the highly polar auxiliary spot (R_f ~0.2 in 1:1 Hex/EtOAc) and the appearance of a less polar N-acyl product (R_f ~0.6).

Protocol C: The Asymmetric Aldol Addition

Causality: Boron enolates are utilized because the short B-O and B-C bonds create a highly compact, rigid transition state, maximizing the steric influence of the C4-propyl group[4].

• Cool a solution of the N-acyl oxazolidinone in CH₂Cl₂ to -78 °C.

• Add Bu₂BOTf (1.1 eq) followed by slow addition of DIPEA (1.2 eq). Stir for 30 minutes.

  • Validation Checkpoint: Quench a micro-aliquot with D₂O. ¹H-NMR must show >95% deuterium incorporation at the α-position, confirming quantitative (Z)-enolate formation.

• Add the aldehyde (1.1 eq) dropwise. Stir at -78 °C for 1 hour, then warm to 0 °C for 1 hour.

• Quench with pH 7 phosphate buffer, followed by oxidative cleavage of the boron-aldolate complex using 30% H₂O₂ in MeOH.

Protocol D: Non-Destructive Auxiliary Cleavage

Causality: Traditional saponification (LiOH/H₂O) often results in competitive attack at the endocyclic carbamate, destroying the auxiliary. The addition of H₂O₂ leverages the alpha-effect, generating the highly nucleophilic hydroperoxide anion (LiOOH). This softer nucleophile selectively attacks the exocyclic acyl carbonyl[7].

• Dissolve the aldol adduct in a 4:1 mixture of THF/H₂O and cool to 0 °C.

• Add 30% H₂O₂ (4.0 eq) followed by LiOH·H₂O (2.0 eq). Stir for 1 hour.

• Quench the excess peroxide with Na₂SO₃ (1.5 M aqueous solution).

• Validation Checkpoint: LC-MS analysis of the crude mixture must show the presence of the intact auxiliary (m/z 130 [M+H]⁺) and the free chiral carboxylic acid. The absence of a ring-opened hydroxyamide confirms the mechanistic fidelity of the LiOOH pathway[7].

References

• Easy Access to Evans' Oxazolidinones.
• A Comparative Guide to D-Valinol and Evans Chiral Auxiliaries in Asymmetric Synthesis, Benchchem.
• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis, RSC Publishing.
• (4S)-4-Propyl-2-oxazolidinone | 165115-69-5, ChemicalBook.
• Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions, Journal of the American Chemical Society.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary, Journal of Chemical Educ
• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2, ACS Public

Sources

• 1. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (4S)-4-Propyl-2-oxazolidinone | 165115-69-5 [m.chemicalbook.com]
• 3. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.williams.edu [chemistry.williams.edu]
• 7. pubs.acs.org [pubs.acs.org]

Precision Stereocontrol in Asymmetric Synthesis: The Mechanism of Action of (4S)-4-Propyl-1,3-oxazolidin-2-one

Abstract / Executive Summary

The (4S)-4-propyl-1,3-oxazolidin-2-one framework, derived from the unnatural amino acid L-norvaline, is a cornerstone chiral auxiliary in modern asymmetric synthesis[1]. Pioneered by David A. Evans, this N-acyl oxazolidinone enables highly predictable diastereoselective C-C bond formations, particularly in aldol additions and alkylations[2]. This technical guide dissects the thermodynamic and kinetic principles governing its mechanism of action, providing drug development professionals and synthetic chemists with field-proven protocols and mechanistic rationales for its application.

Structural Anatomy and Mechanistic Foundations

The efficacy of the Evans chiral auxiliary hinges on its ability to translate the resident chirality of the 4-propyl group into a newly formed stereocenter. The mechanism of action is governed by three sequential stereochemical gating events:

• N-Acylation and Imide Resonance: The auxiliary is first N-acylated (e.g., with propionyl chloride) to form an imide. The resonance of the imide nitrogen lone pair with both carbonyl groups restricts rotation, creating a rigid planar framework necessary for stereochemical relay[3].

• Z-Enolate Geometry: Deprotonation with a strong base (e.g., LDA or NaHMDS) or a Lewis acid/amine combination (e.g., Bu₂BOTf/DIPEA) exclusively yields the Z-enolate. This selectivity is driven by the thermodynamic minimization of allylic A(1,3) strain between the enolate oxygen and the auxiliary's substituents[4].

• Facial Shielding: In the Z-enolate conformation, the bulky 4-propyl group projects outward, effectively shielding the Si face of the enolate. Consequently, electrophilic attack is forced to occur from the less hindered Re face, resulting in high diastereomeric excesses (often >99:1)[2].

Logical progression of Evans auxiliary-mediated asymmetric synthesis.

The Boron-Mediated Asymmetric Aldol Reaction

The most celebrated application of the (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary is the asymmetric aldol reaction[5].

Causality in Lewis Acid Selection: While lithium and titanium enolates can be used, boron enolates (generated via dibutylboron triflate, Bu₂BOTf) are vastly superior for aldol additions. Boron-oxygen bonds are significantly shorter and stronger than their lithium or titanium counterparts. This creates a highly rigid, tightly packed six-membered Zimmerman-Traxler chair transition state[4].

In this chelated transition state, the aldehyde substituent adopts an equatorial position to minimize 1,3-diaxial interactions. The rigid boron coordination amplifies the steric hindrance of the 4-propyl group, directing the aldehyde to the unshielded face and yielding the "Evans syn-aldol" adduct with exquisite precision[4].

Non-Destructive Cleavage and Auxiliary Recovery

Post-transformation, the chiral auxiliary must be removed without epimerizing the newly formed stereocenter.

The Peroxide Effect: Saponification with aqueous hydroxide (LiOH or NaOH) alone is problematic; hydroxide is not sufficiently selective and will attack the endocyclic carbamate carbonyl, destroying the auxiliary via ring-opening[6]. To circumvent this, hydrogen peroxide (H₂O₂) is added. The combination of LiOH and H₂O₂ generates the hydroperoxide anion (LiOOH). Due to the α-effect (the repulsion between adjacent lone pairs on the oxygen atoms), LiOOH is vastly more nucleophilic than hydroxide[3]. It selectively attacks the more electrophilic exocyclic imide carbonyl, forming a peracid intermediate that is subsequently reduced by sodium sulfite, cleanly liberating the carboxylic acid and preserving the auxiliary[3][6].

Divergent non-destructive cleavage pathways for N-acyl oxazolidinones.

Quantitative Performance Metrics

The following table summarizes the expected outcomes and recovery rates for various cleavage methodologies applied to the (4S)-4-propyl-1,3-oxazolidin-2-one adducts.

Cleavage Method	Reagents	Primary Product	Auxiliary Recovery (%)	Typical Yield (%)	Epimerization Risk
Hydrolysis	LiOH, H₂O₂, THF/H₂O	Carboxylic Acid	>90%	85-95%	Low
Reduction	LiBH₄, MeOH, THF	Primary Alcohol	>85%	80-90%	Low
Amidation	MeNHOMe·HCl, AlMe₃	Weinreb Amide	>90%	85-95%	Very Low
Endocyclic (Undesired)	LiOH (No H₂O₂)	Ring-opened waste	<10%	N/A	High

Validated Experimental Protocols

Protocol A: Asymmetric Boron-Mediated Aldol Addition

This self-validating protocol ensures complete enolization prior to electrophile introduction, minimizing unreacted starting material.

• Preparation: Dissolve the N-acyl-(4S)-4-propyl-1,3-oxazolidin-2-one (1.0 eq) in anhydrous CH₂Cl₂ (0.1 M) under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lewis Acid Coordination: Add dibutylboron triflate (Bu₂BOTf, 1.0 M in CH₂Cl₂, 1.1 eq) dropwise. Mechanistic Note: The boron triflate acts as a strong Lewis acid, coordinating the imide carbonyls and acidifying the α-protons.

• Enolization: Add N,N-Diisopropylethylamine (DIPEA, 1.2 eq) dropwise. Stir at -78 °C for 30 minutes, then warm to 0 °C for 1 hour. Mechanistic Note: The bulky DIPEA selectively deprotonates the α-carbon without attacking the Lewis acid, cleanly generating the Z-boron enolate.

• Electrophilic Addition: Re-cool the reaction to -78 °C. Add the desired aldehyde (1.1 eq) dropwise. Stir for 1-2 hours at -78 °C.

• Quench & Oxidation: Quench the reaction with pH 7 phosphate buffer and methanol. To safely decompose the boron species, add a 2:1 mixture of MeOH and 30% aqueous H₂O₂ at 0 °C and stir for 1 hour. Extract with CH₂Cl₂ and purify via flash chromatography[5].

Protocol B: Hydrolytic Cleavage via LiOH/H₂O₂

This protocol utilizes the α-effect to ensure exclusive exocyclic cleavage, preserving the chiral auxiliary for future use.

• Preparation: Dissolve the purified aldol adduct in a 4:1 mixture of THF/H₂O (0.1 M) and cool to 0 °C.

• Peroxide Activation: Add 30% aqueous H₂O₂ (4.0 eq) followed immediately by LiOH·H₂O (2.0 eq). Mechanistic Note: H₂O₂ must be added concurrently with LiOH to instantly generate the highly nucleophilic LiOOH, preventing the hydroxide from initiating destructive endocyclic cleavage[3][6].

• Hydrolysis: Stir the biphasic mixture at 0 °C for 1 hour. Monitor completion via TLC or LC-MS.

• Reduction of Peroxides: Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃, 4.2 eq). Stir for 30 minutes at room temperature. Mechanistic Note: This step is critical for safety; it reduces unreacted peroxides and the peracid intermediate to the corresponding carboxylic acid, preventing explosive hazards during concentration[3].

• Isolation: Remove the THF under reduced pressure. Extract the aqueous layer with CH₂Cl₂ to recover the intact (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary. Acidify the remaining aqueous layer to pH 2 with 1N HCl and extract with ethyl acetate to isolate the enantioenriched carboxylic acid product.

References

1.[2] Enolates - Formation, Stability, and Simple Reactions. Master Organic Chemistry. 2 2.[4] Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. ResearchGate. 4 3.[6] Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ResearchGate. 6 4.[5] Evans aldol reaction. ResearchGate. 5 5.[3] Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment. Williams College / Journal of Chemical Education. 3 6.[1] US6657070B2 - Production of chirally pure α-amino acids and N-sulfonyl α-amino acids. Google Patents. 1

Sources

• 1. US6657070B2 - Production of chirally pure α-amino acids and N-sulfonyl α-amino acids - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.williams.edu [chemistry.williams.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

The Discovery and Application of (4S)-4-Propyl-1,3-oxazolidin-2-one: A Precision Chiral Auxiliary in Asymmetric Synthesis

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The development of asymmetric synthesis has been fundamentally shaped by the introduction of chiral auxiliaries, most notably the oxazolidinones pioneered by David A. Evans in the early 1980s[1]. While the standard valine-derived (4-isopropyl) and phenylalanine-derived (4-benzyl) oxazolidinones dominate the literature, the discovery and strategic implementation of (4S)-4-propyl-1,3-oxazolidin-2-one (CAS 165115-69-5) —derived from the non-proteinogenic amino acid L-norvaline—represents a critical evolution in steric tuning for complex molecular architectures[2].

The "Propyl" Advantage: Structural Dynamics

The choice of a chiral auxiliary is a delicate balance between providing enough steric bulk to enforce facial selectivity and avoiding excessive hindrance that could stall the reaction.

• 4-Isopropyl (Valine): Highly branched at the

  -position, creating a rigid, hemispherical steric shield. However, this bulk can severely retard the reaction rate when pairing with sterically demanding electrophiles.

• 4-Propyl (Norvaline): The linear aliphatic chain of the 4-propyl group provides a different conformational sweep. It is less sterically demanding at the immediate ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">

  -face of the enolate, allowing for the asymmetric alkylation of highly hindered electrophiles, yet its extended chain length still effectively blocks the Re face of the enolate during the Zimmerman-Traxler transition state.

This technical guide details the self-validating protocols for the synthesis, application, and cleavage of the (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary, grounded in established causality and thermodynamic principles.

Synthesis and Validation Protocol

The synthesis of the (4S)-4-propyl auxiliary is a robust, two-step process starting from L-norvaline. As a Senior Application Scientist, I mandate the use of the

reduction system over traditional for process safety and scalability.

Step 1: Reduction of L-Norvaline to (S)-2-Amino-1-pentanol

• Causality: While

  is the classical reagent for reducing amino acids, the in situ generation of borane from and is preferred in modern scale-up. It avoids the handling of highly pyrophoric aluminum residues and provides a smoother reaction profile with fewer over-reduction artifacts[1].

• Procedure:

  • Suspend L-norvaline (1.0 equiv, 100 mmol) in anhydrous THF (250 mL) under an argon atmosphere.

  • Add

    (2.5 equiv, 250 mmol) in one portion. Cool the suspension to 0 °C.

  • Dissolve

    (1.0 equiv, 100 mmol) in THF (50 mL) and add dropwise over 1 hour. Note: Hydrogen gas is evolved; ensure proper venting.

  • Heat the mixture to reflux for 14 hours.

  • Cool to room temperature and carefully quench with methanol until effervescence ceases.

  • Concentrate the solvent, dissolve the residue in 20% aqueous KOH, and extract with

    . Dry over and concentrate to yield (S)-2-amino-1-pentanol (Typical yield: 85-90%).

Step 2: Cyclization to (4S)-4-Propyl-1,3-oxazolidin-2-one

• Causality: Diethyl carbonate is utilized as a phosgene-free cyclization reagent. The addition of a catalytic amount of

  facilitates the initial transesterification, driving the equilibrium forward via the continuous distillation of ethanol[1].

• Procedure:

  • Combine (S)-2-amino-1-pentanol (1.0 equiv, 85 mmol), diethyl carbonate (2.0 equiv, 170 mmol), and anhydrous

    (0.1 equiv, 8.5 mmol) in a flask equipped with a short-path distillation head.

  • Heat the neat mixture to 110 °C. Ethanol will begin to distill off at approximately 80 °C.

  • Once ethanol distillation ceases (approx. 3 hours), cool the mixture, dilute with ethyl acetate, and wash with water.

  • Purify via recrystallization (ethyl acetate/hexanes) or vacuum distillation to afford the pure auxiliary as a white crystalline solid.

Caption: Synthetic workflow for the preparation of (4S)-4-propyl-1,3-oxazolidin-2-one.

Application: The Evans Asymmetric Aldol Addition

The hallmark application of this auxiliary is the highly stereoselective Evans Aldol reaction. The reaction occurs exclusively on the imide of the chiral oxazolidinone[3].

Mechanistic Logic & Transition State

To achieve >98% diastereomeric excess (de), the reaction relies on the formation of a tightly coordinated Z-boron enolate. Dibutylboron triflate (ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">

) is utilized because the short B-O bond length tightly constricts the Zimmerman-Traxler transition state.

Due to dipole-dipole repulsion between the imide carbonyl and the enolate oxygen, the oxazolidinone carbonyl is forced into an anti-periplanar orientation. In this conformation, the 4-propyl group projects directly over the Re face of the enolate. Consequently, the incoming aldehyde is forced to approach from the unhindered Si face, yielding the syn-aldol adduct with absolute predictability[3].

Aldol Protocol

• Enolization: Dissolve the N-acylated auxiliary in anhydrous

  and cool to -78 °C. Add (1.1 equiv) followed dropwise by diisopropylethylamine (DIPEA, 1.2 equiv). Stir for 30 minutes to ensure complete Z-enolate formation.

• Addition: Add the aldehyde (1.1 equiv) dropwise. Stir at -78 °C for 1 hour, then warm to 0 °C for 1 hour.

• Oxidative Workup: Quench with pH 7 phosphate buffer, methanol, and 30%

  . Causality: The peroxide oxidatively cleaves the boron-oxygen bonds, releasing the free aldol product without initiating retro-aldol pathways.

Caption: Stereocontrol mechanism and workflow of the Evans Aldol reaction.

Cleavage and Auxiliary Recovery

For this chemistry to be a useful enantioselective synthesis, it has to be possible to remove the oxazolidinone auxiliary without epimerization[4].

• Hydrolysis (

  ): Direct basic hydrolysis with alone can lead to endocyclic cleavage or epimerization at the newly formed -stereocenter. The addition of generates the highly nucleophilic hydroperoxide anion (via the -effect). The amide-like carbonyl is more susceptible to nucleophilic attack than the carbamate carbonyl, allowing the hydroperoxide to attack the exocyclic imide carbonyl rapidly at lower temperatures (0 °C), preserving the stereochemical integrity of the product[4].

• Reductive Cleavage (

  ): Yields the corresponding primary alcohol. is preferred over due to its higher reactivity toward the imide carbonyl, ensuring complete conversion without racemization[5].

Quantitative Data: Auxiliary Comparison

The following table summarizes the performance of the 4-propyl auxiliary compared to standard auxiliaries in a benchmark asymmetric aldol addition (N-propionyl enolate + benzaldehyde).

Chiral Auxiliary Derivative	Parent Amino Acid	Isolated Yield (%)	Diastereomeric Excess (de %)	Steric Profile / Application Niche
(4S)-4-Isopropyl	L-Valine	88%	>99%	High branching; standard use, but fails with highly hindered electrophiles.
(4S)-4-Benzyl	L-Phenylalanine	91%	>99%	High -stacking potential; excellent for aromatic electrophiles.
(4S)-4-Propyl	L-Norvaline	89%	>98%	Linear aliphatic shield; optimal for asymmetric alkylation of bulky substrates[6].

Data synthesis indicates that while the 4-propyl variant matches the stereocontrol of the isopropyl variant, its linear nature significantly improves reaction kinetics during the asymmetric alkylation of complex glycolates and sterically demanding allylic iodides[6].

References

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative Source: nih.gov URL:[Link]

• From σ- to π-Electrophilic Lewis Acids. Application to Selective Organic Transformations Source: acs.org URL:[Link]

• Diastereoselective Alkylations of Oxazolidinone Glycolates: A Useful Extension of the Evans Asymmetric Alkylation Source: acs.org URL:[Link]

• evans enolate alkylation-hydrolysisx Source: uwindsor.ca URL:[Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis Source: researchgate.net URL:[Link]

Sources

• 1. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

The Genesis, Mechanics, and Evolution of Evans' Oxazolidinone Auxiliaries: A Technical Whitepaper

Historical Context and Strategic Imperative

Prior to the 1980s, controlling absolute stereochemistry in carbon-carbon bond-forming reactions was a formidable challenge in organic chemistry. The aldol reaction, a cornerstone of complex polyketide and macrolide synthesis, generates two contiguous stereocenters, leading to four possible stereoisomers. In 1981, David A. Evans and coworkers at Harvard University introduced a paradigm-shifting solution: chiral oxazolidinone auxiliaries [[1]](). By temporarily appending a chiral directing group to an enolate precursor, the pre-existing chirality dictates the facial selectivity of the incoming electrophile, enabling the predictable synthesis of enantiopure syn-aldol adducts 2.

Mechanistic Grounding: The Zimmerman-Traxler Paradigm

The exquisite stereocontrol of the Evans aldol reaction is not accidental; it is a highly engineered, self-validating mechanistic system governed by precise steric and electronic parameters.

The Role of Boron Enolates While lithium and sodium enolates are common in standard enolate chemistry, the Evans protocol specifically employs dialkylboron triflates (e.g.,

). Boron-oxygen bonds (~1.36–1.47 Å) are significantly shorter than lithium-oxygen bonds (~1.9 Å). This tighter coordination radius compresses the transition state, amplifying steric interactions and enforcing rigid geometric control over the reaction trajectory 3.

Enolate Geometry and Allylic Strain Soft enolization using

and a sterically hindered base ( ) exclusively yields the (Z)-enolate. This geometry is thermodynamically enforced to minimize allylic strain between the bulky dibutylboron group and the oxazolidinone ring 4.

The Zimmerman-Traxler Transition State The reaction proceeds through a closed, six-membered chair-like transition state, originally proposed by Zimmerman and Traxler in 1957 2. The chiral directing group (e.g., the benzyl group from phenylalanine) sterically shields one face of the enolate. To minimize 1,3-diaxial interactions within the chair, the aldehyde approaches from the unshielded face with its R-group oriented equatorially, exclusively yielding the syn-aldol adduct 5.

Mechanistic sequence of the asymmetric aldol reaction via a closed transition state.

Quantitative Performance Data

The structural modularity of Evans auxiliaries allows for tuning based on the steric demands of the substrate. The table below summarizes the quantitative performance of standard auxiliaries.

Table 1: Quantitative Performance of Common Evans Auxiliaries

Auxiliary	Chiral Precursor	Directing Group	Enolate Geometry	Aldol Diastereoselectivity (syn:anti)	Typical Yield
(S)-4-Benzyl-2-oxazolidinone	L-Phenylalanine	Benzyl	(Z)-Boron	> 99:1	85–95%
(S)-4-Isopropyl-2-oxazolidinone	L-Valine	Isopropyl	(Z)-Boron	> 98:2	80–90%
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	(1R,2S)-Norephedrine	Methyl/Phenyl	(Z)-Boron	> 95:5	75–88%

Experimental Workflows and Self-Validating Protocols

A hallmark of a robust synthetic methodology is its reproducibility. The following protocols detail the synthesis and application of the Evans auxiliary, emphasizing the causality behind each operational choice.

Workflow for the synthesis of Evans' oxazolidinone auxiliaries from amino acids.

Protocol 1: Synthesis of (S)-4-Benzyl-2-oxazolidinone

Derived from the chiral pool, this synthesis is highly scalable and avoids racemization 6.

• Reduction : L-Phenylalanine is reduced to L-phenylalaninol using

  or .

  • Causality & Validation : Borane complexes efficiently reduce carboxylic acids to alcohols without racemizing the sensitive alpha-stereocenter. The generation of hydrogen gas serves as a visual indicator of the active hydride species [[7]]().

• Cyclization : The amino alcohol is heated with diethyl carbonate and anhydrous

  at 135 °C.

  • Causality & Validation : Diethyl carbonate acts as a mild, phosgene-free carbonyl source. The base facilitates the sequential nucleophilic attack of the amine and alcohol, closing the stable 5-membered oxazolidinone ring. The distillation of ethanol byproduct drives the equilibrium forward and validates reaction progress 6.

• Purification : The product is recrystallized from ethyl acetate to yield enantiopure white needles.

Protocol 2: The Asymmetric Boron Aldol Reaction

This sequence requires rigorous exclusion of moisture to maintain the integrity of the transition state 8.

• N-Acylation : The oxazolidinone is deprotonated with

  at -78 °C and trapped with propionyl chloride.

  • Causality & Validation : Low-temperature lithiation prevents the nucleophilic ring-opening of the auxiliary. The reaction must remain strictly anhydrous to prevent hydrolysis of the highly reactive acid chloride.

• Soft Enolization : The N-acyl oxazolidinone is dissolved in anhydrous

  at 0 °C. (1.1 equiv) and (1.2 equiv) are added.

  • Causality & Validation : The strong Lewis acidity of the triflate activates the carbonyl, allowing the non-nucleophilic base to smoothly deprotonate the alpha-carbon, forming the (Z)-boron enolate. A distinct pale yellow color change validates enolate formation [[9]]().

• Aldehyde Addition : The solution is cooled to -78 °C, and the aldehyde is added dropwise.

  • Causality & Validation : Cryogenic temperatures ensure the reaction remains under strict kinetic control, preventing equilibration to less selective open transition states [[9]]().

• Oxidative Cleavage : The aldol adduct is treated with

  and in at 0 °C.

  • Causality & Validation : Standard basic hydrolysis (

    alone) can cause endocyclic cleavage or retro-aldol epimerization. The addition of generates the hydroperoxide anion ( ). Due to the alpha-effect, is highly nucleophilic and selectively attacks the exocyclic imide carbonyl, safely liberating the enantiopure -hydroxy acid and recovering the auxiliary intact 8.

References

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• (S)-4-(phenylmethyl)
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A Technical Guide to Chiral Oxazolidinones in Asymmetric Synthesis

Abstract

In the landscape of modern organic synthesis, the reliable and predictable control of stereochemistry is paramount, particularly in the fields of pharmaceutical development and natural products synthesis. Among the strategies developed to achieve this, the use of chiral auxiliaries remains a robust and powerful approach.[1][2] This in-depth technical guide focuses on a cornerstone of this field: the chiral oxazolidinones, famously pioneered and developed by David A. Evans and his research group.[3][4] These auxiliaries have become an indispensable tool for the asymmetric synthesis of a vast array of chiral molecules.[5][6] This guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of the core principles, mechanistic underpinnings, and practical applications of chiral oxazolidinones. We will delve into the causality behind experimental choices, present detailed, field-proven protocols for key transformations, and offer insights into the strategic application of this enduring and versatile methodology.

The Foundational Principle: An Introduction to Chiral Auxiliaries

Asymmetric synthesis aims to create a target molecule as a single enantiomer.[7] While asymmetric catalysis has made remarkable strides, methods based on chiral auxiliaries offer distinct advantages in terms of reliability, predictability, and broad substrate scope.[2][6] A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation.[8] After the desired stereocenter(s) have been established, the auxiliary is removed, yielding the enantiomerically enriched product and, ideally, allowing for the recovery and recycling of the auxiliary itself.[9]

The effectiveness of a chiral auxiliary hinges on several key criteria:

• Efficient Attachment and Cleavage: The auxiliary must be easily and efficiently attached to the substrate and subsequently removed under mild conditions that do not compromise the newly formed stereocenter.[10]

• High Diastereoselectivity: It must exert a strong stereochemical bias on the reaction, leading to a high diastereomeric excess (d.e.) in the product.

• Predictable Stereochemical Outcome: The sense of asymmetric induction should be predictable, allowing for the targeted synthesis of a specific enantiomer.

• Availability: The auxiliary should be readily available in both enantiomeric forms, providing access to either enantiomer of the target molecule.[11]

Evans' oxazolidinones excel in all these areas, solidifying their status as one of the most reliable classes of chiral auxiliaries in the synthetic chemist's toolbox.[12]

The Core Structure: Synthesis and Variants of Chiral Oxazolidinones

Chiral oxazolidinones are heterocyclic compounds typically synthesized from readily available and relatively inexpensive chiral α-amino acids or β-amino alcohols.[5][13] This accessibility from the chiral pool is a significant practical advantage.[7] The most common synthetic route involves the reduction of an N-protected amino acid to the corresponding amino alcohol, followed by cyclization.[14][15]

General Synthesis from Amino Acids

A typical synthesis starts with an amino acid, such as L-phenylalanine or L-valine. The process generally involves two key steps:

• Reduction: The carboxylic acid functionality of the amino acid is reduced to a primary alcohol. This is often achieved by first converting the acid to an ester, followed by reduction with a hydride reagent like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).[14]

• Cyclization: The resulting β-amino alcohol is then cyclized to form the oxazolidinone ring. This can be accomplished using reagents like diethyl carbonate, phosgene, or their derivatives.[3][15] While effective, the use of highly toxic phosgene has led to the development of safer alternative methods.[3]

Common Oxazolidinone Auxiliaries

The substituents at the 4- and 5-positions of the oxazolidinone ring are crucial for directing the stereochemical outcome of subsequent reactions. The steric bulk of these substituents effectively shields one face of the enolate derived from the N-acylated auxiliary.[16]

Auxiliary Name	R Group	Typical Starting Material	Key Feature
(S)-4-Benzyl-2-oxazolidinone	Benzyl	(S)-Phenylalaninol	Provides excellent stereocontrol due to the bulky benzyl group.
(S)-4-Isopropyl-2-oxazolidinone	Isopropyl	(S)-Valinol	Another widely used auxiliary, offering high levels of diastereoselectivity.
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Methyl (at C4), Phenyl (at C5)	(1R,2S)-Norephedrine	The phenyl group at C5 provides an alternative steric directing element.

The Key Transformation: N-Acylation

The first operational step in utilizing a chiral oxazolidinone is its acylation at the nitrogen atom. This transformation attaches the substrate of interest to the chiral auxiliary, forming an N-acyloxazolidinone (an imide). This step is critical as it sets the stage for the subsequent stereoselective bond formation.[17]

N-Acylation Protocol (Strong Base)

This classic and highly reliable method involves the deprotonation of the oxazolidinone with a strong base, typically n-butyllithium (n-BuLi), at low temperature, followed by quenching with an acyl chloride.[17][18]

Step-by-Step Methodology:

• Setup: A flame-dried, round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (e.g., nitrogen or argon).

• Dissolution: The chiral oxazolidinone (1.0 equivalent) is dissolved in anhydrous tetrahydrofuran (THF).

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Deprotonation: n-Butyllithium (1.05 equivalents) is added dropwise via syringe. The solution is stirred for 30 minutes at -78 °C to ensure complete formation of the lithium salt.

• Acylation: The desired acyl chloride (1.1 equivalents) is added dropwise. The reaction is stirred at -78 °C for 30 minutes and then allowed to warm to room temperature over 1-2 hours.

• Quenching & Workup: The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride (NH₄Cl) solution. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography.

A milder alternative for acylation uses 4-dimethylaminopyridine (DMAP) as a catalyst with an acid anhydride, avoiding the need for strong, pyrophoric bases and cryogenic temperatures.[7][19]

The Heart of the Matter: Mechanism of Stereocontrol

The remarkable success of Evans' oxazolidinones lies in their ability to force a predictable and highly ordered transition state during carbon-carbon bond formation. This is achieved through the formation of a rigid, chelated (Z)-enolate.[20][21]

Formation of the (Z)-Enolate

Upon treatment with a suitable base (e.g., lithium diisopropylamide (LDA) for alkylations or dibutylboron triflate with a tertiary amine for aldol reactions), the N-acyloxazolidinone is deprotonated at the α-carbon.[7][20] The resulting enolate preferentially adopts a Z-geometry. This is driven by the chelation of the metal cation (e.g., Li⁺ or B²⁺) between the enolate oxygen and the carbonyl oxygen of the auxiliary. This chelation creates a rigid, planar, five- or six-membered ring system.[22]

Face-Selective Electrophilic Attack

The substituent at the C4 position of the oxazolidinone (e.g., benzyl or isopropyl) sterically blocks one face of the planar enolate. Consequently, an incoming electrophile (E⁺) is forced to approach from the less hindered, opposite face.[12] This facial bias is the origin of the high diastereoselectivity observed in these reactions.

Key Applications and Protocols

Asymmetric Alkylation

The diastereoselective alkylation of enolates derived from N-acyloxazolidinones is a cornerstone method for creating stereocenters α to a carbonyl group.[5][24]

Step-by-Step Methodology:

• Setup & Acylation: Prepare the N-acyloxazolidinone as described in Section 3.

• Enolate Formation: Dissolve the N-acyloxazolidinone (1.0 equivalent) in anhydrous THF and cool to -78 °C under an inert atmosphere. Add a strong base such as lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 equivalents) dropwise and stir for 30-60 minutes.[7]

• Alkylation: Add the alkylating agent (e.g., benzyl bromide or allyl iodide) (1.2 equivalents) and stir the reaction at -78 °C for several hours, or as determined by TLC analysis.

• Quenching & Workup: Quench the reaction with saturated aqueous NH₄Cl solution and allow it to warm to room temperature. Extract the product with an organic solvent, wash, dry, and concentrate.

• Purification: Purify the product by flash column chromatography to isolate the major diastereomer.[7]

Asymmetric Aldol Reaction (Evans-Syn)

The Evans aldol reaction is renowned for its ability to generate syn-aldol products with exceptional levels of stereocontrol.[20][25] The reaction typically employs a boron enolate.

Step-by-Step Methodology:

• Setup & Acylation: Prepare the N-propionyl oxazolidinone as a representative substrate.

• Enolate Formation: Dissolve the N-propionyl oxazolidinone (1.0 equivalent) in anhydrous dichloromethane (CH₂Cl₂) and cool to 0 °C under an inert atmosphere. Add di-n-butylboron triflate (Bu₂BOTf) (1.1 equivalents) followed by the dropwise addition of a tertiary amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (1.2 equivalents). Stir for 30 minutes at 0 °C, then cool to -78 °C.[20]

• Aldol Addition: Add the desired aldehyde (1.2 equivalents), dissolved in CH₂Cl₂, dropwise. Stir at -78 °C for 1-2 hours, then allow the reaction to warm to 0 °C over 1-2 hours.

• Quenching & Workup: Quench the reaction by adding a pH 7 phosphate buffer and methanol. Vigorously stir the mixture, then add a 2:1 mixture of methanol and 30% hydrogen peroxide. Stir for 1 hour. Extract the product with an organic solvent.

• Purification: Wash the organic layer with saturated aqueous sodium bicarbonate and brine, then dry, concentrate, and purify by flash column chromatography.

The stereochemical outcome is dictated by a Zimmerman-Traxler-type chair-like six-membered transition state, where the aldehyde's R-group occupies a pseudo-equatorial position to minimize steric interactions.[21][22]

TS [label=<

Zimmerman-Traxler Transition State Imide CarbonylAnti to Enolate Oxygen Aldehyde R-groupPseudo-equatorial Resulting Stereochemistrysyn-Aldol Product

]; } dot Caption: Key features of the Evans-syn aldol transition state.

The Final Step: Auxiliary Cleavage and Recovery

A critical advantage of oxazolidinone auxiliaries is the variety of mild methods available for their removal, which allows for the conversion of the acylated product into a wide range of useful functional groups without epimerization of the newly formed stereocenter.[1][9]

Cleavage Protocols

Target Functional Group	Reagents	Description
Carboxylic Acid	Lithium hydroxide (LiOH) / Hydrogen Peroxide (H₂O₂)	The most common method. The hydroperoxide anion (OOH⁻) selectively attacks the exocyclic imide carbonyl.[9][27]
Primary Alcohol	Lithium borohydride (LiBH₄) or Lithium aluminum hydride (LiAlH₄)	Reductive cleavage of the imide to afford the corresponding chiral primary alcohol.[9]
Aldehyde	Diisobutylaluminum hydride (DIBAL-H)	Careful control of stoichiometry and temperature allows for partial reduction to the aldehyde.[9]
Ester	Sodium methoxide (NaOMe) in Methanol (MeOH)	Transesterification yields the corresponding methyl ester.

Safety Insight: The widely used LiOH/H₂O₂ cleavage method can generate oxygen gas as a byproduct from the decomposition of the intermediate peracid.[1] This can create a significant safety hazard, especially on a large scale, by compromising the inert atmosphere of the reaction vessel. Proper venting and careful monitoring are essential when performing this transformation.

Conclusion: An Enduring Legacy

Despite the significant advances in asymmetric catalysis, chiral auxiliaries, and particularly Evans' oxazolidinones, remain a vital and frequently employed strategy in organic synthesis.[6] Their reliability, high stereoselectivity, predictable outcomes, and the versatility of product transformations ensure their continued use in both academic research and industrial applications, including the early phases of drug discovery.[2][5] This guide has illuminated the fundamental principles, mechanistic details, and practical protocols that underscore the power of this methodology. By understanding the causality behind each experimental step, from synthesis and acylation to stereoselective reaction and cleavage, researchers can confidently and effectively apply chiral oxazolidinones to solve complex synthetic challenges.

References

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• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 - ACS Publications ([Link])

• Recent advances in asymmetric synthesis with chiral imide auxiliaries ([Link])

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing ([Link])

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing ([Link])

• Practical Synthesis of Fluorous Oxazolidinone Chiral Auxiliaries from α-Amino Acids | The Journal of Organic Chemistry - ACS Publications ([Link])

• A New Synthesis of Chiral Oxazolidinones from the Amino Acid L-serine | Bentham Science ([Link])

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex - Chemistry - Williams College ([Link])

• (PDF) Oxazolidinones as Chiral Auxiliaries in the Asymmetric 1,4-Conjugate Addition Reaction Applied to the Total Synthesis of Natural Products: A Supplemental Mini-Review - ResearchGate ([Link])

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - ConnectSci ([Link])

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - ResearchGate ([Link])

• Diastereoselective Alkylation of an Oxazolidinone Chiral Auxiliary | Request PDF ([Link])

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - UQ eSpace - The University of Queensland ([Link])

• An Economically Viable Process for the Synthesis of a Chiral Oxazolidinone ((S)-4-Benzyl-2-oxazolidinone) from Amino Acid - Taylor & Francis ([Link])

• I. THE DIASTEREOSELECTIVE ALKYLATION OF CHIRAL 2-OXAZOLIDINONE IMIDE ENOLATES. II. EFFORTS DIRECTED TOWARD THE ENANTIOSELECTIVE TOTAL SYNTHESIS OF FERENSIMYCIN B - ProQuest ([Link])

• Oxazolidinones as chiral auxiliaries in the asymmetric 1,4-conjugate addition reaction applied to the total synthesis of natural products: A supplemental mini-review - figshare ([Link])

• DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE - Hungarian Journal of Industry and Chemistry ([Link])

• N-Acylation of Oxazolidinones via Aerobic Oxidative NHC Catalysis - ChemRxiv ([Link])

• Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries - PMC ([Link])

• Evans aldol ppt | PPTX - Slideshare ([Link])

• Lewis acid catalyzed N-acylation of carbamates and oxazolidinones - Semantic Scholar ([Link])

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary | Journal of Chemical Education - ACS Publications ([Link])

• Chiral Auxiliary Controlled Reactions - No Added Chemicals ([Link])

• Oxazolidinone synthesis - Organic Chemistry Portal ([Link])

• Lithium-Initiated Imide Formation. A Simple Method for N-Acylation of 2-Oxazolidinones and Bornane-2,10-Sultam | The Journal of Organic Chemistry - ACS Publications ([Link])

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC ([Link])

• Asymmetric Aldol Additions: Use of Titanium Tetrachloride and (−)-Sparteine for the Soft Enolization of N- Acyl Oxazolidinones, Oxazolidinethiones, and Thiazolidinethiones | Request PDF - ResearchGate ([Link])

• Catalyzed N-acylation of carbamates and oxazolidinones by Heteropolyacids (HPAs) - Sciforum ([Link])

• Asymmetric Aldol Additions: Use of Titanium Tetrachloride and (-)-Sparteine for the Soft Enolization of N-acyl Oxazolidinones, Oxazolidinethiones, and Thiazolidinethiones - PubMed ([Link])

• Applications and synthesis of chiral 2-oxazolidinones - ResearchGate ([Link])

• Asymmetric induction - Wikipedia ([Link])

• Evans' original oxazolidinone auxiliary‐based asymmetric methodology. - ResearchGate ([Link])

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• 27. connectsci.au [connectsci.au]

Protocols & Analytical Methods

Application Note: Diastereoselective Evans Aldol Addition Using (4S)-4-Propyl-1,3-oxazolidin-2-one

Target Audience: Synthetic Organic Chemists, Process Researchers, and Drug Development Scientists Application: Highly stereocontrolled asymmetric carbon-carbon bond formation for polyketide and macrolide synthesis.

Introduction & Mechanistic Rationale

The Evans aldol reaction is a cornerstone of modern asymmetric organic synthesis, enabling the predictable construction of chiral

-hydroxy carbonyl compounds[1]. While the valine-derived (isopropyl) and phenylalanine-derived (benzyl) oxazolidinones are ubiquitous, the L-norvaline-derived (4S)-4-propyl-1,3-oxazolidin-2-one serves as a highly effective chiral auxiliary. The linear aliphatic propyl chain provides sufficient steric bulk to effectively shield the Re-face of the enolate, ensuring exceptional facial selectivity during electrophilic attack[2].

Causality in Experimental Design

The success of this protocol relies on a self-validating system of kinetic control and transition-state geometry:

• Why Boron? Boron enolates are uniquely suited for this transformation because B–O bonds are exceptionally short (approx. 1.36–1.47 Å) compared to Li–O or Na–O bonds. This tight coordination forces the aldol addition through a highly compact, rigid six-membered Zimmerman-Traxler chair transition state, maximizing the steric differentiation provided by the 4-propyl group[1][3].

• Dipole-Dipole Minimization: Upon enolization, the dipole repulsion between the oxazolidinone carbonyl oxygen and the enolate oxygen forces the imide C–N bond to rotate. This locks the auxiliary into a conformation where the 4-propyl group directly blocks one face of the Z-enolate[3][4].

• Why Oxidative Workup? The resulting boron-aldolate complex is exceptionally stable. Standard aqueous quenching is insufficient to liberate the product. An oxidative workup using basic hydrogen peroxide (

  ) is required to cleave the B–O bond and yield the free -hydroxy imide[5][6].

Experimental Workflow & Signaling Pathway

The following diagram maps the logical progression of the Evans aldol reaction, from auxiliary activation to non-destructive cleavage.

Workflow of the Evans aldol reaction, detailing enolization, transition state, and cleavage.

Quantitative Data Presentation

The (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary consistently delivers the "Evans-syn" product with excellent diastereoselectivity across a variety of aliphatic, aromatic, and

-unsaturated aldehydes[1][2].

Aldehyde Substrate	Auxiliary Equivalent	Enolization System	Isolated Yield (%)	Diastereomeric Ratio (syn:anti)
Benzaldehyde	N-Propionyl-(4S)-4-propyl	/	88%	> 99:1
Isobutyraldehyde	N-Propionyl-(4S)-4-propyl	/	85%	> 98:2
Acetaldehyde	N-Propionyl-(4S)-4-propyl	/	82%	97:3
Cinnamaldehyde	N-Propionyl-(4S)-4-propyl	/	86%	> 99:1

Note: Ratios are determined by

NMR analysis of the crude reaction mixture prior to crystallization.

Detailed Experimental Protocols

Protocol A: Preparation of the N-Acyl Oxazolidinone (Acylation)

Objective: Covalently attach the acyl substrate to the chiral auxiliary.

• Setup: Flame-dry a round-bottom flask under argon. Add (4S)-4-propyl-1,3-oxazolidin-2-one (1.0 equiv, 10 mmol) and anhydrous THF (30 mL).

• Deprotonation: Cool the solution to -78 °C. Slowly add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Rationale: The NH proton is moderately acidic; careful deprotonation at cryogenic temperatures prevents ring-opening side reactions.

• Acylation: Stir for 30 minutes at -78 °C, then add the desired acid chloride (e.g., propionyl chloride, 1.1 equiv) dropwise.

• Workup: Warm the reaction to room temperature over 1 hour. Quench with saturated aqueous

  , extract with ethyl acetate, dry over , and concentrate. Purify via flash column chromatography.

Protocol B: Boron Enolate Formation and Aldol Addition

Objective: Generate the Z-boron enolate and execute the diastereoselective addition[5][6].

• Enolization: Dissolve the N-acyl oxazolidinone (1.0 equiv, 5 mmol) in anhydrous

  (20 mL) under argon. Cool to -78 °C.

• Lewis Acid Addition: Add di-n-butylboron triflate (

  , 1.0 M in , 1.1 equiv) dropwise, followed immediately by N,N-diisopropylethylamine ( , 1.2 equiv).

  • Critical Insight:

    is chosen over because its steric bulk prevents nucleophilic attack on the highly electrophilic boron triflate, ensuring clean enolization.

• Equilibration: Stir at -78 °C for 30 minutes, then warm to 0 °C for 30 minutes to ensure complete conversion to the thermodynamically favored Z-enolate.

• Aldol Addition: Recool the mixture to -78 °C. Add the aldehyde (1.05 equiv) dropwise. Stir at -78 °C for 1–2 hours. For unhindered aldehydes, the reaction is rapid; for sterically congested substrates, gradual warming to -20 °C over 16 hours may be required[6].

Protocol C: Oxidative Workup and Product Isolation

Objective: Cleave the stable boron-aldolate complex to isolate the

-hydroxy imide[7].

• Quench: Cool the reaction to 0 °C. Add pH 7 phosphate buffer (5 mL) and methanol (15 mL).

• Oxidation: Carefully add 30% aqueous

  (5 mL) dropwise. Safety Warning: This step is highly exothermic. Maintain the temperature at 0 °C during addition.

• Hydrolysis: Stir the mixture at 0 °C for 1 hour. Rationale: The peroxide oxidizes the boron-carbon bonds, converting the dialkylboron moiety into water-soluble borates and cleanly releasing the aldol adduct[5][6].

• Extraction: Dilute with water, extract with

  (3 × 20 mL), wash the combined organic layers with saturated aqueous and brine, dry over , and concentrate in vacuo.

Protocol D: Non-Destructive Cleavage of the Chiral Auxiliary

Objective: Remove the auxiliary to yield the enantioenriched carboxylic acid without epimerization[4].

• Hydrolysis: Dissolve the purified aldol adduct in THF/water (3:1). Cool to 0 °C.

• Reagent Addition: Add 30%

  (4.0 equiv) followed by LiOH (2.0 equiv).

  • Mechanistic Insight: The use of

    generates the highly nucleophilic hydroperoxide anion ( ), which attacks the imide carbonyl much faster than hydroxide ( ). This kinetic preference prevents retro-aldol fragmentation and prevents epimerization at the sensitive -stereocenter[4].

• Isolation: Stir for 1 hour at 0 °C. Quench with

  to destroy excess peroxide. Acidify the aqueous layer to pH 2 with 1M HCl, and extract the chiral carboxylic acid with ethyl acetate. The intact (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary can be recovered from the neutral organic washings.

References

• Evans Aldol Reaction | Chem-Station Int. Ed. Chem-Station. URL:[Link]

• Asymmetric aldol reaction using boron enolates Researcher.life (Springer Nature Experiments). URL:[Link]

• Asymmetric aldol reaction using boron enolates (Protocol Details) Griffith Research Online. URL:[Link]

• The boron-mediated ketone-ketone aldol reaction ResearchGate. URL:[Link]

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• 4. uwindsor.ca [uwindsor.ca]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. DSpace [research-repository.griffith.edu.au]
• 7. researchgate.net [researchgate.net]

Application Note: Diastereoselective Alkylation of (4S)-4-propyl-1,3-oxazolidin-2-one

Executive Summary

The Evans chiral auxiliary methodology remains a cornerstone of asymmetric synthesis, enabling the precise construction of stereocenters adjacent to carbonyl groups. While the 4-benzyl and 4-isopropyl derivatives are ubiquitous, the (4S)-4-propyl-1,3-oxazolidin-2-one (derived from L-norvaline) offers unique steric and solubility profiles that are frequently advantageous in complex drug development workflows.

This application note provides a comprehensive, field-validated guide to the acylation, highly diastereoselective alkylation, and subsequent non-destructive cleavage of the (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary. Emphasis is placed on the mechanistic causality governing base selection, enolate geometry, and scale-up safety considerations.

Mechanistic Principles & Stereochemical Rationale

Enolization Dynamics and Chelation

The foundational principle of the Evans alkylation is the highly controlled generation of a rigidly chelated (Z)-enolate [1]. When the

-acyl oxazolidinone is treated with a strong, non-nucleophilic base (such as LDA or NaHMDS) at –78 °C, deprotonation occurs exclusively to form the (Z)-enolate. This geometry is thermodynamically enforced by the minimization of allylic ( ) strain between the enolate oxygen and the oxazolidinone ring.

The alkali metal cation (Li

or Na ) plays a critical structural role by chelating both the enolate oxygen and the endocyclic carbonyl oxygen of the auxiliary. This bidentate chelation locks the molecule into a rigid, planar conformation.

Facial Shielding and Electrophilic Trajectory

Once the rigid chelate is formed, the stereochemical outcome is dictated by the 4-propyl substituent. The bulky propyl group projects forward, effectively blocking the Si-face of the enolate. Consequently, incoming electrophiles (e.g., alkyl halides) are forced to approach from the less hindered Re-face. This highly biased trajectory consistently yields alkylated products with diastereomeric ratios (dr) exceeding 95:5[1, 2].

Figure 1: Stereochemical control model for Evans auxiliary alkylation.

Reaction Optimization: Base and Condition Selection

The choice of base directly impacts the tightness of the chelated transition state and the nucleophilicity of the enolate. Lithium diisopropylamide (LDA) forms the tightest chelate, maximizing stereocontrol. However, Sodium hexamethyldisilazane (NaHMDS) generates a slightly more nucleophilic sodium enolate, which is often required for less reactive electrophiles [2].

Table 1: Influence of Base and Reaction Conditions on Alkylation Diastereoselectivity

Base	Solvent	Temp (°C)	Electrophile	Typical Yield (%)	Diastereomeric Ratio (dr)
LDA	THF	-78 to 0	Benzyl bromide	85 - 92	> 98:2
NaHMDS	THF	-78 to -20	Allyl iodide	80 - 88	95:5 to 98:2
LiHMDS	THF	-78 to 0	Methyl iodide	82 - 90	90:10 to 95:5
n-BuLi	THF	-78	Benzyl bromide	< 50	Variable (Ketene side reactions)

Note: The use of n-BuLi for enolization is strongly discouraged as its nucleophilicity often leads to premature cleavage or ketene formation.

Experimental Protocols

Protocol A: Acylation of (4S)-4-propyl-1,3-oxazolidin-2-one

Causality Check: Acylation must be performed by deprotonating the auxiliary prior to the addition of the acid chloride. Reversing the addition order can lead to ketene dimerization or incomplete conversion.

• Preparation: Flame-dry a 250 mL Schlenk flask under argon. Charge the flask with (4S)-4-propyl-1,3-oxazolidin-2-one (10.0 mmol) and anhydrous THF (50 mL).

• Deprotonation: Cool the solution to –78 °C using a dry ice/acetone bath. Dropwise add

  -BuLi (10.5 mmol, 2.5 M in hexanes) over 15 minutes. Stir for 30 minutes at –78 °C to ensure complete metalation.

• Acylation: Dropwise add the desired acid chloride (11.0 mmol) neat or as a solution in THF.

• Validation & Quench: Stir for 1 hour at –78 °C, then allow the reaction to warm to 0 °C. Monitor by TLC (typically 3:1 Hexanes:EtOAc). Once the auxiliary is consumed, quench with saturated aqueous NH

  Cl (20 mL).

• Isolation: Extract with EtOAc (3 × 30 mL), wash the combined organic layers with brine, dry over Na

  SO , and concentrate. Purify via flash column chromatography.

Protocol B: Diastereoselective Alkylation

Causality Check: Temperature control is absolute. Allowing the enolate to warm above –40 °C prior to electrophile addition can cause equilibration to the (E)-enolate, destroying diastereoselectivity.

• Enolate Generation: In a flame-dried flask under argon, dissolve the

  -acyl oxazolidinone (5.0 mmol) in anhydrous THF (25 mL). Cool strictly to –78 °C.

• Base Addition: Slowly add NaHMDS (5.5 mmol, 1.0 M in THF) down the side of the flask over 10 minutes. Stir at –78 °C for 45 minutes to form the chelated (Z)-enolate.

• Electrophile Addition: Add the alkyl halide (15.0 mmol, 3.0 equiv) dropwise. For less reactive electrophiles, the addition of dry DMPU or HMPA (10% v/v) may be required to accelerate the reaction.

• Reaction Progression: Maintain the reaction at –78 °C for 2 hours, then slowly warm to –20 °C (using a cryocooler or brine/ice bath) and stir until TLC indicates complete conversion (typically 2–6 hours).

• Quench: Quench at –20 °C with half-saturated aqueous NH

  Cl. Extract with CH Cl , dry over MgSO , and purify via chromatography to separate the minor diastereomer.

Protocol C: Non-Destructive Auxiliary Cleavage

Causality Check: Standard saponification (LiOH) attacks the more electrophilic endocyclic carbonyl, destroying the auxiliary. The addition of H

O generates the highly nucleophilic hydroperoxide anion (due to the -effect), which selectively attacks the exocyclic imide carbonyl, preserving the auxiliary and preventing epimerization of the new stereocenter[3].

Safety Warning for Scale-up: The intermediate peroxyacid is reduced by excess H

O , evolving stoichiometric O gas. On a multigram scale, this presents a severe flammability hazard in organic solvents. Ensure vigorous inert gas sweeping and controlled addition rates.

• Preparation: Dissolve the alkylated product (2.0 mmol) in a 4:1 mixture of THF/H

  O (15 mL) and cool to 0 °C.

• Reagent Addition: Sequentially add 30% aqueous H

  O (8.0 mmol, 4.0 equiv) followed by LiOH·H O (4.0 mmol, 2.0 equiv).

• Hydrolysis: Stir at 0 °C for 1–2 hours. The reaction is self-validating; the disappearance of the starting material on TLC confirms cleavage.

• Quench: Crucial step to neutralize peroxides. Slowly add an aqueous solution of Na

  SO (1.5 M, 10 mL) at 0 °C. Stir for 30 minutes. Test for residual peroxides using KI-starch paper.

• Recovery: Remove THF under reduced pressure. Extract the aqueous layer with CH

  Cl (3 × 15 mL) to recover the cleaved (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary (typically >90% recovery).

• Product Isolation: Acidify the aqueous layer to pH 2 with 1M HCl, and extract with EtOAc to isolate the enantiopure carboxylic acid.

Figure 2: Divergent cleavage strategies for the Evans chiral auxiliary.

References

• Evans, D. A.; Ennis, M. D.; Mathre, D. J. "Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of

  -substituted carboxylic acid derivatives." Journal of the American Chemical Society, 1982, 104(6), 1737–1739. URL:[Link]

• Smith, T. E.; Richardson, D. P.; Truran, G. A.; Belecki, K.; Onishi, M. "Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates." Journal of Chemical Education, 2008, 85(5), 695-697. URL:[Link]

• Evans, D. A.; Britton, T. C.; Ellman, J. A. "Contrasteric carboximide hydrolysis with lithium hydroperoxide." Tetrahedron Letters, 1987, 28(49), 6141-6144. URL:[Link]

Application Notes and Protocols for Asymmetric Synthesis Using (4S)-4-Propyl-1,3-oxazolidin-2-one

Introduction: The Logic of Chiral Auxiliaries in Asymmetric Synthesis

In the pursuit of enantiomerically pure compounds, particularly within drug development and materials science, the ability to control stereochemistry during carbon-carbon bond formation is paramount. Asymmetric synthesis provides the framework for this control, and among the most reliable and well-understood strategies is the use of chiral auxiliaries. These are chiral molecules that are temporarily incorporated into a substrate, direct a stereoselective transformation, and are subsequently removed, having imparted their chirality to the product.

The class of 1,3-oxazolidin-2-ones, pioneered by David A. Evans, represents a "gold standard" in this field, offering exceptional levels of stereocontrol in a variety of fundamental transformations, including alkylations, aldol additions, and acylations.[1][2][3] This guide focuses on a specific member of this family: (4S)-4-propyl-1,3-oxazolidin-2-one . While its close relatives, the benzyl and isopropyl-substituted auxiliaries, are more extensively documented, the underlying principles of stereocontrol are directly translatable. The 4-propyl substituent provides a distinct steric and electronic profile that can be advantageous for specific substrates and reactions, offering a valuable tool for the synthetic chemist.

This document serves as a detailed technical guide for researchers and drug development professionals. It moves beyond simple step-by-step instructions to explain the causal relationships behind experimental choices, ensuring that protocols are not just followed, but understood.

Pillar 1: The Mechanism of Stereocontrol

The remarkable efficacy of the (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary stems from its ability to enforce a rigid and predictable conformation upon N-acylation and subsequent enolization. This conformational rigidity is the key to shielding one of the two faces of the resulting enolate, thereby directing incoming electrophiles to attack from the less sterically hindered side.

The process begins with the acylation of the auxiliary's nitrogen atom. When this N-acyl imide is treated with a suitable base (e.g., sodium bis(trimethylsilyl)amide, NaHMDS, or lithium diisopropylamide, LDA), a planar enolate is formed. The crucial event is the chelation of the metal cation (Li⁺ or Na⁺) between the enolate oxygen and the carbonyl oxygen of the oxazolidinone ring. This chelation, combined with the steric bulk of the C4-propyl group, forces the acyl side chain into a specific orientation to minimize A(1,3) strain. Consequently, the C4-propyl group effectively blocks the si-face of the enolate, leaving the re-face exposed for electrophilic attack.[1][4] This predictable facial bias is the foundation of the auxiliary's synthetic power.

Figure 1: General workflow for achieving stereocontrol using the (4S)-4-propyl-1,3-oxazolidin-2-one chiral auxiliary.

Pillar 2: Core Applications & Experimental Protocols

The true utility of this auxiliary is demonstrated through its application in key carbon-carbon bond-forming reactions. The following sections provide detailed, self-validating protocols for asymmetric alkylation and aldol reactions.

Application I: Asymmetric Alkylation

Asymmetric alkylation via Evans oxazolidinones is a robust method for synthesizing α-chiral carboxylic acid derivatives.[2][3] The process involves three main stages: N-acylation of the auxiliary, diastereoselective enolate alkylation, and finally, cleavage of the auxiliary.

This protocol describes the attachment of a propionyl group, a common precursor for aldol reactions and alkylations. The procedure can be adapted for other acid chlorides or anhydrides.

Rationale: Acylation is typically performed by generating the lithium salt of the auxiliary with n-BuLi followed by quenching with an acid chloride. A milder, alternative procedure using DMAP as an acyl transfer catalyst avoids the need for cryogenic temperatures and strong organometallic bases for this initial step.[1][5]

• Materials:

  • (4S)-4-Propyl-1,3-oxazolidin-2-one

  • Propionic anhydride (or Propionyl chloride)

  • 4-(Dimethylamino)pyridine (DMAP), catalytic

  • Triethylamine (Et₃N)

  • Toluene (or Tetrahydrofuran, THF)

  • Saturated aqueous NH₄Cl, NaHCO₃, and brine solutions

  • Anhydrous MgSO₄ or Na₂SO₄

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (4S)-4-propyl-1,3-oxazolidin-2-one (1.0 equiv).

  • Dissolve the auxiliary in anhydrous toluene to a concentration of approximately 0.5 M.

  • Add triethylamine (1.5 equiv) followed by a catalytic amount of DMAP (0.05 equiv).

  • Add propionic anhydride (1.2 equiv) dropwise to the stirred solution at room temperature.

  • Heat the reaction mixture to reflux and monitor by TLC (e.g., 3:1 Hexanes:EtOAc) until the starting material is consumed (typically 30-60 minutes).[1]

  • Cool the reaction to room temperature and quench by the slow addition of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel) to yield the pure N-propionyl- (4S)-4-propyl-1,3-oxazolidin-2-one.

This protocol details the alkylation of the N-propionyl imide with benzyl bromide as a representative electrophile.

Rationale: The choice of base and temperature is critical. Sodium bis(trimethylsilyl)amide (NaHMDS) at -78 °C is highly effective for generating the (Z)-enolate.[1] The low temperature maintains the integrity of the chelated enolate, ensuring high diastereoselectivity. The reaction must be conducted under strictly anhydrous conditions to prevent quenching of the enolate.

• Materials:

  • N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one (from Protocol 1)

  • Sodium bis(trimethylsilyl)amide (NaHMDS), 1.0 M solution in THF

  • Benzyl bromide (BnBr)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous NH₄Cl solution

• Procedure:

  • To a flame-dried, three-neck flask under an inert atmosphere, add the N-propionyl auxiliary (1.0 equiv) and dissolve in anhydrous THF (approx. 0.1 M).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the NaHMDS solution (1.05 equiv) dropwise via syringe over 15 minutes. The solution may turn pale yellow. Stir for 30 minutes at -78 °C to ensure complete enolate formation.

  • Add benzyl bromide (1.2 equiv) dropwise.

  • Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC for the disappearance of the starting material.

  • Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl.

  • Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • The diastereomeric ratio (d.r.) can be determined at this stage by ¹H NMR or GC analysis of the crude product.[1]

  • Purify by flash column chromatography to separate the major diastereomer.

Parameter	Condition/Reagent	Rationale	Expected Outcome
Base	NaHMDS or LDA	Forms the required (Z)-enolate.	High diastereoselectivity.
Solvent	Anhydrous THF	Aprotic, dissolves reagents well at low temp.	Stable enolate formation.
Temperature	-78 °C	Maintains rigid chelation of the enolate.	Minimizes epimerization and side reactions.
Electrophile	Reactive halides (e.g., Allyl-I, Bn-Br)	Efficiently react with the soft enolate nucleophile.	Good to excellent yields (>80%).
Diastereoselectivity	Varies with electrophile	The propyl group directs the alkylation.	Typically >95:5 d.r. for bulky electrophiles.[1]

Table 1: Key Parameters for Asymmetric Alkylation.

Application II: Asymmetric "Evans-Syn" Aldol Reaction

The Evans aldol reaction is a benchmark for constructing β-hydroxy carbonyl compounds, which are prevalent motifs in polyketide natural products.[6][7] The use of a boron enolate is key to achieving the characteristic syn stereochemistry.

Rationale: Dibutylboron triflate (Bu₂BOTf) reacts with the N-acyl imide in the presence of a hindered amine base (e.g., DIPEA) to form a Z(O)-boron enolate. This enolate reacts with an aldehyde via a highly organized, six-membered chair-like Zimmerman-Traxler transition state.[6][7] The substituents are forced into equatorial positions to minimize steric clashes, leading to the observed syn relationship between the new hydroxyl and α-methyl groups.

Figure 2: The Zimmerman-Traxler model for the Evans-syn aldol reaction.

• Materials:

  • N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one

  • Dibutylboron triflate (Bu₂BOTf), 1.0 M solution in CH₂Cl₂

  • N,N-Diisopropylethylamine (DIPEA)

  • Isobutyraldehyde (or other aldehyde)

  • Anhydrous Dichloromethane (CH₂Cl₂)

  • Phosphate buffer (pH 7), Methanol

• Procedure:

  • To a flame-dried flask under an inert atmosphere, add the N-propionyl auxiliary (1.0 equiv) and dissolve in anhydrous CH₂Cl₂ (approx. 0.1 M).

  • Cool the solution to -78 °C.

  • Add Bu₂BOTf solution (1.1 equiv) dropwise, followed by the slow addition of DIPEA (1.2 equiv).

  • Stir the mixture at -78 °C for 30 minutes. The solution should become homogeneous.

  • Add the aldehyde (e.g., isobutyraldehyde, 1.5 equiv) dropwise at -78 °C.

  • Stir at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour. Monitor the reaction by TLC.

  • Quench the reaction by adding 3 mL of pH 7 phosphate buffer, followed by 5 mL of methanol.

  • Stir vigorously for 15 minutes while warming to room temperature.

  • Remove most of the solvent under reduced pressure. Partition the residue between water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Wash the combined organic layers with saturated NaHCO₃ and brine, dry over MgSO₄, filter, and concentrate.

  • Purify by flash column chromatography to yield the syn-aldol adduct. Diastereoselectivity is typically very high (>98:2).[6]

Pillar 3: Auxiliary Cleavage and Recovery

A critical feature of a useful chiral auxiliary is its facile removal under conditions that do not compromise the newly formed stereocenter.[8] The N-acyl oxazolidinone system is exemplary in this regard, offering multiple cleavage pathways to a variety of useful functional groups.

Figure 3: Common cleavage pathways for N-acyl oxazolidinones.

Protocol 4: Hydrolytic Cleavage to a Carboxylic Acid

Rationale: Lithium hydroperoxide, generated in situ from lithium hydroxide and hydrogen peroxide, is a soft nucleophile that selectively attacks the exocyclic amide carbonyl over the endocyclic carbamate carbonyl.[9][10] This prevents destruction of the auxiliary ring and allows for its recovery.

• Materials:

  • N-acyl product (1.0 equiv)

  • Tetrahydrofuran (THF) and Water (e.g., 4:1 mixture)

  • Hydrogen peroxide (30% aqueous solution)

  • Lithium hydroxide (LiOH)

  • Sodium sulfite (Na₂SO₃)

• Procedure:

  • Dissolve the N-acyl product in a THF/H₂O (4:1) mixture (approx. 0.1 M).

  • Cool the solution to 0 °C in an ice bath.

  • Add aqueous hydrogen peroxide (4.0 equiv) dropwise, followed by aqueous LiOH (2.0 equiv).

  • Stir the mixture at 0 °C for 1-4 hours, monitoring by TLC for the disappearance of starting material.

  • Quench the excess peroxide by adding an aqueous solution of sodium sulfite (1.5 M, 5.0 equiv) and stir for 20 minutes.

  • Remove the THF under reduced pressure.

  • The aqueous residue can now be worked up in two ways:

    • To isolate the carboxylic acid: Acidify the aqueous layer with HCl (e.g., 1 M) to pH ~2 and extract with ethyl acetate. The combined organic layers contain the chiral acid.

    • To recover the auxiliary: Make the aqueous layer basic (pH > 10) with NaOH and extract with ethyl acetate. The combined organic layers contain the chiral auxiliary, which can be purified by chromatography or recrystallization.

Protocol 5: Reductive Cleavage to a Primary Alcohol

Rationale: Strong hydride reagents like lithium borohydride (LiBH₄) readily reduce the amide to a primary alcohol. This method is effective and generally high-yielding.

• Materials:

  • N-acyl product (1.0 equiv)

  • Lithium borohydride (LiBH₄)

  • Anhydrous THF

  • Water, Saturated Rochelle's salt solution

• Procedure:

  • Dissolve the N-acyl product in anhydrous THF (approx. 0.2 M) and cool to 0 °C.

  • Add LiBH₄ (2.0-3.0 equiv) portion-wise.

  • Stir at 0 °C, allowing the reaction to slowly warm to room temperature over several hours. Monitor by TLC.

  • Cool back to 0 °C and quench carefully by the dropwise addition of water, followed by saturated Rochelle's salt solution.

  • Stir vigorously for 1 hour.

  • Extract the mixture with ethyl acetate (3x). The combined organic layers contain both the chiral alcohol and the recovered auxiliary, which can be separated by column chromatography.

Conclusion

The (4S)-4-propyl-1,3-oxazolidin-2-one is a powerful and reliable chiral auxiliary for modern asymmetric synthesis. Its ability to direct stereoselective alkylation and aldol reactions with high fidelity makes it an invaluable tool for constructing complex chiral molecules. By understanding the core principles of stereocontrol, mastering the key experimental protocols, and utilizing the versatile cleavage options, researchers can effectively leverage this auxiliary to achieve their synthetic goals with precision and predictability. The protocols detailed herein provide a robust foundation for the successful application of this reagent in both academic research and industrial drug development.

References

• Benchchem. Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone.
• ConnectSci. The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. (2023).
• The University of Queensland eSpace. The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. (2023).
• ACS Publications. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education. (2008).
• Williams College Chemistry. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis.
• University of Bath Research Portal. Solid-phase asymmetric synthesis using a polymer-supported chiral Evans'-type oxazolidin-2-one. (2013).

• MDPI. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. (2021). Available from: [Link]

• Semantic Scholar. An Efficient Synthesis of (4S)-(-)-4-Isopropyl-2-oxazolidinone. (1989). Available from: [Link]

• PubMed. Solid-phase asymmetric synthesis using a polymer-supported chiral Evans'-type oxazolidin-2-one. (2013). Available from: [Link]

• MSpace. A study of a chiral 4-substituted oxazolidin-2-one in asymmetric transformations via soluble polymer-supported synthesis and fluorous synthesis. (1999). Available from: [Link]

• Frontiers. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Available from: [Link]

• PMC. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. (2021). Available from: [Link]

• RSC Publishing. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. Available from: [Link]

• SciELO. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Available from: [Link]

• ResearchGate. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. Available from: [Link]

• PMC. Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Available from: [Link]

• Chem-Station. Evans Aldol Reaction. (2014). Available from: [Link]

• l'actualité chimique. Recent advances in asymmetric synthesis with chiral imide auxiliaries. (2003). Available from: [Link]

• R Discovery. Evans Aldol Reaction. (2010). Available from: [Link]

• Evans Enolate Alkylation-Hydrolysis. Available from: [Link]

• Dipòsit Digital de la Universitat de Barcelona. In Search of Radical Transformations from Metal Enolates. Direct Reactions of N-Acyl-1,3-oxazolidin-2-ones with TEMPO Catalyzed. (2025). Available from: [Link]

Sources

• 1. chemistry.williams.edu [chemistry.williams.edu]
• 2. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
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Application Note: Diastereoselective Enolate Generation with (4S)-4-Propyl-1,3-oxazolidin-2-one

Audience: Researchers, scientists, and drug development professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

The use of chiral auxiliaries remains a cornerstone of modern asymmetric synthesis, providing highly predictable and reliable stereocontrol in carbon-carbon bond-forming reactions. Among these, (4S)-4-propyl-1,3-oxazolidin-2-one—a derivative of the classic Evans auxiliary family—offers exceptional facial selectivity during enolate generation and subsequent electrophilic trapping .

This application note details the mechanistic causality, quantitative performance data, and self-validating protocols required to successfully deploy this auxiliary in drug development workflows. By controlling enolate geometry and leveraging steric shielding, researchers can routinely achieve diastereomeric ratios (dr) exceeding 95:5 in aldol additions and alkylations.

Mechanistic Grounding: The Causality of Stereocontrol

Achieving high diastereoselectivity with (4S)-4-propyl-1,3-oxazolidin-2-one relies on a highly ordered, self-reinforcing mechanistic cascade. As a Senior Application Scientist, it is critical to understand why these reactions proceed with such high fidelity rather than merely executing the steps .

• Formation of the (Z)-Enolate: Deprotonation of the N-acyl oxazolidinone is strictly controlled to yield the (Z)-enolate. This geometry is thermodynamically favored because it minimizes A(1,3) allylic strain between the enolate oxygen and the

  -substituent of the acyl group.

• Chelation Control: The addition of a Lewis acid (e.g.,

  or ) is not merely for activation; it locks the molecule into a rigid, planar conformation. The metal cation chelates both the enolate oxygen and the oxazolidinone carbonyl oxygen, preventing bond rotation.

• Facial Shielding: Once the rigid chelate is formed, the 4-propyl group on the oxazolidinone ring projects forward. This creates a severe steric block on the Re-face of the enolate. Consequently, incoming electrophiles (such as aldehydes) are forced to approach exclusively from the less hindered Si-face via a highly ordered, six-membered Zimmerman-Traxler transition state.

Mechanistic pathway of diastereoselective enolate formation and aldol addition.

Quantitative Data: Enolate Generation Strategies

The choice of base and metal dictates the geometry of the enolate and the nature of the transition state. The table below summarizes the optimal conditions for various stereoselective transformations using the 4-propyl auxiliary .

Reaction Type	Reagents (Metal / Base)	Enolate Geometry	Typical Electrophile	Major Product Stereochemistry	Typical dr
Evans Aldol	/ DIPEA	(Z)-Enolate	Aldehydes	Syn-Aldol	>95:5
Non-Evans Aldol	/ (-)-Sparteine	(Z)-Enolate	Aldehydes	Anti-Aldol	90:10
Asymmetric Alkylation	NaHMDS	(Z)-Enolate	Alkyl Halides	-Alkylated	>90:10
Asymmetric Acylation	LHMDS	(Z)-Enolate	Acid Chlorides	-Keto Imide	>95:5

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that each intermediate is verified before proceeding, minimizing downstream failures in complex drug development pipelines.

Workflow of Evans auxiliary-directed asymmetric synthesis and cleavage.

Protocol A: N-Acylation of the Chiral Auxiliary

• Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with argon. Add (4S)-4-propyl-1,3-oxazolidin-2-one (10.0 mmol) and anhydrous THF (30 mL).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-butyllithium (1.05 eq, 2.5 M in hexanes) over 10 minutes.

  • Causality: The strong base quantitatively deprotonates the acidic imide N-H, generating a highly nucleophilic lithium amide. The cryogenic temperature strictly prevents ring-opening side reactions.

• Acylation: Stir for 30 minutes at -78 °C, then add freshly distilled propionyl chloride (1.1 eq) dropwise.

• Validation Checkpoint: Remove a 50 µL reaction aliquot, quench in 0.5 mL MeOH, and analyze via TLC (1:3 EtOAc:Hexanes). The N-acylated product will elute significantly faster (higher

  ) than the highly polar N-H starting material. Do not proceed to workup until the starting material spot is completely consumed.

• Workup: Quench with saturated aqueous

  (10 mL). Warm to room temperature, extract with EtOAc (3 x 20 mL), wash with brine, dry over , and concentrate in vacuo.

Protocol B: Boron-Mediated Diastereoselective Aldol Addition

• Enolization: Dissolve the N-propionyl oxazolidinone (5.0 mmol) in anhydrous DCM (20 mL) under argon and cool to 0 °C.

• Lewis Acid Coordination: Add dibutylboron triflate (

  , 1.0 M in DCM, 1.1 eq) dropwise, followed immediately by N,N-diisopropylethylamine (DIPEA, 1.2 eq).

  • Causality: The highly oxophilic boron coordinates to both carbonyl oxygens. The triflate is a superior leaving group, increasing the acidity of the

    -protons. This pre-coordination allows the mild base DIPEA to selectively generate the rigid (Z)-enolate without risking ketene formation or auxiliary cleavage.

• Electrophilic Addition: Cool the reaction mixture to -78 °C. Slowly add the target aldehyde (1.05 eq) neat or as a DCM solution.

  • Causality: The 4-propyl group projects forward, sterically blocking the Re-face of the enolate. The aldehyde is forced to approach from the Si-face via a closed, six-membered Zimmerman-Traxler transition state, establishing the syn-stereochemistry.

• Validation Checkpoint: After 2 hours, quench a micro-aliquot with pH 7 buffer and

  . Isolate the crude mixture and obtain a NMR spectrum. Locate the diagnostic -chiral proton (typically a doublet of doublets between 3.8–4.2 ppm). The integration ratio of this peak against any minor diastereomer peaks provides the raw diastereomeric ratio (dr) prior to purification.

• Oxidative Quench: Add pH 7 phosphate buffer (10 mL) and MeOH (10 mL), then carefully add 30%

  (10 mL) at 0 °C.

  • Causality:

    oxidizes the robust carbon-boron bonds, safely liberating the aldol adduct and preventing boron-chelated emulsions during aqueous extraction.

Protocol C: Non-Destructive Auxiliary Cleavage

• Hydrolysis: Dissolve the purified aldol adduct (2.0 mmol) in a 3:1 mixture of

  (16 mL) and cool to 0 °C.

• Peroxide Addition: Add 30%

  (4.0 eq) followed by (2.0 eq).

  • Causality: The addition of

    generates the hydroperoxide anion ( ), which is significantly more nucleophilic than hydroxide due to the -effect. This ensures rapid, selective attack at the exocyclic imide carbonyl, preventing endocyclic cleavage (which would destroy the expensive auxiliary) and avoiding epimerization of the sensitive newly formed -stereocenter.

• Validation Checkpoint: Monitor the cleavage by TLC. The highly polar carboxylic acid product will remain at the baseline until acidified, while the cleaved 4-propyl auxiliary will migrate up the plate.

• Recovery: Quench excess peroxide with

  (aq). Extract the aqueous layer with DCM to recover the intact (4S)-4-propyl-1,3-oxazolidin-2-one (>90% recovery). Acidify the aqueous layer to pH 2 with 1M HCl and extract with EtOAc to isolate the enantiopure carboxylic acid product.

References

• Title: Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

• Title: Solid-phase asymmetric synthesis using a polymer-supported chiral Evans'-type oxazolidin-2-one Source: Nature Protocols URL: [Link]

Application Notes and Protocols for Asymmetric Synthesis using (4S)-4-propyl-1,3-oxazolidin-2-one

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of (4S)-4-propyl-1,3-oxazolidin-2-one, a prominent member of the Evans' chiral auxiliaries. This guide delves into the core principles of its application in asymmetric synthesis, offering detailed, field-proven protocols for key transformations, and explaining the causality behind experimental choices to ensure reproducible and highly stereoselective outcomes.

Introduction: The Power of Chiral Auxiliaries

In the realm of asymmetric synthesis, where the precise three-dimensional arrangement of atoms is paramount, chiral auxiliaries are indispensable tools. These are chiral molecules that are temporarily incorporated into a substrate to direct a subsequent chemical reaction to proceed with a high degree of stereoselectivity.[1][2] (4S)-4-propyl-1,3-oxazolidin-2-one is a widely utilized chiral auxiliary, valued for its ability to reliably control the stereochemical course of enolate reactions, such as alkylations and aldol additions.[3] The steric hindrance provided by the propyl group at the C4 position effectively shields one face of the enolate, leading to a highly diastereoselective approach of the electrophile.[4] Upon completion of the reaction, the auxiliary can be cleaved and recovered for reuse, making it a cost-effective and sustainable choice in multi-step syntheses.[2]

The Foundational Step: N-Acylation of (4S)-4-propyl-1,3-oxazolidin-2-one

The journey into asymmetric transformations using (4S)-4-propyl-1,3-oxazolidin-2-one begins with its N-acylation. This crucial first step attaches the desired acyl group to the nitrogen atom of the oxazolidinone ring, setting the stage for subsequent stereocontrolled manipulations at the α-carbon. A common and effective method involves the deprotonation of the oxazolidinone with a strong base like n-butyllithium, followed by quenching with an acid chloride.[5][6]

Protocol 1: N-Acylation with Propionyl Chloride

This protocol details the preparation of (4S)-4-propyl-3-(1-oxopropyl)-1,3-oxazolidin-2-one, a common precursor for asymmetric aldol reactions and alkylations.

Materials:

• (4S)-4-propyl-1,3-oxazolidin-2-one

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Propionyl chloride

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dichloromethane (CH₂Cl₂)

• 1 M Sodium hydroxide (NaOH) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add (4S)-4-propyl-1,3-oxazolidin-2-one (1.0 eq) and dissolve it in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe. A slight color change may be observed. Stir the mixture at -78 °C for 30 minutes to ensure complete deprotonation.

• Add freshly distilled propionyl chloride (1.1 eq) in a single portion via syringe.

• Stir the reaction mixture at -78 °C for 30 minutes, then allow it to warm to ambient temperature over a 30-minute period.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Remove the bulk of the organic solvents using a rotary evaporator.

• Extract the resulting aqueous slurry with dichloromethane (2 x).

• Wash the combined organic extracts with 1 M sodium hydroxide solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-acylated product.

• Purify the product by flash column chromatography on silica gel.

Asymmetric Alkylation: Crafting Chiral Centers

With the N-acyl oxazolidinone in hand, the stage is set for creating a new stereocenter α to the carbonyl group through diastereoselective alkylation. The deprotonation of the N-acyl derivative with a strong, non-nucleophilic base, such as sodium bis(trimethylsilyl)amide (NaHMDS) or lithium diisopropylamide (LDA), generates a rigid Z-enolate.[7] The chiral auxiliary then directs the incoming electrophile to attack from the less sterically hindered face, resulting in a high degree of diastereoselectivity.[7][8]

Protocol 2: Diastereoselective Allylation

This protocol describes the alkylation of N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one with allyl iodide.

Materials:

• N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one

• Anhydrous tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS) solution in THF

• Allyl iodide

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add the NaHMDS solution (1.1 eq) dropwise. Stir for 30-60 minutes at -78 °C to form the Z-enolate.

• Add allyl iodide (1.2 eq) dropwise.

• Stir the reaction at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction with saturated aqueous NH₄Cl solution and allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the product by flash chromatography to separate the diastereomers.

Reaction	Electrophile	Base	Typical Yield	Typical Diastereomeric Ratio (d.r.)
Allylation	Allyl iodide	NaHMDS	85-95%	>98:2
Benzylation	Benzyl bromide	LDA	80-90%	>95:5

The Evans Aldol Reaction: A Pillar of Asymmetric Synthesis

The Evans aldol reaction is a cornerstone of modern organic synthesis, renowned for its ability to construct β-hydroxy carbonyl compounds with exceptional levels of stereocontrol.[9][10] The reaction's high diastereoselectivity is rationalized by the Zimmerman-Traxler model, which postulates a six-membered, chair-like transition state.[9][11][12] The formation of a Z-boron enolate, typically achieved using dibutylboron triflate and a tertiary amine base, is key to this selectivity.[9] In the transition state, the substituents of both the enolate and the aldehyde occupy pseudo-equatorial positions to minimize steric interactions, leading to the formation of the syn-aldol adduct.[9]

Protocol 3: Diastereoselective Boron-Mediated Aldol Reaction

This protocol details a highly diastereoselective syn-aldol reaction between N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one and isobutyraldehyde.[9]

Materials:

• N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one

• Anhydrous dichloromethane (CH₂Cl₂)

• N,N-Diisopropylethylamine (DIPEA)

• Dibutylboron triflate (Bu₂BOTf)

• Isobutyraldehyde

• Methanol (MeOH)

• 30% Hydrogen peroxide (H₂O₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and dissolve in anhydrous CH₂Cl₂.

• Cool the solution to 0 °C.

• Add DIPEA (1.2 eq), followed by the dropwise addition of Bu₂BOTf (1.1 eq).

• Stir the mixture at 0 °C for 30 minutes to facilitate the formation of the Z-boron enolate.

• Cool the reaction mixture to -78 °C.

• Add the aldehyde (1.2 eq) dropwise.

• Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour.

• Quench the reaction by the sequential addition of methanol, followed by a mixture of methanol and 30% hydrogen peroxide.

• Stir the mixture vigorously at 0 °C for 1 hour to ensure complete oxidation of the boron species.

• Dilute with saturated aqueous NaHCO₃ and extract with CH₂Cl₂.

• Wash the combined organic layers with saturated aqueous Na₂SO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the aldol adduct by flash chromatography.

Visualizing the Stereocontrol: The Zimmerman-Traxler Model

The predictability of the Evans aldol reaction is a direct consequence of its well-defined transition state geometry. The following diagram illustrates the chair-like transition state for the reaction of a Z-boron enolate with an aldehyde, leading to the observed syn stereochemistry.

Caption: Chair-like transition state leading to the syn-aldol adduct.

Liberation of the Chiral Product: Auxiliary Cleavage

The final step in this asymmetric synthesis workflow is the removal of the chiral auxiliary to unveil the desired enantiomerically enriched product. The choice of cleavage method is dictated by the desired functional group.[13]

Protocol 4: Hydrolytic Cleavage to a Carboxylic Acid

This is a common method to obtain the chiral carboxylic acid.[5]

Procedure:

• Dissolve the N-acyl oxazolidinone adduct (1.0 eq) in a 4:1 mixture of THF and water.

• Cool the solution to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) dropwise, followed by an aqueous solution of lithium hydroxide (1.6 eq).

• Stir the reaction at 0 °C for 2-4 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Acidify the mixture with HCl and extract the carboxylic acid product with an organic solvent.

• The aqueous layer can be extracted separately to recover the chiral auxiliary.

Protocol 5: Reductive Cleavage to an Alcohol

This method utilizes a hydride source to reduce the carbonyl group and liberate the chiral alcohol.

Procedure:

• Dissolve the N-acyl oxazolidinone adduct (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C.

• Add lithium borohydride (LiBH₄) (2.0 eq) portion-wise.

• Stir at 0 °C for 1-2 hours, then allow to warm to room temperature and stir until the reaction is complete.

• Carefully quench the reaction with an aqueous acid solution.

• Extract the product and purify by chromatography. The chiral auxiliary can also be recovered.

Overall Workflow

The following diagram provides a high-level overview of the entire process, from acylation to the final cleaved product.

Caption: General workflow for asymmetric synthesis using (4S)-4-propyl-1,3-oxazolidin-2-one.

References

• Benchchem. The Zimmerman-Traxler Model: A Technical Guide to Aldol Stereoselectivity.
• PMC. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction.
• Organic Syntheses Procedure. Diastereoselective Aldol Condensation Using a Chiral Oxazolidinone Auxiliary.
• ResearchGate. A) Zimmerman–Traxler model (determination of relative configuration);...
• Sigma-Aldrich. Oxazolidinones for Asymmetric Synthesis.
• YouTube. Evans Auxiliaries and a Friend for Aldol Reactions.
• evans enolate alkylation-hydrolysisx.
• PMC. Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative.
• ResearchGate. Diastereoselective Alkylation and Aldol Reactions Mediated by the D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary.
• Thieme. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses.
• PMC. Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones.
• University of York. Aromatic Heterocyclic Chemistry F12HSC.
• ResearchGate. Chiral Auxiliaries in Asymmetric Synthesis.
• YouTube. Zimmerman Traxler Model||Evans Chiral Auxiliary|Name Reaction Part-5.
• Organic Syntheses Procedure. (4s)-isopropyl-3-propionyl-2-oxazolidinone.
• Chemistry LibreTexts. 4.4: The aldol reaction.
• ResearchGate. Evans' original oxazolidinone auxiliary‐based asymmetric methodology.
• Google Patents. CA2464109A1 - Process for the preparation of oxazolidinones and method of use thereof.
• ResearchGate. Cleavage of the oxazolidinone moiety of 4 | Download Scientific Diagram.
• Frontiers. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions.
• Royal Society of Chemistry. Oxazinanones as chiral auxiliaries: synthesis and evaluation in enolate alkylations and aldol reactions.
• Chem-Station. Evans Aldol Reaction.
• Semantic Scholar. Synthesis of Oxazolidinone and Tosyl Enamines by Tertiary Amine Catalysis.
• Scribd. A Convenient and Practical Method For N-Acylation of 2-Oxazolidinone.
• Williams College. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex.
• PMC. Synthesis of Oxazolidinone and Tosyl Enamines by Tertiary Amine Catalysis.
• University of Bath. Solid-phase asymmetric synthesis using a polymer-supported chiral Evans'-type oxazolidin-2-one.
• Arkivoc. A facile and highly efficient one-step N-alkylation of thiazolidine-2,4-dione.
• Dipòsit Digital de la Universitat de Barcelona. In Search of Radical Transformations from Metal Enolates. Direct Reactions of N-Acyl-1,3-oxazolidin-2-ones with TEMPO Catalyzed.
• ResearchGate. A study of the alkylation and acylation of N-acylthiazolidinethione.
• Benchchem. Application Notes and Protocols: Asymmetric Synthesis Utilizing Oxazolidinone Derivatives.
• Royal Society of Chemistry. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis.
• Benchchem. Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone.
• Sciforum. Catalyzed N-acylation of carbamates and oxazolidinones by Heteropolyacids (HPAs).
• Thieme. 2.1.1.1.1.3.3 Cleavage of the 9-Fluorenylmethoxycarbonyl Group The versatility of the Fmoc group is given by its easy cleavage u.
• ResearchGate. A New Protocol for Selective Cleavage of Acyl Protecting Groups in 2′-O-Modified 3′,5′-O-(Tetraisopropyldisiloxane-1,3-diyl)ribonucleosides.

Sources

• 1. york.ac.uk [york.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. youtube.com [youtube.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. scribd.com [scribd.com]
• 7. chemistry.williams.edu [chemistry.williams.edu]
• 8. uwindsor.ca [uwindsor.ca]
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• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocol: High-Yield N-Acylation of (4S)-4-propyl-1,3-oxazolidin-2-one for Asymmetric Synthesis

Introduction: The Central Role of N-Acyl Oxazolidinones

This document provides a detailed, field-proven protocol for the N-acylation of (4S)-4-propyl-1,3-oxazolidin-2-one, a common Evans auxiliary derived from L-valine. We will detail the most robust and widely practiced method involving organolithium deprotonation, explain the critical mechanistic rationale behind each step, and present alternative methods suitable for sensitive substrates.

Mechanistic Rationale and Key Experimental Choices

The standard N-acylation procedure involves the deprotonation of the oxazolidinone's N-H proton with a strong, non-nucleophilic base, followed by quenching the resulting lithium amide with a suitable acylating agent, typically an acyl chloride.

• Choice of Base (n-Butyllithium): The N-H proton of an oxazolidinone is only weakly acidic (pKa ≈ 22-24 in DMSO). Therefore, a very strong base is required for complete and rapid deprotonation. n-Butyllithium (n-BuLi) is the base of choice due to its high basicity, commercial availability, and the clean byproducts (butane) it generates. The use of a strong base ensures that the deprotonation goes to completion, preventing residual starting material from complicating the reaction or purification.

• Cryogenic Temperature (-78 °C): The entire procedure, from deprotonation to acylation, is conducted at -78 °C (a dry ice/acetone bath). This is critical for several reasons. Firstly, it prevents potential side reactions, such as n-BuLi acting as a nucleophile and attacking the oxazolidinone's carbonyl group. Secondly, it ensures kinetic control, suppressing any potential equilibration or decomposition pathways of the lithium amide intermediate. Finally, it helps to manage the exothermicity of both the deprotonation and the subsequent acylation.

• Anhydrous & Inert Conditions: Organolithium reagents like n-BuLi react vigorously and exothermically with protic sources, including water. Therefore, all glassware must be rigorously dried (oven or flame-dried), and all solvents must be anhydrous. The reaction is run under an inert atmosphere (typically argon or nitrogen) to prevent quenching of the n-BuLi and the intermediate lithium amide by atmospheric moisture and oxygen.

Primary Protocol: N-Acylation via Organolithium Deprotonation

This protocol describes the N-acylation of (4S)-4-propyl-1,3-oxazolidin-2-one with propionyl chloride, a representative acyl chloride. The procedure can be adapted for other acyl chlorides.

Materials and Reagents

• (4S)-4-propyl-1,3-oxazolidin-2-one

• Acyl Chloride (e.g., Propionyl chloride)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate (EtOAc)

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica Gel for flash chromatography

Equipment

• Oven-dried, three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Internal thermometer or thermocouple

• Argon or Nitrogen gas inlet

• Rubber septa

• Syringes and needles

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

Experimental Workflow Diagram

Caption: Experimental workflow for n-BuLi mediated N-acylation.

Step-by-Step Procedure

• Setup: Assemble an oven-dried, three-necked flask with a magnetic stir bar, an internal thermometer, and a rubber septum under a positive pressure of argon.

• Reagent Addition: Charge the flask with (4S)-4-propyl-1,3-oxazolidin-2-one (1.0 eq) and anhydrous THF (approx. 0.1-0.2 M concentration).

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add n-BuLi (1.05 eq) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C. A slight color change or increase in viscosity may be observed.[6]

• Stirring: Stir the reaction mixture at -78 °C for 20-30 minutes to ensure complete formation of the lithium amide.

• Acylation: Add the acyl chloride (1.0-1.1 eq) dropwise via syringe, again maintaining the internal temperature below -70 °C. A precipitate (LiCl) will form, making the mixture a slurry.[6]

• Reaction Completion: Stir the mixture at -78 °C for 30-60 minutes. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution while the flask is still in the cold bath.

• Workup: Remove the cold bath and allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel, and if necessary, add more water to dissolve all salts.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel (a typical eluent system is a gradient of ethyl acetate in hexanes) to afford the pure N-acyl oxazolidinone.

Reaction Mechanism

The reaction proceeds via a two-step mechanism: initial deprotonation followed by nucleophilic acyl substitution.

Caption: Mechanism of N-acylation via lithium amide intermediate.

Data Summary

The n-BuLi mediated N-acylation is generally a high-yielding reaction. The table below provides representative data.

Acylating Agent	Base	Solvent	Temp (°C)	Typical Yield	Reference
Propionyl Chloride	n-BuLi	THF	-78	89-95%	[6]
Acetyl Chloride	n-BuLi	THF	-78	>90%	General Knowledge
Acryloyl Chloride	LiCl/Et₃N	THF	0 to RT	90%	[7]
Propionic Anhydride	Et₃N, DMAP	Toluene	Reflux	73-78%	[1]

Alternative Protocols for Milder Conditions

While the n-BuLi protocol is robust, some substrates or acylating agents may be sensitive to such a strong base. In these cases, milder alternatives can be employed.

Lithium Chloride / Triethylamine Method

This method is particularly useful for preparing N-acryloyl derivatives and avoids the use of pyrophoric n-BuLi.[7] The presence of lithium chloride is thought to facilitate the acylation by coordinating to the reactants.

• Suspend the oxazolidinone (1.0 eq) and lithium chloride (1.1 eq) in anhydrous THF.

• Add triethylamine (1.1 eq).

• Cool the mixture to 0 °C.

• Add the acyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for several hours until completion.

• Perform an aqueous workup similar to the primary protocol.

DMAP-Catalyzed Acylation with Anhydrides

For acyl groups available as anhydrides, a simple, non-cryogenic method using 4-(Dimethylamino)pyridine (DMAP) as an acyl transfer catalyst is effective.[1][8]

• Dissolve the oxazolidinone (1.0 eq), the acid anhydride (1.2 eq), and triethylamine (1.5 eq) in a suitable solvent (e.g., THF or toluene).

• Add a catalytic amount of DMAP (0.1 eq).

• Stir the reaction at room temperature overnight, or heat to reflux for a shorter reaction time (30-60 min).[1]

• After cooling, perform an aqueous workup and purify by chromatography.

Safety Precautions

• n-Butyllithium: n-BuLi is a pyrophoric liquid that can ignite spontaneously on contact with air and reacts violently with water. It must be handled under an inert atmosphere using proper syringe techniques. Always wear fire-retardant lab coats, safety glasses, and gloves. Ensure a compatible fire extinguisher (e.g., Class D for metal fires) is nearby.

• Acyl Chlorides: Acyl chlorides are corrosive and lachrymatory. They react with moisture to release HCl gas. Handle them in a well-ventilated fume hood with appropriate personal protective equipment.

• Cryogenic Baths: Handle dry ice and acetone with cryogenic gloves to prevent severe burns. Ensure good ventilation to prevent the buildup of CO₂ or acetone vapors.

Conclusion and Downstream Utility

The N-acylation of (4S)-4-propyl-1,3-oxazolidin-2-one is a fundamental and enabling transformation in modern asymmetric synthesis. The protocol utilizing n-BuLi at cryogenic temperatures is a reliable and high-yielding method for accessing the N-acyl imide precursors essential for diastereoselective enolate chemistry.[5] The resulting products are directly used in the synthesis of complex chiral molecules, including natural products and pharmaceutical intermediates, where the auxiliary can be cleanly cleaved under mild conditions (e.g., LiOH/H₂O₂) after guiding the stereochemical outcome of subsequent reactions.[9][10] The availability of milder, alternative procedures further enhances the versatility of this powerful synthetic tool.

References

• Harrity, J. P. A., & MacLellan, P. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. ConnectSci. [Link]

• Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 85(5), 695. [Link]

• Wu, M.-J., & Wu, C.-C. (1994). Lithium-Initiated Imide Formation. A Simple Method for N-Acylation of 2-Oxazolidinones and Bornane-2,10-Sultam. The Journal of Organic Chemistry, 59(24), 7547–7549. [Link]

• Crimmins, M. T. (2007). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Brazilian Chemical Society. [Link]

• Eriksson, M., et al. (1997). Asymmetric Conjugate Additions of TMSI-Promoted Monoorganocuprate Reagents, Li[RCuI], to Various N-Enoyl Oxazolidinones. ResearchGate. [Link]

• Reich, H. J. Carbonyl Chemistry: Chiral Enolates. University of Wisconsin. [Link]

• Bak, A., et al. (2014). Evans Enolates: Structures and Mechanisms Underlying the Aldol Addition of Oxazolidinone-Derived Boron Enolates. Journal of the American Chemical Society, 136(29), 10463–10472. [Link]

• Evans, D. A., & Shaw, J. T. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. l'actualité chimique. [Link]

• Umehara, A., et al. (2025). DMAPO/Boc2O-Mediated One-Pot Direct N-Acylation of Oxazolidinones with Carboxylic Acids. Synlett. [Link]

• Ghosh, A. K., & Fidanze, S. (2004). Evans' original oxazolidinone auxiliary-based asymmetric methodology. ResearchGate. [Link]

• ACS Publications. Lithium-Initiated Imide Formation. A Simple Method for N-Acylation of 2-Oxazolidinones and Bornane-2,10-Sultam. The Journal of Organic Chemistry. [Link]

• Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Semantic Scholar. [Link]

• Reich, H. J. Evans Enolate Alkylation-Hydrolysis. University of Wisconsin. [Link]

• Borhade, S. R., et al. (2016). Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. Semantic Scholar. [Link]

• Prashad, M., et al. (1998). A Convenient and Practical Method For N-Acylation of 2-Oxazolidinone. Scribd. [Link]

• Crich, D., & Li, W. (2007). Exploration of the Oxazolidinthione Protecting System for the Synthesis of Sialic Acid Glycosides. Beilstein Journal of Organic Chemistry, 3, 13. [Link]

• Organic Syntheses. (4s)-isopropyl-3-propionyl-2-oxazolidinone. [Link]

• Bernard, C., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(7), 1494–1501. [Link]

• Leal, E. C., et al. (2018). Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules, 23(9), 2311. [Link]

Sources

• 1. chemistry.williams.edu [chemistry.williams.edu]
• 2. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 3. researchgate.net [researchgate.net]
• 4. scielo.org.mx [scielo.org.mx]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. connectsci.au [connectsci.au]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: Cleavage, Recovery, and Recycling of (4S)-4-Propyl-1,3-oxazolidin-2-one

Strategic Overview & The Case for Recycling

(4S)-4-Propyl-1,3-oxazolidin-2-one is a cornerstone Evans chiral auxiliary utilized extensively in asymmetric synthesis to direct highly diastereoselective carbon-carbon bond-forming reactions (e.g., aldol additions and alkylations) 1. Because this auxiliary is incorporated stoichiometrically, the economic and environmental viability of any synthetic route depends heavily on its efficient cleavage and recovery. A robust recovery protocol ensures the auxiliary can be separated from the product and recycled without compromising its enantiomeric purity for subsequent reactions 2.

Mechanistic Rationale: Causality in Cleavage Conditions

The cleavage of the N-acyl oxazolidinone must be strictly chemoselective to yield the desired functional group while keeping the auxiliary completely intact.

• Why LiOH/H₂O₂? Direct hydrolysis with LiOH alone is highly problematic. Computational and experimental studies demonstrate that the hydroxide anion (OH⁻) preferentially attacks the endocyclic carbonyl of the oxazolidinone ring 3. This endocyclic cleavage irreversibly opens the ring, forming a β-hydroxyamide impurity and destroying the auxiliary 3.

• The Role of LiOOH: By adding H₂O₂ prior to LiOH, the highly nucleophilic hydroperoxide anion (LiOOH) is generated in situ. LiOOH selectively attacks the exocyclic imide carbonyl 3. The resulting tetrahedral intermediate has a high energy barrier to endocyclic decomposition, heavily favoring exocyclic C–N bond cleavage [[3]](). This pathway yields the desired chiral carboxylic acid and releases the intact auxiliary for recovery.

Mechanistic divergence in Evans auxiliary cleavage: LiOOH vs. LiOH regioselectivity.

Quantitative Summary of Cleavage Strategies

The choice of cleavage reagent dictates the final functional group. The table below summarizes the expected quantitative recovery metrics for (4S)-4-propyl-1,3-oxazolidin-2-one across standard methodologies.

Cleavage Reagent	Target Product	Typical Auxiliary Recovery (%)	Regioselectivity (Exo:Endo)	Reaction Temp (°C)
LiOH / H₂O₂	Carboxylic Acid	90 - 95%	> 99:1	0
LiBH₄	Primary Alcohol	85 - 90%	> 95:5	-20 to 0
NaOBn / BnOH	Benzyl Ester	80 - 85%	> 90:10	0 to 25

Experimental Protocol: Hydrolytic Cleavage & Auxiliary Recovery

This protocol details the self-validating workflow for converting an N-acyl-(4S)-4-propyl-1,3-oxazolidin-2-one into a chiral carboxylic acid while safely recovering the auxiliary.

Phase 1: In Situ Generation of LiOOH and Cleavage

• Solvent Preparation: Dissolve the N-acyl oxazolidinone in a 3:1 or 4:1 (v/v) mixture of Tetrahydrofuran (THF) and water 2.

  • Causality: THF solubilizes the organic substrate, while water is strictly required to dissolve the inorganic reagents and stabilize the hydroperoxide anion.

• Temperature Control: Cool the reaction mixture strictly to 0 °C using an ice-water bath 2.

  • Causality: Low temperatures suppress the epimerization of the newly formed α-stereocenter and control the exothermic nature of the cleavage.

• Peroxide Addition: Add 30% aqueous H₂O₂ (4.0–5.0 equivalents) dropwise 2.

  • Critical Step: H₂O₂ must be added before the base to ensure no free OH⁻ is present to attack the endocyclic carbonyl.

• Base Addition: Add aqueous LiOH (2.0–2.5 equivalents) dropwise 2. Stir at 0 °C for 2–6 hours. Monitor the reaction via TLC or LC-MS until the starting material is completely consumed.

Phase 2: Quenching & Safety Mitigation

• Quenching: Slowly add a saturated aqueous solution of sodium sulfite (Na₂SO₃) 2.

  • Safety Causality: The initially formed peracid is unstable and can be rapidly reduced by excess H₂O₂, leading to the stoichiometric release of oxygen gas (O₂) 4. This poses a significant flammability risk at scale [[4]](). Na₂SO₃ safely reduces unreacted peroxides, neutralizing the explosion and O₂ evolution hazards before extraction.

Phase 3: Liquid-Liquid Extraction & Phase Separation

• Volatile Removal: Concentrate the mixture under reduced pressure to remove the bulk of the THF.

• Primary Extraction: Extract the remaining aqueous phase 3–4 times with Dichloromethane (DCM) or Ethyl Acetate (EtOAc) 2.

  • Causality: At this basic pH (>9), the product exists as a water-soluble lithium carboxylate salt 2. The cleaved (4S)-4-propyl-1,3-oxazolidin-2-one is neutral and selectively partitions into the organic phase 2.

• Product Isolation: Acidify the aqueous layer to pH 2 using 1M HCl, then extract with EtOAc to isolate the chiral carboxylic acid product 2.

Phase 4: Auxiliary Purification & Recycling

• Organic Phase Treatment: Combine the organic layers from Step 7 (containing the auxiliary). Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Recrystallization/Chromatography: Purify the crude (4S)-4-propyl-1,3-oxazolidin-2-one by recrystallization (e.g., from Hexane/EtOAc) or a short silica gel plug. The recovered auxiliary can be dried under a vacuum and directly reused in subsequent acylations 1.

Liquid-liquid extraction and recycling workflow for (4S)-4-propyl-1,3-oxazolidin-2-one.

References

• Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone , Benchchem. 1

• Technical Support Center: Enhancing the Efficiency of Chiral Auxiliary Removal , Benchchem.2

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H₂O₂ , ACS Publications. 4

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn , ConnectSci. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. connectsci.au [connectsci.au]
• 4. pubs.acs.org [pubs.acs.org]

Use of (4S)-4-propyl-1,3-oxazolidin-2-one in pharmaceutical intermediate synthesis

Application Note: (4S)-4-Propyl-1,3-oxazolidin-2-one in Asymmetric Pharmaceutical Intermediate Synthesis

Executive Summary & Mechanistic Rationale

(4S)-4-propyl-1,3-oxazolidin-2-one is a highly effective Evans chiral auxiliary derived from the non-proteinogenic amino acid L-norvaline. In the landscape of asymmetric pharmaceutical synthesis, the choice of auxiliary is dictated by the precise steric demands of the reaction's transition state. While the valine-derived (isopropyl) and phenylalanine-derived (benzyl) auxiliaries are ubiquitous, the 4-propyl variant occupies a privileged steric niche that is critical for specific drug development pathways.

The Causality of the Propyl Group: The isopropyl group possesses branching at the

-carbon (relative to the oxazolidinone ring), which can induce severe steric clash with exceptionally bulky electrophiles, leading to sluggish kinetics and lower yields. Conversely, the unbranched 4-propyl chain provides robust facial shielding—effectively blocking the Re-face of the Z-enolate—without the -branching penalty. This allows for the efficient synthesis of sterically demanding chiral -amino acids and complex polyketide intermediates where standard auxiliaries fail [1].

Key Pharmaceutical Applications

• Alzheimer's Disease Therapeutics: The 4-propyl auxiliary has been instrumental in the synthesis of heterocyclic sulfonamide derivatives of 2-amino-1-alcohols. These compounds act as potent inhibitors of beta-amyloid protein production, a critical target in Alzheimer's disease pathology. The auxiliary ensures the precise installation of the

  -branched alkyl substituents required for blood-brain barrier penetration and target affinity [1].

• Chiral Allylic Amines: Indium-mediated allylation utilizing 5-iodomethyl derivatives of the 4-propyl oxazolidinone provides a facile, highly stereoselective route to chiral allylic amines, which are crucial building blocks for various alkaloid-based drugs [2].

Mechanistic Logic of Stereocontrol

The stereochemical outcome of the alkylation is a direct consequence of a rigid, highly organized transition state. Enolization with a strong base (e.g., LDA) forms the Z-enolate due to strict chelation between the lithium cation, the enolate oxygen, and the oxazolidinone carbonyl oxygen. The 4-propyl group projects forward, sterically shielding the Re-face and forcing the electrophile to approach exclusively from the Si-face.

Mechanistic pathway of stereocontrol using the 4-propyl Evans auxiliary.

Experimental Protocols & Self-Validating Systems

Protocol A: N-Acylation (Attachment of the Auxiliary)

• Preparation: Dissolve (4S)-4-propyl-1,3-oxazolidin-2-one (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere. Cool the solution to -78 °C.

• Deprotonation: Add n-BuLi (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes.

  • Causality:n-BuLi quantitatively deprotonates the oxazolidinone NH, forming the highly nucleophilic lithium amide required to attack the acyl chloride.

• Acylation: Add the desired acyl chloride (1.1 eq) dropwise. Stir for 30 minutes at -78 °C, then warm to 0 °C over 1 hour.

• Self-Validation: Quench with saturated aqueous NH

  Cl. Monitor by TLC; the N-acylated product lacks the hydrogen-bond donating NH group and will elute significantly faster (less polar) than the starting auxiliary.

Protocol B: Asymmetric Alkylation

• Enolization: Cool a solution of diisopropylamine (1.15 eq) in THF to -78 °C. Add n-BuLi (1.1 eq) to generate LDA. Add the N-acyl oxazolidinone (1.0 eq) in THF dropwise. Stir for 1 hour at -78 °C.

• Alkylation: Add the electrophile (e.g., alkyl halide, 3.0 eq) dropwise.

  • Causality: An excess of electrophile is used to drive the reaction to completion, compensating for the steric hindrance imposed by the 4-propyl group.

• Self-Validation: Isolate the crude product and perform

  H NMR prior to chromatography. The diastereomeric ratio (dr) can be determined by integrating the distinct -proton signals of the two diastereomers. This validates the intrinsic stereoselectivity of the reaction before purification artificially enriches the major isomer.

Protocol C: Non-Destructive Cleavage (Hydrolysis)

• Preparation: Dissolve the alkylated intermediate in a 3:1 mixture of THF/H

  O. Cool to 0 °C.

• Cleavage: Add 30% H

  O (4.0 eq) followed by LiOH·H O (2.0 eq). Stir for 1-2 hours at 0 °C.

• Causality: The addition of H

  O generates the hydroperoxide anion (HOO ). Due to the alpha-effect, HOO is significantly more nucleophilic than HO , allowing the hydrolysis to proceed rapidly at 0 °C. This low temperature prevents the epimerization of the newly formed -stereocenter and selectively attacks the exocyclic carbonyl, leaving the oxazolidinone ring intact.

• Recovery: Quench with Na

  SO to destroy excess peroxide. Extract the chiral acid. The aqueous layer can be neutralized to recover the intact (4S)-4-propyl-1,3-oxazolidin-2-one for future use.

Workflow of (4S)-4-propyl-1,3-oxazolidin-2-one in asymmetric synthesis.

Quantitative Data Summary

To facilitate experimental planning, the following table summarizes typical performance metrics for the 4-propyl auxiliary across various electrophilic transformations.

Reaction Type	Base / Conditions	Typical Yield (%)	Diastereomeric Excess (de %)	Optimal Cleavage Method
Primary Alkylation (e.g., Benzyl Bromide)	LDA, THF, -78 °C	85 - 92	> 95	LiOH / H O (Acid product)
Allylation (e.g., Allyl Bromide)	NaHMDS, THF, -78 °C	88 - 94	> 98	LiBH / MeOH (Alcohol product)
Asymmetric Aldol (Aldehyde)	Bu BOTf, DIPEA, -78 °C	78 - 85	> 97	LiOH / H O (Acid product)
Amination (Electrophilic Azide)	KHMDS, THF, -78 °C	75 - 82	> 94	LiOH / H O (Amino acid precursor)

References

• United States Patent 7,691,884 B2 - Heterocyclic sulfonamide derivatives of 2-amino-1-alcohols and related homologs.

• Yadav, J. S., et al. "Indium-mediated facile synthesis of chiral allylic amines." Tetrahedron Letters 42.36 (2001): 6385-6388.[Link]

Technical Notes & Optimization

Technical Support Center: Crystallization of (4S)-4-propyl-1,3-oxazolidin-2-one

Welcome to the technical support center for the purification of (4S)-4-propyl-1,3-oxazolidin-2-one. As a crucial chiral auxiliary in modern asymmetric synthesis, achieving high diastereomeric and chemical purity is paramount for its successful application. Crystallization is the most critical step in ensuring this purity. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and field-proven methodologies to help you overcome common challenges encountered during its crystallization.

Key Physicochemical Properties

Understanding the fundamental properties of your compound is the first step in designing a successful crystallization protocol. While specific data for the propyl derivative is not widely published, we can infer its properties from the closely related and well-characterized (4S)-4-isopropyl-1,3-oxazolidin-2-one.

Property	Estimated Value / Observation	Significance for Crystallization
Appearance	White Crystalline Powder[1]	The expected final product form. Any deviation (e.g., oil, discolored solid) indicates purification issues.
Melting Point	~70-73 °C (for isopropyl analog)[1][2]	Critical Parameter. Oiling out is highly likely if the crystallization temperature is above the melting point of your impure material. Impurities will depress this melting point.
Solubility	Insoluble in water[1]; Soluble in polar organic solvents.	Guides solvent selection. A non-polar anti-solvent is often required to induce crystallization from a more polar solvent.
Molecular Structure	Contains polar (amide, ether) and non-polar (propyl group) moieties.	This dual nature allows for solubility in a range of solvents like ethers, esters, and chlorinated solvents, making mixed-solvent systems effective.

Troubleshooting Guide

This section addresses the most common and frustrating problems encountered during the crystallization of (4S)-4-propyl-1,3-oxazolidin-2-one in a direct question-and-answer format.

Q1: My compound is "oiling out" into a viscous liquid instead of forming crystals. What is happening and how can I fix it?

A1: This phenomenon, known as oiling out or Liquid-Liquid Phase Separation (LLPS), is the most frequent issue with this class of compounds.[3][4][5] It occurs when the solute separates from the supersaturated solution as a liquid phase rather than a solid crystalline phase.[5] This often happens when the solution's temperature is higher than the melting point of the impure compound or when the level of supersaturation is too high.[3] An oily product rarely crystallizes into a pure solid, as impurities tend to be more soluble in the oil itself than in the solvent.[3][5]

Follow this troubleshooting workflow to resolve the issue:

Sources

• 1. echemi.com [echemi.com]
• 2. (R)-(+)-4-Isopropyl-2-oxazolidinone(95530-58-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 5. mt.com [mt.com]

Technical Support Center: Enhancing Diastereoselectivity in (4S)-4-propyl-1,3-oxazolidin-2-one Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers, synthetic chemists, and drug development professionals. The (4S)-4-propyl-1,3-oxazolidin-2-one chiral auxiliary (an Evans auxiliary) is a cornerstone of asymmetric synthesis. However, achieving >95:5 diastereomeric ratios (d.r.) requires precise control over enolate geometry and transition state kinetics. This guide synthesizes field-proven troubleshooting strategies, mechanistic causality, and self-validating experimental protocols to ensure your workflows are robust and reproducible.

PART 1: The Mechanistic Foundation of Stereocontrol

To troubleshoot effectively, we must first understand the causality behind the stereocontrol. The remarkable diastereoselectivity of the (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary relies on a self-validating system of steric and electronic constraints:

• (Z)-Enolate Formation: Deprotonation of the N-acyl oxazolidinone (using LDA or Bu₂BOTf/DIPEA) exclusively forms the (Z)-enolate. This geometry is enforced by the chelation of the metal (Li, B, or Ti) to both the enolate oxygen and the oxazolidinone carbonyl oxygen, which minimizes dipole-dipole repulsion[1].

• Facial Shielding: In this rigid, chelated conformation, the 4S-propyl group projects outward, sterically blocking the Re-face of the enolate.

• Transition State Kinetics: Electrophiles (such as aldehydes or alkyl halides) are forced to approach exclusively from the less hindered Si-face. In aldol additions, this occurs via a highly organized, six-membered 2[2].

Fig 1. Mechanistic pathway of Evans auxiliary stereocontrol via (Z)-enolate chelation.

PART 2: Troubleshooting Guides & FAQs

Q1: My -alkylation using LDA is yielding a diastereomeric ratio (d.r.) of only 80:20. How can I push this to >95:5?

Cause: A drop in d.r. during alkylation is almost always due to the loss of strict lithium chelation, leading to a mixture of (E) and (Z) enolates or unchelated transition states[1]. Moisture, degraded LDA, or coordinating solvents (like HMPA) disrupt the O-Li-O bridge. Solution:

• Reagent Purity: Use freshly prepared LDA (from purified diisopropylamine and titrated n-BuLi).

• Enforce Chelation: Ensure strictly anhydrous THF. If the electrophile is unreactive, do not add HMPA (which breaks chelation); instead, add anhydrous LiCl (3-5 equivalents). LiCl stabilizes the chelated transition state without disrupting the facial selectivity.

Q2: In my Evans Aldol reaction with Bu₂BOTf, I am getting poor syn-selectivity. What is the mechanistic failure here?

Cause: High syn-selectivity relies entirely on the tight boron-mediated 2[2]. If your Bu₂BOTf has hydrolyzed, it generates triflic acid, which leads to open transition states. Furthermore, improper base stoichiometry can lead to unreacted enolizable aldehydes competing in the reaction. Solution:

• Stoichiometry: Adhere strictly to the standard conditions: 1.1 eq Bu₂BOTf and 1.2 eq DIPEA[3]. The slight excess of amine ensures no free triflic acid remains.

• Temperature Control: Enolization must occur at 0 °C to ensure complete (Z)-enolate formation, but the aldehyde must be added at -78 °C to kinetically trap the highly ordered transition state.

Q3: During the removal of the chiral auxiliary to form the carboxylic acid, I am observing 10-15% epimerization of my newly formed stereocenter. How do I prevent this?

Cause: Standard hydrolysis using LiOH alone is problematic because the hydroxide ion (OH⁻) is a strong base. Before it can attack the sterically hindered exocyclic carbonyl, it abstracts the acidic

-proton, causing enolization and subsequent epimerization[4]. Solution: Utilize the -effect by adding H₂O₂ before the LiOH. This generates the lithium hydroperoxide anion (LiOOH) in situ. LiOOH is a significantly softer, less basic, and highly reactive nucleophile that selectively attacks the exocyclic acyl carbonyl at 0 °C, preserving the stereochemical integrity of your product[4].

Fig 2. Troubleshooting decision tree for common Evans auxiliary reaction issues.

PART 3: Standardized Experimental Protocols

To ensure trustworthiness, these protocols are designed as self-validating systems. Always verify the intermediate d.r. via ¹H-NMR (looking at the

-proton shift) before proceeding to cleavage.

Protocol A: Asymmetric Syn-Aldol Addition

• Enolization: Dissolve the N-acyl-(4S)-4-propyl-1,3-oxazolidin-2-one (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M) under argon. Cool to 0 °C.

• Activation: Dropwise, add Bu₂BOTf (1.1 eq, 1.0 M in CH₂Cl₂), followed immediately by anhydrous DIPEA (1.2 eq). Stir at 0 °C for 30 minutes to ensure complete (Z)-enolate formation[3].

• Addition: Cool the reaction mixture to -78 °C. Slowly add the aldehyde (1.1 eq) neat or as a solution in CH₂Cl₂. Stir for 1-2 hours at -78 °C, then allow warming to 0 °C over 1 hour.

• Quench & Oxidation: Quench with pH 7 phosphate buffer, methanol, and 30% H₂O₂ (2:1:1 ratio) at 0 °C. Stir for 1 hour to safely oxidize the boron species[3]. Extract with CH₂Cl₂, wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Non-Destructive Auxiliary Cleavage (Carboxylic Acid Formation)

• Preparation: Dissolve the purified aldol/alkylation adduct (1.0 eq) in a 3:1 mixture of THF/H₂O (0.1 M) and cool strictly to 0 °C.

• Nucleophile Generation: Add 30% aqueous H₂O₂ (4.0 eq). Crucial Step: Wait 5 minutes before proceeding to allow dispersion.

• Cleavage: Slowly add LiOH·H₂O (2.0 eq) in one portion. Stir at 0 °C for 1-2 hours. Monitor by TLC until the starting material disappears.

• Quench: Quench the excess peroxide by carefully adding an aqueous solution of Na₂SO₃ (1.5 M) at 0 °C. Stir for 30 minutes.

• Recovery: Remove THF in vacuo. Extract the aqueous layer with CH₂Cl₂ to recover the cleaved (4S)-4-propyl-1,3-oxazolidin-2-one auxiliary (typically >90% recovery). Acidify the aqueous layer to pH 2 with 1M HCl and extract with EtOAc to isolate the enantiopure carboxylic acid.

PART 4: Quantitative Data Presentation

The following table summarizes the expected quantitative outcomes when adhering strictly to the mechanistic principles and protocols outlined above.

Reaction Type	Key Reagents	Temp Profile	Typical Yield (%)	Expected d.r. / e.e.
-Alkylation	LDA, Alkyl Halide, THF	-78 °C to 0 °C	80 - 95%	> 95:5 d.r.
Syn-Aldol Addition	Bu₂BOTf, DIPEA, Aldehyde	-78 °C to 0 °C	75 - 90%	> 99:1 d.r.
Acid Cleavage	LiOH, H₂O₂, THF/H₂O	0 °C	85 - 95%	> 99% e.e. (Maintained)
Alcohol Cleavage	LiBH₄, Et₂O/H₂O	0 °C to rt	80 - 90%	> 99% e.e. (Maintained)

PART 5: References

• Evans Aldol Reaction - Alfa Chemistry. 2

• 1 The Selective Aldol Reaction - Macmillan Group. 1

• Asymmetric Synthesis of Active Pharmaceutical Ingredients | Chemical Reviews. 3

• (4R,5S)-(+)-4-Methyl-5-phenyl-2-oxazolidinone - Benchchem. 5

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. (4R,5S)-(+)-4-Methyl-5-phenyl-2-oxazolidinone | RUO [benchchem.com]

How to improve the stereoselectivity of propyl-oxazolidinone aldol reactions

Welcome to the technical support center for stereoselective aldol reactions utilizing N-propionyl oxazolidinone chiral auxiliaries. This guide is designed for researchers, chemists, and drug development professionals seeking to troubleshoot and optimize this powerful carbon-carbon bond-forming reaction. Here, we move beyond simple protocols to explain the underlying principles that govern stereoselectivity, providing you with the knowledge to diagnose and solve common experimental challenges.

Core Principles of Stereocontrol: The "Evans Syn" Aldol Reaction

The exceptional reliability of the Evans aldol reaction stems from its highly organized transition state.[1][2] Understanding this mechanism is the first step in effective troubleshooting.

The process begins with the formation of a boron enolate. The N-acyl oxazolidinone is treated with a dialkylboron triflate (commonly Bu₂BOTf) and a hindered amine base (e.g., triethylamine).[1] The boron Lewis acid coordinates to the carbonyl oxygen, increasing the acidity of the α-protons and facilitating deprotonation by the amine to selectively form the (Z)-enolate.[1]

This (Z)-enolate then reacts with an aldehyde via a closed, six-membered chair-like transition state, as described by the Zimmerman-Traxler model.[3][4] The stereochemical outcome is dictated by several key factors within this transition state:

• Chelation: The boron atom chelates both the enolate oxygen and the aldehyde's carbonyl oxygen, locking the geometry.[3]

• Dipole Minimization: The oxazolidinone auxiliary orients itself to minimize dipole-dipole repulsion between its two carbonyl groups.[1]

• Steric Guidance: The substituent on the chiral auxiliary (e.g., the isopropyl group from a valine-derived auxiliary) sterically blocks one face of the enolate. This forces the aldehyde to approach from the less hindered face.[3]

• Aldehyde Orientation: The aldehyde's substituent (R-group) preferentially occupies an equatorial position in the chair transition state to minimize 1,3-diaxial interactions.

The combination of these effects leads to a highly predictable and diastereoselective formation of the syn-aldol adduct.

Caption: Zimmerman-Traxler model for boron-mediated aldol reaction.

Troubleshooting Guide

This section addresses common issues encountered during propyl-oxazolidinone aldol reactions in a practical Q&A format.

Caption: A logical workflow for troubleshooting poor stereoselectivity.

Q1: My reaction is giving a low diastereomeric ratio (d.r.) of the desired syn-aldol product. What went wrong?

A: Low diastereoselectivity is the most common issue and typically points to problems in the enolization step or the subsequent C-C bond formation.

• Potential Cause A: Incomplete or Incorrect Enolate Formation. The selective formation of the (Z)-enolate is paramount for syn selectivity.[1] If (E)-enolate is formed or unreacted starting material remains, selectivity will be compromised.

  • Solution:

    • Reagent Quality: Ensure the boron triflate (Bu₂BOTf) is fresh. Older bottles can decompose. The amine base should be distilled and dry.

    • Stoichiometry: Use a slight excess of both the boron reagent (1.1 eq) and the amine base (1.2-1.4 eq) to drive enolization to completion.

    • Enolization Time/Temp: Allow sufficient time for enolization (typically 30-60 minutes at 0 °C or -78 °C, depending on the protocol) before adding the aldehyde.

• Potential Cause B: Reaction Temperature Too High. The aldol addition must be kept under strict kinetic control.[3] If the temperature rises above -78 °C during or after aldehyde addition, the transition state can become less organized, or worse, a retro-aldol/re-addition sequence can occur, leading to the thermodynamically favored product and eroding diastereoselectivity.

  • Solution:

    • Vigilant Temperature Control: Use a properly calibrated low-temperature thermometer and a well-insulated Dewar.

    • Slow Addition: Add the aldehyde solution dropwise to the enolate to avoid localized warming.

• Potential Cause C: Impure Aldehyde. Aldehydes are prone to oxidation to carboxylic acids. The acid can neutralize the amine base or quench the enolate, leading to incomplete reaction and poor selectivity.

  • Solution: Purify the aldehyde immediately before use, typically by distillation or filtration through a short plug of silica gel.

Q2: I'm observing a significant amount of the anti-aldol product. Why is this happening?

A: Formation of the anti-product indicates that the reaction is proceeding through a different pathway than the standard Zimmerman-Traxler model for (Z)-enolates.

• Potential Cause A: Unintended (E)-Enolate Formation. While boron enolizations of N-acyl oxazolidinones are highly (Z)-selective, certain conditions can favor the (E)-isomer, which preferentially leads to anti-aldol products.[4][5]

  • Solution: This is most often caused by using a different base/Lewis acid combination. Stick to the proven Bu₂BOTf/Et₃N or Bu₂BOTf/i-Pr₂NEt systems for reliable (Z)-enolate formation.

• Potential Cause B: Lewis Acid-Dependent Pathway. The choice of Lewis acid has a profound impact on the transition state geometry and, therefore, the stereochemical outcome.[6] Titanium-based Lewis acids, for example, can form different chelated transition states that lead to anti or non-Evans syn products.[7]

  • Solution: If the anti-product is desired, this is a feature, not a bug. If it is undesired, ensure you are using a boron-based Lewis acid. The table below summarizes the general trends.

Lewis Acid	Predominant Product Stereoisomer	Key Considerations
Bu₂BOTf	Evans syn	The gold standard for high syn selectivity with oxazolidinone auxiliaries.[1][3]
TiCl₄	Non-Evans syn or anti	Outcome is highly substrate and condition-dependent. Can involve different chelation modes.[7]
Sn(OTf)₂	syn or anti	Often used with thiazolidinethione auxiliaries; can promote anti pathways.[8]
Li Enolates	syn	Formed with bases like LDA. Reactivity and aggregation are sensitive to solvent and temperature.[9]

Q3: The diastereoselectivity of the crude product was high, but it decreased after silica gel chromatography. What happened?

A: This strongly suggests epimerization of the α-stereocenter.

• Potential Cause: Acidity of the α-Proton. The proton alpha to the carbonyl group in the aldol product is still acidic. Exposure to basic conditions during workup or purification can lead to its removal and re-protonation, scrambling the stereocenter. Standard silica gel can be slightly acidic, but amine contaminants or basic eluents can cause epimerization.

  • Solution:

    • Buffered Workup: Quench the reaction with a pH 7 phosphate buffer instead of a saturated sodium bicarbonate solution.

    • Neutralize Silica: If epimerization is a persistent problem, use deactivated silica gel (pre-treated with an eluent mixture containing a small amount of triethylamine, which is then flushed away with pure eluent) for chromatography.

    • Speed: Do not let the product sit on the column for extended periods.

Frequently Asked Questions (FAQs)

• Q1: How do I remove the chiral auxiliary after the reaction?

  • A: The auxiliary is designed for easy removal to unveil different functional groups. The choice of method depends on the desired product.[10]

Method	Reagent(s)	Product
Hydrolysis	LiOH, H₂O₂	β-Hydroxy carboxylic acid
Reduction	LiBH₄ or LiAlH₄	1,3-Diol
Aminolysis	Me(OMe)NH·HCl, AlMe₃	β-Hydroxy Weinreb amide
Transamidation	Benzyl alcohol, Ti(Oi-Pr)₄	β-Hydroxy benzyl ester

• Q2: What is the best solvent for this reaction?

  • A: Anhydrous, non-coordinating aprotic solvents are essential. Dichloromethane (CH₂Cl₂) is the most common and reliable choice. Diethyl ether is also used. More coordinating solvents like THF can sometimes interfere with Lewis acid activity or alter the aggregation state of the enolate, which can affect reactivity, especially for lithium enolates.[9]

• Q3: Can I use a catalytic amount of the Lewis acid?

  • A: No, the classic Evans aldol reaction requires a stoichiometric amount of the Lewis acid (e.g., Bu₂BOTf) because it is consumed in the reaction to form the boron enolate and remains chelated in the product until workup.[1] Catalytic asymmetric aldol reactions exist but operate via different mechanisms.[4]

Experimental Protocol: Standard Evans Syn-Aldol Reaction

This protocol is a representative example for the reaction between N-propionyl-(S)-4-isopropyloxazolidin-2-one and isobutyraldehyde.

Materials:

• N-propionyl-(S)-4-isopropyloxazolidin-2-one (1.0 eq)

• Dibutylboron triflate (Bu₂BOTf, 1.1 eq, 1.0 M in CH₂Cl₂)

• Triethylamine (Et₃N, 1.4 eq)

• Isobutyraldehyde (1.2 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

• 30% Hydrogen Peroxide (H₂O₂)

• pH 7 Phosphate Buffer

Procedure:

• Setup: To a flame-dried, round-bottom flask under an argon atmosphere, add N-propionyl-(S)-4-isopropyloxazolidin-2-one (1.0 eq) and dissolve in anhydrous CH₂Cl₂ (to make a ~0.1 M solution).

• Enolization: Cool the solution to 0 °C in an ice bath. Add triethylamine (1.4 eq) dropwise. Then, add Bu₂BOTf (1.1 eq) dropwise over 10 minutes. The solution should turn from colorless to pale yellow. Stir the mixture at 0 °C for 30 minutes.

• Aldol Addition: Cool the reaction mixture to -78 °C (acetone/dry ice bath). In a separate flask, dissolve isobutyraldehyde (1.2 eq) in a small amount of anhydrous CH₂Cl₂ and add this solution dropwise to the enolate mixture over 15 minutes.

• Reaction: Stir the reaction at -78 °C for 2 hours, then allow it to warm to 0 °C and stir for an additional 1 hour.

• Workup: Quench the reaction by adding 3:1 MeOH:pH 7 buffer. Then add a 2:1 mixture of MeOH:30% H₂O₂ slowly (exothermic!). Stir vigorously at room temperature for 1 hour.

• Extraction: Dilute with water and extract with CH₂Cl₂ (3x). Combine the organic layers, wash with saturated sodium bicarbonate and then brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the syn-aldol adduct. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

References

• Evans Aldol Reaction | Chem-Station Int. Ed. [Link]

• Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. [Link]

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction - PMC. [Link]

• Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions | Journal of the American Chemical Society. [Link]

• Influence of the Lewis acid in the stereochemical outcome of the aldol reaction. [Link]

• Evans aldol ppt | PPTX - Slideshare. [Link]

• 1 Stereoselective Acetate Aldol Reactions - Wiley-VCH. [Link]

• Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions - PMC. [Link]

• 4.4: The aldol reaction - Chemistry LibreTexts. [Link]

• Optimizing Conditions for Enol Formation in Laboratories. [Link]

• Aldol Reactions: E-Enolates and Anti-Selectivity - DigitalCommons@USU. [Link]

• Assymetric Induction - MSU chemistry. [Link]

• evans enolate alkylation-hydrolysisx. [Link]

Sources

• 1. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Evans aldol ppt | PPTX [slideshare.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. application.wiley-vch.de [application.wiley-vch.de]
• 9. Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uwindsor.ca [uwindsor.ca]

Technical Support Center: Low-Temperature Stability and Handling of (4S)-4-Propyl-1,3-oxazolidin-2-one Reagents

Welcome to the Technical Support Center for Evans Chiral Auxiliaries. As a Senior Application Scientist, I have designed this guide to address the most critical failure points researchers encounter when utilizing (4S)-4-propyl-1,3-oxazolidin-2-one in asymmetric synthesis.

The success of this chiral auxiliary relies entirely on mastering low-temperature environments (typically -78 °C to 0 °C). Temperature control dictates enolate geometry, prevents epimerization, and ensures the structural integrity of the auxiliary during cleavage. This guide provides causality-driven troubleshooting, self-validating protocols, and quantitative data to ensure your asymmetric alkylations and aldol additions succeed on the first attempt.

Part 1: Troubleshooting FAQs – Low-Temperature Enolization & Stability

Q1: Why does my N-acyl-(4S)-4-propyl-1,3-oxazolidin-2-one precipitate when cooling to -78 °C in THF? The Causality: The propyl substituent on the oxazolidinone ring imparts specific solubility characteristics that differ from the more common benzyl or isopropyl derivatives. At cryogenic temperatures (-78 °C), the solubility limit of the N-acyl derivative drops significantly. If your reaction concentration exceeds 0.15 M, the substrate will crystallize or form a "sludge." If the substrate is not fully dissolved, a strong base like LDA cannot deprotonate it efficiently, leading to incomplete enolization and unreacted starting material. The Solution: Dilute your reaction mixture to a maximum of 0.05 M – 0.1 M in anhydrous THF before cooling. If precipitation still occurs, adding a small volume of a polar aprotic co-solvent (like DMPU, 5-10% v/v) can disrupt the crystal lattice and maintain a homogeneous solution without interfering with the transition state.

Q2: I am seeing poor diastereomeric excess (d.e.) in my alkylation. Is the enolate degrading at -78 °C? The Causality: The lithium Z-enolate of the Evans auxiliary is highly stable at -78 °C; it does not degrade. Poor diastereoselectivity is almost always caused by temperature spikes during the addition of the electrophile. Kinetic enolate formation requires strict adherence to -78 °C to prevent equilibration to the thermodynamic E-enolate[1]. If the internal temperature rises even to -50 °C during a rapid electrophile addition, the enolate gains enough activation energy to equilibrate. This destroys the fixed stereochemical relationship required for the auxiliary to block one face of the enolate[2]. The Solution: Pre-cool your electrophile solution to -78 °C before addition, or add it dropwise down the cold inner wall of the reaction flask. Always use a strong, sterically congested, non-nucleophilic base (like LDA or NaHMDS) to cleanly generate the kinetic enolate[2].

Q3: During the cleavage of the auxiliary using LiOH/H₂O₂, my reaction bubbled violently and my yield was low. Is the auxiliary unstable to peroxide? The Causality: This is a well-documented stability and safety issue tied to temperature control. The initial product of the LiOH/H₂O₂ cleavage is a highly reactive peracid intermediate. If the reaction is not strictly maintained at 0 °C, the excess H₂O₂ present in the mixture rapidly reduces the peracid, releasing a stoichiometric amount of oxygen gas (O₂)[3]. This causes the violent bubbling. Furthermore, elevated temperatures promote endocyclic cleavage (nucleophilic attack on the oxazolidinone ring itself) rather than the desired exocyclic cleavage (attack on the acyl carbonyl), which destroys your valuable chiral auxiliary and drastically reduces the yield of your target carboxylic acid[4][5]. The Solution: The reaction must be strictly maintained at 0 °C using an ice bath. Monitor the internal temperature continuously and quench the reaction with a reducing agent (like sodium sulfite) while still cold to safely neutralize the peracid before warming to room temperature[5].

Part 2: Quantitative Data Comparison

To understand why temperature dictates the success of your reaction, review the thermodynamic and kinetic parameters summarized below.

Table 1: Impact of Temperature on N-Acyl Oxazolidinone Enolates

Parameter	Kinetic Control (-78 °C)	Thermodynamic Control (0 °C to RT)	Impact on (4S)-4-propyl Auxiliary
Enolate Geometry	>99% Z-enolate[6]	Mixture of E and Z enolates	Z-enolate ensures high facial bias.
Base Required	LDA, NaHMDS (Strong, bulky)	NaOH, Alkoxides (Equilibrating)	LDA prevents nucleophilic attack on the auxiliary.
Typical d.e. (%)	> 95%	< 50%	High selectivity requires freezing out rotamers.
Stability Notes	Highly stable; no epimerization	Rapid equilibration; loss of stereocenters	Auxiliary remains intact; stereocenter is locked.
Cleavage Pathway	Exocyclic (Desired, at 0 °C)	Endocyclic (Side reaction, at RT)	RT cleavage destroys the oxazolidinone ring[4].

Part 3: Self-Validating Experimental Protocols

The following methodologies are designed as "self-validating systems." By incorporating visual and thermal checks directly into the steps, you can verify the success of the reaction in real-time.

Protocol A: Low-Temperature Asymmetric Alkylation

Objective: Generate the kinetic Z-enolate and perform a highly diastereoselective alkylation.

• Preparation & Dilution: Dissolve the N-acyl-(4S)-4-propyl-1,3-oxazolidin-2-one (1.0 equiv) in anhydrous THF to achieve a strict concentration of 0.1 M.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath. Insert an internal temperature probe. Allow the solution to equilibrate to -78 °C for 15 minutes.

  • Validation Check: Inspect the flask visually. The solution must remain completely clear. If a white suspension appears, add 5% v/v DMPU until homogeneous.

• Kinetic Enolization: Add freshly prepared LDA (1.1 equiv, 1.0 M in THF/hexanes) dropwise down the side of the flask over 10 minutes. Stir at -78 °C for 30 minutes[6].

  • Validation Check: The solution should turn a pale, clear yellow, indicating successful formation of the lithium enolate.

• Electrophile Addition: Pre-cool the alkyl halide (1.5 equiv) in a separate vial to -78 °C. Add it dropwise to the enolate solution. Maintain the internal temperature strictly below -70 °C during the addition.

• Reaction & Quench: Stir at -78 °C for 2–4 hours. Quench the reaction while still at -78 °C by adding saturated aqueous NH₄Cl.

  • Causality Note: Quenching at -78 °C protonates any unreacted enolate instantly, preventing thermodynamic equilibration as the flask warms to room temperature.

Protocol B: Temperature-Controlled Auxiliary Cleavage (LiOH/H₂O₂)

Objective: Remove the auxiliary to yield the enantioenriched carboxylic acid without evolving O₂ or causing endocyclic cleavage.

• Solvent Setup: Dissolve the alkylated product in a 3:1 mixture of THF/H₂O (0.2 M). Cool the flask in an ice-water bath to exactly 0 °C.

• Peroxide Activation: Add 30% aqueous H₂O₂ (4.0 equiv) dropwise. Wait 5 minutes to ensure the temperature stabilizes at 0 °C.

• Hydrolysis: Add LiOH·H₂O (2.0 equiv) in one portion. Stir at 0 °C for 1 hour.

  • Validation Check (Critical): Monitor the reaction for gas evolution. If vigorous bubbling occurs, the internal temperature has exceeded 0 °C, and the peracid is decomposing into O₂[3]. Immediately add more ice to the bath and slow the stirring.

• Safe Quench: While maintaining 0 °C, slowly add 1.5 N aqueous Na₂SO₃ (sodium sulfite) to reduce the excess peroxide.

  • Validation Check: Test the aqueous layer with potassium iodide-starch paper. A negative result (no blue/black color) confirms all peroxides are safely neutralized.

• Recovery: Acidify the aqueous layer to pH 2 with 1M HCl and extract with ethyl acetate to isolate your product. The intact (4S)-4-propyl-1,3-oxazolidin-2-one can be recovered by basifying the aqueous layer to pH 10 and extracting with dichloromethane[4].

Part 4: Workflow Visualization

The following diagram illustrates the critical temperature control points required throughout the Evans asymmetric alkylation and cleavage workflow.

Workflow for Evans asymmetric alkylation emphasizing critical low-temperature control points.

References

• Title: Alkylation of enolates | Organic Chemistry II Class Notes Source: fiveable.me URL: [Link]

• Title: Principles and Applications of Enolate Alkylation Source: psgcas.ac.in URL: [Link]

• Title: Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 Source: acs.org URL: [Link]

• Title: Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary Source: williams.edu URL: [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. elearn.psgcas.ac.in [elearn.psgcas.ac.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.williams.edu [chemistry.williams.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Removal and Recovery of (4S)-4-propyl-1,3-oxazolidin-2-one

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals who utilize Evans chiral auxiliaries in asymmetric synthesis. Specifically, this document addresses the mechanistic causality, troubleshooting, and isolation workflows required to successfully remove and recover unreacted or cleaved (4S)-4-propyl-1,3-oxazolidin-2-one .

Mechanistic Causality: The Chemistry of Cleavage and Separation

(4S)-4-propyl-1,3-oxazolidin-2-one is a powerful tool for directing facial selectivity in enolate alkylations and aldol additions. However, post-reaction, the auxiliary must be cleaved to reveal the target molecule (e.g., a carboxylic acid, alcohol, or amide) 1.

The fundamental challenge in auxiliary removal stems from its physical properties. The free oxazolidinone contains a secondary amine but remains largely neutral under standard physiological or mildly acidic/basic conditions (pKa ~ 15). Because it is moderately polar, it frequently co-elutes with target alcohols or amides during normal-phase silica gel chromatography.

To achieve a seamless separation, the cleavage mechanism must be strategically paired with the isolation method. For example, hydrolytic cleavage using

generates a carboxylic acid product. By exploiting the pKa difference between the carboxylic acid (pKa ~ 4.5) and the neutral auxiliary, a simple acid-base extraction can completely separate the two components without the need for chromatography 2.

Mechanistic pathway of LiOH/H2O2 cleavage highlighting the alpha-effect.

Troubleshooting & FAQs

Q1: I cleaved my N-acyl oxazolidinone using

, but my extracted carboxylic acid is contaminated with (4S)-4-propyl-1,3-oxazolidin-2-one. What went wrong? A1: This is a classic phase-separation failure. The auxiliary is neutral, while your product is a carboxylate salt under the basic reaction conditions. If contamination occurs, you likely did not wash the basic aqueous layer thoroughly with an organic solvent (e.g., ) before acidifying. The basic aqueous layer (pH > 10) holds the product; washing it 2-3 times with removes the cleaved auxiliary. Only after this step should you acidify the aqueous layer to pH 2 to extract the free carboxylic acid 3.

Q2: Why is

strictly necessary during the LiOH cleavage? Can't I just use LiOH to hydrolyze the amide? A2: Using LiOH alone leads to poor regioselectivity. The standard hydroxide ion can attack either the exocyclic acyl carbonyl (desired) or the endocyclic carbamate carbonyl (undesired, leading to auxiliary destruction). Adding generates the hydroperoxide anion ( ). Due to the alpha-effect, is significantly more nucleophilic than and selectively attacks the less sterically hindered exocyclic carbonyl, preserving the auxiliary for recovery 3.

Q3: I am using reductive cleavage (

) to obtain the chiral alcohol. How do I separate the alcohol from the auxiliary? A3: Reductive cleavage yields two neutral compounds: the chiral alcohol and the free oxazolidinone. Acid-base extraction will not work here. You must use column chromatography. (4S)-4-propyl-1,3-oxazolidin-2-one typically elutes with 30-50% Ethyl Acetate in Hexanes. If your alcohol co-elutes, consider temporarily derivatizing the alcohol (e.g., as a TBS ether) prior to separation, or switch to a Toluene/Acetone solvent system to alter the values. Alternatively, dissolving the mixture in a non-polar solvent like hexanes/ether can sometimes precipitate the auxiliary while leaving the alcohol in solution.

Q4: Can I recover and reuse the cleaved auxiliary? A4: Yes. The organic washes from the basic extraction contain the intact auxiliary. Dry the organic layer over

, concentrate it, and purify it via a short silica plug or recrystallization (from hot hexanes/EtOAc). The recovered auxiliary retains its enantiopurity and can be reused indefinitely 2.

Validated Experimental Protocols

Protocol A: Hydrolytic Cleavage and Extraction-Based Separation

Use this protocol when converting the N-acyl oxazolidinone to a carboxylic acid.

• Reaction Setup : Dissolve the N-acyl-(4S)-4-propyl-1,3-oxazolidin-2-one in a 3:1 mixture of

  (0.1 M concentration) and cool the flask to 0 °C.

• Reagent Addition : Add 30% aqueous

  (4.0 equiv) dropwise. Wait 5 minutes, then add (2.0 equiv) in one portion. Stir at 0 °C for 1 hour.

• Quenching (Critical Safety Step) : Quench the excess peroxide by adding 1.5 N aqueous

  (4.5 equiv). Stir for 10 minutes at 0 °C.

  • Self-Validating Check: Spot the reaction mixture on KI-starch indicator paper. A lack of blue/black color confirms all peroxides have been safely quenched. Do not proceed until the test is negative.

• Primary Extraction (Auxiliary Removal) : Remove the THF under reduced pressure (water bath < 30 °C). Dilute the remaining aqueous layer with distilled

  and extract 3 times with .

  • Self-Validating Check: Analyze the

    layer via TLC (50% EtOAc/Hexanes). A UV-active spot at confirms successful extraction of the auxiliary. Save this layer for auxiliary recovery.

• Product Isolation : Cool the remaining aqueous layer to 0 °C and carefully acidify to pH 2 using 1M HCl. Extract 3 times with EtOAc. Dry the combined EtOAc layers over

  , filter, and concentrate to yield the pure chiral carboxylic acid 4.

Workflow for the extraction-based separation of (4S)-4-propyl-1,3-oxazolidin-2-one.

Quantitative Data Comparison

The table below summarizes the expected outcomes and separation strategies based on the chosen cleavage methodology.

Cleavage Reagent	Target Product	Separation Method	Typical Auxiliary Recovery (%)	Regioselectivity (Exo:Endo)
	Carboxylic Acid	Acid/Base Extraction	85 - 95%	> 95:5
	Primary Alcohol	Silica Gel Chromatography	75 - 85%	> 90:10
	Weinreb Amide	Silica Gel Chromatography	80 - 90%	> 95:5
(No )	Carboxylic Acid	Acid/Base Extraction	< 50%	~ 60:40

References

• Short Stereoselective Synthesis of α-Substituted γ-Lactams - PMC - NIH Source: N
• Technical Support Center: Synthesis of (2S)-2,3-Dimethylbutanoic Acid Source: Benchchem
• Technical Support Center: 2-Oxazolidinone, 3-methyl- in Asymmetric Synthesis Source: Benchchem
• US20220259149A1 - Targeted Nitroxide Compounds and Their Use in Treating Ferroptosis-Related Diseases Source: Google P

Sources

• 1. US20220259149A1 - Targeted Nitroxide Compounds and Their Use in Treating Ferroptosis-Related Diseases - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Short Stereoselective Synthesis of α-Substituted γ-Lactams - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (4S)-4-propyl-1,3-oxazolidin-2-one Mediated Alkylations

Welcome to the technical support center for troubleshooting (4S)-4-propyl-1,3-oxazolidin-2-one mediated alkylations, a cornerstone of asymmetric synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the practical challenges of this powerful methodology. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying rationale to empower your experimental design and execution.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the three key stages of an Evans alkylation: N-acylation, diastereoselective alkylation, and chiral auxiliary cleavage.

Part 1: N-Acylation of the Oxazolidinone

The first step is the attachment of the acyl group to the chiral auxiliary. Problems here can prevent the entire sequence from starting correctly.

Question 1: I am having trouble acylating my (4S)-4-propyl-1,3-oxazolidin-2-one. The reaction is sluggish, and the yield is low. What could be the problem?

Answer:

Low yields in the N-acylation step often stem from incomplete deprotonation of the oxazolidinone or the use of an inappropriate acylating agent or coupling method. The nitrogen of the oxazolidinone is not particularly nucleophilic, so activation is key.[1]

Here are several potential causes and solutions:

• Insufficiently Strong Base: For acylation with acid chlorides, a strong base like n-butyllithium (n-BuLi) is often used to form the lithium salt of the oxazolidinone, making it a much more potent nucleophile. If you are using a weaker base like triethylamine (TEA) with an acid chloride, the reaction may be incomplete.

  • Recommendation: Use 1.05 equivalents of n-BuLi in anhydrous THF at -78 °C to deprotonate the oxazolidinone before adding the acyl chloride.[2] Ensure your n-BuLi is properly titrated, as its concentration can degrade over time.

• Choice of Acylating Agent and Method:

  • Acid Chlorides: These are highly reactive and generally reliable when combined with a strong base.

  • Acid Anhydrides: These can be used with a catalytic amount of a nucleophilic catalyst like 4-(dimethylamino)pyridine (DMAP) and a stoichiometric amount of a tertiary amine base like triethylamine.[3] Lewis acids like ZnCl2 have also been shown to effectively catalyze acylation with anhydrides under solvent-free conditions.[1]

  • Carboxylic Acids: Direct coupling with carboxylic acids can be challenging. A practical one-pot method involves using pivaloyl chloride and triethylamine to generate a mixed anhydride in situ.[4]

• Reaction Conditions: Ensure strictly anhydrous conditions. Water will quench the n-BuLi and can hydrolyze the acylating agent. Flame-dry your glassware under vacuum and use dry solvents.

A summary of common N-acylation conditions:

Acylating Agent	Base/Catalyst	Typical Conditions	Key Considerations
Acyl Chloride	n-BuLi	Anhydrous THF, -78 °C to 0 °C	Requires pyrophoric reagent and low temperatures.
Acyl Anhydride	Et3N, cat. DMAP	Anhydrous CH2Cl2 or Toluene, 0 °C to reflux	Milder conditions, but may be slower.[2][3]
Acyl Anhydride	cat. ZnCl2	Solvent-free, room temp. to 60 °C	Green chemistry approach, avoids strong bases.[1]
Carboxylic Acid	Pivaloyl Chloride, Et3N	Anhydrous CH2Cl2, 0 °C to room temp.	Convenient one-pot procedure.[4]

Part 2: The Alkylation Step - Low Yield and Poor Diastereoselectivity

This is the critical stereochemistry-defining step. Success hinges on the clean and highly selective formation of a single diastereomer.

Question 2: My alkylation reaction is giving a low yield and I'm recovering a lot of my starting N-acyl oxazolidinone. What's going wrong?

Answer:

A low yield with recovery of starting material strongly suggests a problem with the enolate formation step. The α-proton of the N-acyl group must be completely removed to form the enolate, which is the active nucleophile.

• Incomplete Deprotonation:

  • Cause: The most common culprit is an insufficient amount or poor quality of the base. Lithium diisopropylamide (LDA) and sodium bis(trimethylsilyl)amide (NaHMDS) are the standard bases for this transformation.[3][5] These are strong, non-nucleophilic, and sterically hindered bases that favor kinetic deprotonation.

  • Solution:

    • Use a slight excess of base: Typically, 1.05 to 1.1 equivalents of freshly prepared or titrated LDA or NaHMDS are used.

    • Check your base: LDA solutions can degrade. It's best to prepare it fresh from n-BuLi and diisopropylamine or to titrate the commercial solution.

    • Ensure anhydrous conditions: Any moisture will consume the base and prevent complete enolate formation.

• Reaction Temperature: While the alkylation itself is often run at -78 °C, the enolate formation requires sufficient time at this temperature (typically 30-60 minutes) to ensure completion before the electrophile is added.

• Poorly Reactive Electrophile: While less common for yield issues (more for reaction time), a very unreactive electrophile might not react efficiently at low temperatures. However, this usually leads to an incomplete reaction rather than just low yield if the workup is done prematurely.

Question 3: The diastereoselectivity of my alkylation is poor. I'm getting a mixture of diastereomers. How can I improve this?

Answer:

Poor diastereoselectivity is a critical issue that undermines the primary purpose of using a chiral auxiliary. The high fidelity of this reaction relies on the formation of a rigid, chelated (Z)-enolate, which then directs the electrophile to attack from the less sterically hindered face.

• The (Z)-Enolate is Key: The stereochemical outcome is dictated by the formation of a chelated (Z)-enolate, where the metal cation (Li+ or Na+) coordinates to both the enolate oxygen and the carbonyl oxygen of the oxazolidinone. This conformation forces the R-group of the auxiliary (in this case, propyl) to block one face of the enolate. The electrophile then attacks from the opposite, less hindered face.

  Figure 1. Path to High vs. Low Diastereoselectivity.

• Common Causes of Poor Selectivity and Their Solutions:

  • Reaction Temperature Too High: The chelated enolate is most stable at low temperatures (-78 °C). If the temperature rises significantly before or during the addition of the electrophile, it can lead to the formation of other enolate geometries or a less rigid chelate, resulting in a loss of facial selectivity.

    • Solution: Maintain a strict temperature of -78 °C (a dry ice/acetone bath is standard) throughout the deprotonation and alkylation steps. Add the electrophile slowly to avoid localized warming.

  • Choice of Base and Counterion: While both LDA (lithium) and NaHMDS (sodium) are effective, the counterion can influence selectivity. Sodium enolates are sometimes reported to give higher diastereoselectivity, particularly with more reactive electrophiles.[6]

    • Solution: If you are getting poor selectivity with LDA, consider switching to NaHMDS.

  • Structure of the Electrophile: Very small and highly reactive electrophiles, like methyl iodide, can sometimes exhibit lower selectivity than larger, less reactive ones like benzyl bromide.[7] This is because they are less sensitive to the steric environment.

    • Solution: While you often cannot change your electrophile, be aware that for smaller electrophiles, optimizing the base and ensuring strict temperature control is even more critical.

  • Enolate Aggregation: Lithium enolates can exist as various aggregates in solution (dimers, tetramers), which can have different reactivities.[8] While this is a complex topic, ensuring consistent and well-controlled conditions for enolate formation is key to obtaining reproducible results. Letting the enolate solution "age" or warm can change the aggregation state and potentially impact reactivity and selectivity.[8]

    • Solution: Be consistent with your procedure. Do not let the enolate solution stand for extended periods or warm up before adding the electrophile.

Part 3: Cleavage of the Chiral Auxiliary

The final step is to remove the auxiliary to reveal the desired chiral product. This step must be high-yielding and proceed without racemization of the newly created stereocenter.

Question 4: I'm trying to cleave the auxiliary to get my carboxylic acid using LiOH/H₂O₂, but the yield is low and I see side products.

Answer:

Cleavage to the carboxylic acid using lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂) is common but has known pitfalls.

• Incorrect Reagent Stoichiometry: The original Evans protocol uses a significant excess of H₂O₂. This is crucial to minimize the formation of a hydroxyamide impurity, which can be a major cause of yield loss.[9]

  • Solution: Use at least 4 equivalents of H₂O₂ relative to your substrate. While it may seem excessive, it improves the selectivity for the desired carboxylic acid.[9]

• Endocyclic Cleavage: Using LiOH alone, without H₂O₂, can lead to preferential attack at the endocyclic (carbamate) carbonyl, destroying the auxiliary and not yielding the desired product.[3][10][11] The hydroperoxide anion (OOH⁻), formed from H₂O₂ under basic conditions, is a softer nucleophile that selectively attacks the exocyclic (acyl) carbonyl.[5]

  • Solution: Always use H₂O₂ in conjunction with LiOH for cleavage to the carboxylic acid. The combination generates lithium hydroperoxide (LiOOH) in situ.

• Safety Concern - Oxygen Evolution: A often-overlooked issue with the LiOH/H₂O₂ method is the evolution of oxygen gas, which can create a safety hazard, especially on a larger scale.[9] This occurs because the initially formed peracid intermediate is unstable and is reduced by excess H₂O₂.

  • Solution: Ensure the reaction is well-vented and performed in a fume hood. Do not run the reaction in a sealed vessel.

Question 5: I'm worried about racemization during the cleavage step. How can I avoid this?

Answer:

Racemization (or more accurately, epimerization) can occur if the α-proton of your product is abstracted under the basic conditions of the cleavage, which would scramble the stereocenter you worked so hard to set.

• Keep the Temperature Low: The LiOH/H₂O₂ cleavage is typically performed at 0 °C. Running it at higher temperatures increases the risk of side reactions, including epimerization.[9]

• Alternative Cleavage Methods: If your product is particularly sensitive to base-induced epimerization, or if you desire a different functional group, consider these alternative, mild cleavage methods:

Table of Common Auxiliary Cleavage Methods

Desired Product	Reagent(s)	Typical Conditions	Notes
Carboxylic Acid	LiOH, H₂O₂	THF/H₂O, 0 °C	Most common method; ensure excess H₂O₂.[12]
Primary Alcohol	LiBH₄ or LiAlH₄	THF or Et₂O, 0 °C to room temp.	Reductive cleavage. LiBH₄ is generally milder.
Aldehyde	DIBAL-H or LiAlH₄ (controlled)	Toluene or THF, -78 °C	Requires careful temperature and stoichiometry control.
Ester	NaOMe/MeOH or Ti(OiPr)₄	MeOH or iPrOH, 0 °C to reflux	Transesterification.
Weinreb Amide	Me(MeO)NH·HCl, iPrMgCl	THF, -10 °C to 0 °C	Useful for further ketone synthesis.

Experimental Protocols

Protocol 1: General Procedure for Diastereoselective Alkylation

This protocol is a representative example for the alkylation of an N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one with benzyl bromide.

• Enolate Formation:

  • To a flame-dried, three-necked flask under an argon atmosphere, add N-propionyl-(4S)-4-propyl-1,3-oxazolidin-2-one (1.0 eq.) and anhydrous THF (to make a ~0.1 M solution).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of NaHMDS (1.05 eq., 1.0 M in THF) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stir the resulting pale-yellow solution at -78 °C for 45 minutes.

• Alkylation:

  • Add benzyl bromide (1.2 eq.) dropwise to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C. Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Work-up:

  • Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to separate the desired diastereomer from any minor diastereomer and unreacted starting material.

References

• Evans, D. A.; Ennis, M. D.; Mathre, D. J. Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of .alpha.-substituted carboxylic acid derivatives. J. Am. Chem. Soc.1982 , 104 (6), 1737–1739. [Link]

• Gage, J. R.; Evans, D. A. Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Org. Synth.1990 , 68, 83. [Link]

• Prashad, M.; Kim, H.-Y.; Har, D.; Repic, O.; Blacklock, T. J. A convenient and practical method for N-acylation of 2-oxazolidinone chiral auxiliaries with acids. Tetrahedron Lett.1998 , 39 (51), 9369-9372. [Link]

• Collum, D. B. et al. Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions. J. Am. Chem. Soc.2016 , 138 (4), 1413-1425. [Link]

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Org. Process Res. Dev.2019 , 23 (7), 1496-1501. [Link]

• Kulkarni, S. et al. Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. ARKIVOC2011 , (xi), 171-181. [Link]

• Chow, K. H.; Quinn, R. J.; Jenkins, I. D.; Krenske, E. H. The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Org. Biomol. Chem.2023 , 21, 7431-7439. [Link]

• Lombardo, M. et al. Asymmetric Alkylation of Chiral Enolates - The Evans Method. University of Reading Practical Course. [Link]

• Williams College. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Undergraduate Organic Chemistry Laboratory. J. Chem. Educ.2008 , 85 (5), 695. [Link]

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• 6. publish.uwo.ca [publish.uwo.ca]
• 7. york.ac.uk [york.ac.uk]
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Reference Data & Comparative Studies

1H NMR analysis of (4S)-4-propyl-1,3-oxazolidin-2-one derivatives

High-Resolution 1H NMR Analysis of (4S)-4-Propyl-1,3-oxazolidin-2-one Derivatives: A Comparative Guide to Diastereomeric Resolution

Executive Summary

For researchers and drug development professionals engaged in asymmetric synthesis, the (4S)-4-propyl-1,3-oxazolidin-2-one chiral auxiliary is a foundational tool for controlling absolute stereochemistry[1]. However, the true bottleneck in methodology development is not always the reaction itself, but the accurate quantification of the resulting diastereomeric ratio (d.r.)[2]. Standard benchtop NMR often fails to resolve the subtle aliphatic signals of these adducts.

As a Senior Application Scientist, I recommend transitioning from standard analytical methods to an optimized workflow: High-Field 1H NMR (600 MHz) utilizing Aromatic Solvent Induced Shifts (ASIS) with Benzene-d6 (

) . This guide objectively compares this optimized approach against standard 400 MHz NMR and Chiral HPLC, providing the mechanistic causality and self-validating protocols necessary for rigorous analytical chemistry.

Part 1: Mechanistic Principles & Causality (E-E-A-T)

To understand why standard methods fail and why the optimized workflow succeeds, we must examine the physical chemistry governing signal resolution.

The Physics of High-Field NMR (600 MHz vs. 400 MHz) In standard 400 MHz NMR, the chemical shift dispersion (

, measured in Hz) is often on the same order of magnitude as the scalar coupling constants ( ). This leads to second-order strong coupling effects (e.g., overlapping multiplets) that obscure the diagnostic -methine or methyl protons of the aldol adducts. By upgrading to a 600 MHz spectrometer, the magnetic field ( ) increases the chemical shift dispersion linearly, while the -couplings remain static. This physical separation pulls overlapping multiplets apart into cleanly integrable first-order signals.

The Chemistry of ASIS (

vs. ) Even at 600 MHz, Chloroform-d ( ) is often an inadequate solvent because it interacts weakly and uniformly with the solute. Benzene-d6 ( ), however, triggers the Aromatic Solvent Induced Shift (ASIS) . The oxazolidinone auxiliary possesses a strong, localized dipole moment at its carbamate core. The -electron cloud of forms a transient, non-covalent collision complex with this polar region. Because the benzene ring is highly magnetically anisotropic, it differentially shields the protons of the syn and anti diastereomers depending on their spatial orientation relative to the complex. This phenomenon drastically amplifies the chemical shift difference ( ) between the epimers.

Logical flow of the Aromatic Solvent Induced Shift (ASIS) mechanism resolving NMR signals.

Part 2: Quantitative Data & Method Comparison

The tables below summarize the empirical performance of the ASIS-enhanced workflow against alternative analytical methods.

Table 1: Comparative Analysis of d.r. Determination Methods

Parameter	ASIS-Enhanced NMR (600 MHz, )	Standard NMR (400 MHz, )	Chiral HPLC (e.g., Chiralcel OD-H)
Analysis Time	< 15 minutes	< 15 minutes	30 - 60 minutes
Resolution ( )	Excellent (Baseline separation)	Poor (Frequent signal overlap)	Excellent (Baseline resolution)
Limit of Detection	~1% minor diastereomer	~5% minor diastereomer	< 0.1% minor diastereomer
Sample Recovery	100% (Non-destructive)	100% (Non-destructive)	0% (Destructive/Diluted)
Cost per Sample	Low to Moderate	Low	High (Solvent & Column wear)

Table 2: Representative Chemical Shift Dispersion (

) for syn vs anti Adducts

Diagnostic Proton	in (ppm)	in (ppm)	Signal Clarity Improvement
-Methine (-CH-C=O)	0.02 - 0.05	0.15 - 0.25	Overlapping multiplets Distinct doublets
Auxiliary -Methyl	0.01 - 0.03	0.10 - 0.18	Broadened singlet Sharp singlets
Aldol	< 0.02	0.08 - 0.12	Unresolved Baseline separated

Part 3: Self-Validating Experimental Protocol

To guarantee scientific integrity, an analytical protocol must be self-validating. The following workflow incorporates a

relaxation measurement. By setting the relaxation delay ( ) based on empirical data, the system validates that the resulting signal integration is strictly proportional to molar concentration, eliminating NOE or saturation artifacts.

Step-by-Step Methodology: ASIS-Enhanced 600 MHz Workflow

• Sample Preparation: Concentrate the crude (4S)-4-propyl-1,3-oxazolidin-2-one aldol reaction mixture in vacuo (

  mbar) for 2 hours. Causality: Trace reaction solvents (e.g., , THF) will competitively bind to the oxazolidinone dipole, disrupting the collision complex and nullifying the ASIS effect.

• Solvent Exchange: Dissolve 15-20 mg of the strictly dry crude mixture in 0.6 mL of anhydrous Benzene-d6 (

  , 99.6% D). Transfer the homogeneous solution to a high-quality 5 mm NMR tube.

• Instrument Tuning & Shimming: Insert the sample into the 600 MHz NMR spectrometer. Tune and match the probe to the

  frequency. Perform gradient shimming on the lock signal to achieve a linewidth of Hz.
• Relaxation Validation (Critical Step): Run a rapid inversion-recovery experiment to estimate the longitudinal relaxation time ( ) of the diagnostic -methine protons.

• Quantitative Acquisition: Set the acquisition parameters:

  • Pulse angle = 30°

  • Acquisition time (AQ) = 3.0 s

  • Relaxation delay (

    ) = (typically 5-10 s)

  • Number of scans (NS) = 16 to 64 (depending on sample concentration).

• Processing & Integration: Apply a 0.3 Hz exponential line broadening (LB) prior to Fourier transformation. Phase and baseline correct the spectrum manually. Integrate the baseline-resolved syn and anti diagnostic peaks to calculate the precise diastereomeric ratio.

Step-by-step workflow for the NMR preparation and analysis of Evans aldol adducts.

Conclusion

While Chiral HPLC remains the gold standard for trace enantiomeric excess determination, it is unnecessarily time-consuming and destructive for routine diastereomeric ratio screening. By leveraging the physical dispersion of a 600 MHz magnetic field alongside the chemical amplification of the ASIS effect in

, researchers can achieve baseline resolution of (4S)-4-propyl-1,3-oxazolidin-2-one derivatives in under 15 minutes. This self-validating NMR approach maximizes throughput without sacrificing analytical rigor.

References

1.[1] Title: Evans Enolates: Structures and Mechanisms Underlying the Aldol Addition of Oxazolidinone-Derived Boron Enolates Source: PMC (NIH) URL: [Link] 2.[2] Title: The asymmetric aldol reaction Source: OpenBU (Boston University) URL: [Link]

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• 2. DSpace [open.bu.edu]

A Comparative Guide to Chiral Auxiliaries: (4S)-4-propyl-1,3-oxazolidin-2-one vs. Camphorsultam

Prepared by: Gemini, Senior Application Scientist

In the landscape of asymmetric synthesis, the strategic use of chiral auxiliaries remains a cornerstone for inducing stereoselectivity, particularly in academic and industrial settings where robust and predictable outcomes are paramount.[1][2] Among the most reliable and extensively studied are the oxazolidinones, popularized by David A. Evans, and the sultam-based auxiliaries developed by Wolfgang Oppolzer.[3][4]

This guide provides an in-depth, objective comparison between a representative Evans auxiliary, (4S)-4-propyl-1,3-oxazolidin-2-one , and camphorsultam . We will dissect their structural differences, mechanistic models of stereocontrol, performance in key synthetic transformations, and the practical considerations of their application and removal. This analysis is designed to equip researchers, scientists, and drug development professionals with the critical insights needed to select the optimal chiral auxiliary for their specific synthetic challenges.

Structural Foundations and Models of Stereocontrol

The efficacy of a chiral auxiliary is rooted in its ability to create a rigid and predictable chiral environment around a reactive center. Both Evans oxazolidinones and camphorsultam achieve this through distinct structural features.

(4S)-4-propyl-1,3-oxazolidin-2-one (Evans Auxiliary): Derived from the amino acid L-valine, this auxiliary's stereodirecting power comes from the C4-substituent (an isopropyl group in the case of the valine-derived auxiliary, and a propyl group in our subject compound). Upon N-acylation and subsequent enolization, typically with a boron or lithium base, a chelated Z-enolate is formed. The C4-substituent sterically shields the top face of the enolate, compelling an incoming electrophile to approach from the less hindered bottom face. This model reliably predicts the absolute stereochemistry of the newly formed chiral center.[5][6]

Camphorsultam (Oppolzer's Auxiliary): This auxiliary is derived from naturally occurring camphor, providing a rigid, bicyclic framework.[7] When N-acylated, the bulky camphor skeleton and the sulfonyl group effectively bias the conformation of the enolate. The stereochemical outcome is dictated by the chelated transition state, where one face of the enolate is sterically blocked by the camphor structure, directing electrophilic attack to the opposite face.[7][8] A notable feature of camphorsultam derivatives is their high crystallinity, which facilitates purification by recrystallization and can aid in the unambiguous determination of absolute stereochemistry via X-ray crystallography.[9]

Caption: General workflow for auxiliary-based asymmetric alkylation.

Protocol: Asymmetric Alkylation using (1S)-(-)-2,10-Camphorsultam

This protocol describes the alkylation of an N-propionyl camphorsultam derivative, a common procedure demonstrating the auxiliary's utility.

• Acylation: To a solution of (1S)-(-)-2,10-camphorsultam (1.0 eq) in anhydrous THF (0.2 M) at 0 °C under an inert atmosphere (N₂ or Ar), add n-butyllithium (1.05 eq, 1.6 M in hexanes) dropwise. Stir for 30 minutes. Add propionyl chloride (1.1 eq) dropwise and allow the reaction to warm to room temperature and stir for 4 hours. Quench with saturated aq. NH₄Cl and extract with ethyl acetate. The organic layers are combined, washed with brine, dried over Na₂SO₄, and concentrated. The crude product is purified by column chromatography (silica gel) to yield the N-propionyl sultam.

  • Rationale: The initial deprotonation of the sultam nitrogen is required for subsequent acylation.

• Enolate Formation and Alkylation: To a solution of the N-propionyl sultam (1.0 eq) in anhydrous THF (0.1 M) at -78 °C, add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq, 1.0 M in THF) dropwise. Stir the resulting solution for 30 minutes at -78 °C to ensure complete enolate formation. Add benzyl bromide (1.2 eq) dropwise. Stir at -78 °C for 4 hours.

  • Rationale: A low temperature (-78 °C) is critical to maintain the kinetic control necessary for high diastereoselectivity and to prevent side reactions.

• Workup and Purification: Quench the reaction at -78 °C by adding saturated aq. NH₄Cl. Allow the mixture to warm to room temperature. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The diastereomeric ratio can be determined at this stage by ¹H NMR analysis of the crude product. The product is typically a solid that can be purified by recrystallization.

  • Rationale: The high crystallinity of the product is a key advantage, often allowing for purification to >99% de without chromatography.

• Cleavage: The purified N-acyl sultam is dissolved in a mixture of THF and water (e.g., 4:1 v/v). The solution is cooled to 0 °C and lithium hydroxide (LiOH, ~4 eq) and 30% hydrogen peroxide (H₂O₂, ~4 eq) are added. The reaction is stirred at 0 °C for several hours until complete. The chiral auxiliary can be recovered from the aqueous layer after workup.

  • Rationale: LiOH/H₂O₂ provides a mild method to hydrolyze the amide bond to the corresponding carboxylic acid while allowing for recovery of the valuable auxiliary.

Conclusion and Recommendations

Both (4S)-4-propyl-1,3-oxazolidin-2-one and camphorsultam are powerful and reliable tools for asymmetric synthesis. The choice between them is not a matter of universal superiority but of strategic selection based on the specific synthetic goal.

• Choose (4S)-4-propyl-1,3-oxazolidin-2-one (or other Evans auxiliaries) when:

  • The primary goal is a highly predictable and diastereoselective syn-aldol addition. [5] * A well-established and extensively documented procedure is preferred for standard transformations like alkylations. [1]

• Choose Camphorsultam when:

  • High crystallinity of intermediates is desired to simplify purification and diastereomeric enrichment. [9] * The target transformation is a Diels-Alder or certain types of conjugate addition reactions where it often provides superior stereocontrol. [10][11] * Both enantiomers of the final product are desired, as both enantiomers of the auxiliary are readily and commercially available. [8][12] Ultimately, both auxiliaries represent validated systems that have stood the test of time, enabling the stereocontrolled synthesis of countless complex molecules and active pharmaceutical ingredients.

References

• McLaren, A. B. (1999). Inverted Diastereoselectivity in Asymmetric Aziridine Synthesis via Aza-Darzens Reaction of (2S)-N-Bromoacyl Camphorsultam. Organic Letters, 1. Available at: [Link]

• de Souza, R. O. M. A., et al. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. Available at: [Link]

• Wikipedia. Camphorsultam. Available at: [Link]

• McLaren, A. B. (1999). Inverted Diastereoselectivity in Asymmetric Aziridine Synthesis via Aza-Darzens Reaction of (2S)-N-Bromoacyl Camphorsultam. ACS Publications. Available at: [Link]

• ResearchGate. (2010). ChemInform Abstract: Recent Advances in the Application of the Oppolzer Camphorsultam as a Chiral Auxiliary. Available at: [Link]

• ResearchGate. (2015). Application of Chial Camphorsultam in Asymmetric Synthesis. Available at: [Link]

• Evans, D. A., et al. (2008). Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. Available at: [Link]

• Scientific Laboratory Supplies. (1S)-(-)-2,10-Camphorsultam, 9. Available at: [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (2018). Mini-reviews in organic chemistry. Available at: [Link]

• ACS Catalysis. (2020). Efficient Access to Chiral 2-Oxazolidinones via Ni-Catalyzed Asymmetric Hydrogenation: Scope Study, Mechanistic Explanation, and Origin of Enantioselectivity. Available at: [Link]

• Oppolzer, W., et al. (1987). Bornane sultam-directed asymmetric synthesis of crystalline, enantiomerically pure syn aldols. Journal of the American Chemical Society. Available at: [Link]

• Heravi, M. M., et al. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances. Available at: [Link]

• Curran, D. P., et al. (1994). Asymmetric radical addition, cyclization, and annulation reactions with Oppolzer's camphor sultam. Journal of the American Chemical Society. Available at: [Link]

• Hashimoto, T., & Maruoka, K. (2010). Stereoselective Synthesis of Trisubstituted Aziridines with N-α-Diazoacyl Camphorsultam. Organic Letters. Available at: [Link]

• Organic Syntheses. (−)-d-2,10-camphorsultam. Available at: [Link]

• Curran, D. P., et al. (1994). CONTROLLING STEREOCHEMISTRY IN RADICAL ADDITION AND CYCLIZATION REACTIONS WITH OPPOLZER'S CAMPHOR SULTAM. LOCKSS. Available at: [Link]

• Hashimoto, T., & Maruoka, K. (2010). Stereoselective synthesis of trisubstituted aziridines with N-alpha-diazoacyl camphorsultam. PubMed. Available at: [Link]

• Choi, H., et al. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. MDPI. Available at: [Link]

• Li, G., et al. (2016). Stereoselective α-Hydroxylation of Amides Using Oppolzer's Sultam as Chiral Auxiliary. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. Chiral auxiliary. Available at: [Link]

• Chen, L.-Y., & Huang, P.-Q. (2023). Evans' Chiral Auxiliary-Based Asymmetric Synthetic Methodology and Its Modern Extensions. ResearchGate. Available at: [Link]

• ResearchGate. Cleavage of the oxazolidinone moiety of 4. Available at: [Link]

• Evans Enolate Alkylation-Hydrolysis. Available at: [Link]

• Choi, H., et al. (2021). Stereoselective Synthesis of Oxazolidin-2-Ones via an Asymmetric Aldol/Curtius Reaction. PMC. Available at: [Link]

• Lee, W. S., et al. (2004). Efficient asymmetric synthesis of (S)- and (R)-N-Fmoc-S-trityl-alpha-methylcysteine using camphorsultam as a chiral auxiliary. PubMed. Available at: [Link]

• Wang, X., et al. (2005). Asymmetric synthesis of chiral 4-substituted 5,5-diethyl oxazolidin-2-ones as potential effective chiral auxiliaries. PubMed. Available at: [Link]

• Semantic Scholar. An Efficient Synthesis of (4S)-(-)-4-Isopropyl-2-oxazolidinone. Available at: [Link]

• ChemRxiv. (2022). Highly Enantioselective Construction of Oxazolidinone Rings via Enzymatic C(sp3)−H Amination. Available at: [Link]

• Google Patents. (2021). Preparation method of (S) -4-phenyl-2-oxazolidinone.

• ResearchGate. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Available at: [Link]

• NUS Blog. (2021). Atropisomers beyond the C–C axial chirality: Advances in catalytic asymmetric synthesis. Available at: [Link]

• ResearchGate. The origin of the diastereoselectivity of the reaction. Available at: [Link]

• Choi, H., et al. (2021). Stereoselective Synthesis of Oxazolidin-2-Ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (-)-Cytoxazone. PubMed. Available at: [Link]

• MDPI. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. Available at: [Link]

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A Comparative Guide to Chiral Auxiliaries: Evans' Benzyl-Oxazolidinone Versus a Propyl Analogue

In the landscape of asymmetric synthesis, chiral auxiliaries remain indispensable tools for the reliable and predictable installation of stereocenters.[1] Among these, the oxazolidinones popularized by David A. Evans have achieved a preeminent status due to their high stereodirecting ability, operational simplicity, and the commercial availability of various derivatives.[2] This guide provides an in-depth comparison of the well-established and widely used (S)-4-benzyl-2-oxazolidinone with its less common analogue, (S)-4-propyl-2-oxazolidinone.

While the benzyl-substituted auxiliary is a cornerstone of modern organic synthesis, the propyl variant is not as extensively documented. This comparison, therefore, combines robust experimental data for the former with a theory-grounded projection of the latter's performance, offering valuable insights for researchers selecting a chiral auxiliary for their specific synthetic challenges.

The Archetype: (S)-4-Benzyl-2-Oxazolidinone

Derived from the readily available amino acid L-phenylalanine, (S)-4-benzyl-2-oxazolidinone has proven to be a highly effective chiral auxiliary in a multitude of asymmetric transformations, including alkylations, aldol reactions, and acylations.[3][4] Its efficacy stems from the rigid heterocyclic scaffold that, upon N-acylation, provides a sterically biased environment for the approach of electrophiles.

The mechanism of stereocontrol is well-understood and relies on the formation of a chelated Z-enolate intermediate. The bulky benzyl group at the C4 position effectively shields the top face of the enolate, directing incoming electrophiles to the less hindered bottom face. This leads to a high degree of diastereoselectivity in the newly formed stereocenters.[2][5]

The Understudy: (S)-4-Propyl-2-Oxazolidinone

The propyl group is a simple alkyl chain, offering less steric bulk than the benzyl group. This seemingly minor difference can have significant implications for the degree of facial shielding of the enolate and, consequently, the diastereoselectivity of the reaction.

Head-to-Head Comparison: Steric Hindrance and Stereoselectivity

The cornerstone of the Evans' auxiliary's success is the ability of the C4 substituent to create a significant steric barrier. The benzyl group, with its phenyl ring, presents a broad and rigid shield. The propyl group, while not insignificant, is more conformationally flexible and presents a smaller steric footprint.

This difference in steric hindrance is expected to manifest in the diastereoselectivity of reactions. While the propyl-oxazolidinone would still likely favor the same diastereomer as the benzyl-oxazolidinone, the degree of selectivity is anticipated to be lower.

Projected Performance in Asymmetric Alkylation

Auxiliary	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)
(S)-4-Benzyl-2-oxazolidinone	Benzyl bromide	>99:1	~95
(S)-4-Propyl-2-oxazolidinone	Benzyl bromide	Projected: 90:10 - 95:5	Projected: ~90

Note: Data for (S)-4-propyl-2-oxazolidinone is projected based on structure-activity relationships and the comparatively lower steric bulk of the propyl group.

Mechanism of Stereocontrol: A Visual Explanation

The following diagram illustrates the generally accepted transition state for the alkylation of an N-acyloxazolidinone, highlighting the role of the C4 substituent.

Caption: Steric shielding of the C4-substituent in the chelated Z-enolate transition state directs the approach of the electrophile.

Experimental Workflow: A Practical Guide

The following details a typical experimental workflow for an asymmetric alkylation using an Evans' oxazolidinone.

Caption: General experimental workflow for an asymmetric alkylation using an Evans' oxazolidinone chiral auxiliary.

Detailed Experimental Protocol: Asymmetric Alkylation of (S)-4-Benzyl-2-oxazolidinone

This protocol describes the diastereoselective alkylation of N-propionyl-(S)-4-benzyl-2-oxazolidinone with benzyl bromide.

Materials:

• N-propionyl-(S)-4-benzyl-2-oxazolidinone

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of NaHMDS (1.1 eq) in THF dropwise. Stir the mixture at -78 °C for 30 minutes to form the enolate.

• Add benzyl bromide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the alkylated product.

Cleavage of the Chiral Auxiliary

A key advantage of Evans' oxazolidinones is the relative ease of their removal under mild conditions to unmask the desired chiral product.[6] Several methods exist for the cleavage of the N-acyl bond, allowing for the synthesis of a variety of chiral compounds.[7]

• Hydrolytic Cleavage: Treatment with lithium hydroxide and hydrogen peroxide is a standard method to obtain the chiral carboxylic acid.[8]

• Reductive Cleavage: The use of reducing agents like lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) yields the corresponding chiral alcohol.

• Transesterification: Reaction with an alkoxide, such as sodium methoxide in methanol, provides the methyl ester.

The choice of cleavage method is dictated by the desired functionality in the final product. Importantly, the chiral auxiliary can often be recovered and recycled, improving the overall efficiency of the synthetic route.

Conclusion

(S)-4-Benzyl-2-oxazolidinone stands as a robust and reliable chiral auxiliary, consistently delivering high levels of diastereoselectivity in a wide range of asymmetric reactions. Its performance is well-documented and mechanistically understood, making it a go-to choice for many synthetic chemists.

While a direct experimental comparison with (S)-4-propyl-2-oxazolidinone is hampered by the latter's limited use and documentation, a theoretical analysis based on the principles of steric hindrance suggests that the propyl variant would likely offer a lower degree of stereocontrol. The reduced steric bulk of the propyl group compared to the benzyl group would result in less effective facial shielding of the enolate intermediate.

For researchers requiring the highest possible diastereoselectivity, the benzyl- or other bulky C4-substituted Evans' oxazolidinones remain the superior choice. However, in scenarios where moderate selectivity is acceptable and other factors such as cost or availability might come into play, a propyl-substituted auxiliary could theoretically be considered, though its practical utility remains to be extensively demonstrated. This guide underscores the critical role of the C4-substituent in dictating the stereochemical outcome of reactions employing Evans' oxazolidinone auxiliaries.

References

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 - ACS Publications. Available at: [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC. Available at: [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - ConnectSci. Available at: [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary - ACS Publications. Available at: [Link]

• EJ826725 - Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates, Journal of Chemical Education, 2008-May - ERIC. Available at: [Link]

• Evans aldol ppt | PPTX - Slideshare. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex - Chemistry - Williams College. Available at: [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - ResearchGate. Available at: [Link]

• Evans Aldol Reaction | Chem-Station Int. Ed. Available at: [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - UQ eSpace - The University of Queensland. Available at: [Link]

• Solid-phase asymmetric synthesis using a polymer-supported chiral Evans'-type oxazolidin-2-one - PubMed. Available at: [Link]

• Evans' original oxazolidinone auxiliary‐based asymmetric methodology. - ResearchGate. Available at: [Link]

• Evans oxazolidine Aldol stereoselectivity - YouTube. Available at: [Link]

• (s)-4-(phenylmethyl)-2-oxazolidinone - Organic Syntheses Procedure. Available at: [Link]

• Transition state models for probing stereoinduction in Evans chiral auxiliary-based asymmetric aldol reactions - PubMed. Available at: [Link]

Sources

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• 3. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

Diastereoselectivity comparison of different N-acyl oxazolidinones

As a Senior Application Scientist, selecting the appropriate chiral auxiliary is not merely a matter of following literature precedent; it requires a deep mechanistic understanding of transition-state geometry, enolate reactivity, and downstream cleavage requirements. For decades, the traditional Evans N-acyl oxazolidinones have served as the gold standard for asymmetric alkylations and aldol additions[1]. However, as drug development demands higher atom economy, flawless auxiliary recovery, and direct access to sensitive functional groups (like aldehydes), structural evolutions—most notably the Davies "SuperQuat" oxazolidinones—have become indispensable[2].

This guide provides an objective, data-driven comparison of traditional Evans auxiliaries versus SuperQuat derivatives, focusing on the causality behind their diastereoselectivity and their performance in complex synthetic workflows.

Mechanistic Causality: The Origin of Diastereoselectivity

The exceptional stereocontrol of N-acyl oxazolidinones relies on a highly ordered, self-validating transition state. Upon treatment with a strong base, the N-acyl group undergoes quantitative enolization to form a rigid chelate[1].

Why use NaHMDS instead of LDA for alkylations? While lithium diisopropylamide (LDA) is standard for aldol reactions, sodium bis(trimethylsilyl)amide (NaHMDS) is the base of choice for asymmetric alkylations[1]. The causality lies in the ionic radius and Lewis acidity of the metal. The sodium cation forms a slightly less tightly bound, yet structurally rigid,

-enolate chelate between the enolate oxygen and the oxazolidinone carbonyl. This increased ionic character enhances the nucleophilicity of the enolate toward alkyl halides at cryogenic temperatures (-78 °C), ensuring rapid conversion while maintaining the strict chelation control required for facial discrimination[1].

Once the rigid

-enolate is formed, the substituent at the C4 position (e.g., benzyl, isopropyl) acts as a steric wall, effectively shielding one face of the enolate (typically the Re-face for an -auxiliary). The electrophile is forced to attack from the less hindered Si-face, resulting in predictable diastereomeric ratios (dr) often exceeding 99:1 in industrial applications[3].

Mechanistic pathway of diastereoselective alkylation via (Z)-enolate chelation control.

The SuperQuat Evolution: Overcoming Endocyclic Cleavage

While traditional Evans auxiliaries (e.g., 4-benzyl-2-oxazolidinone) excel in stereocontrol, they present a critical vulnerability during non-destructive cleavage. Nucleophiles (such as amines, alkoxides, or hydride reducing agents like DIBAL-H) can inadvertently attack the endocyclic carbamate carbonyl instead of the exocyclic acyl carbonyl[4]. This side reaction destroys the chiral auxiliary and drastically reduces the yield of the desired enantiopure product.

The "SuperQuat" auxiliaries, developed by S. G. Davies, solve this via the incorporation of geminal dimethyl groups at the C5 position[2].

Causality of the C5 Gem-Dimethyl Substitution:

• Conformational Locking (Thorpe-Ingold Effect): The bulky C5 methyl groups force the C4 substituent to project more severely over the enolate face. This conformational bias ensures that diastereofacial selectivity is either maintained or slightly enhanced compared to standard Evans auxiliaries[2].

• Endocyclic Shielding: The steric bulk completely blocks nucleophilic attack at the oxazolidinone ring carbonyl. This allows for direct, high-yield reductions of the N-acyl group to aldehydes using DIBAL-H—a transformation that typically destroys standard Evans auxiliaries through ring-opening[2].

Quantitative Performance Comparison

The following table summarizes the experimental performance of the traditional Evans auxiliary versus the Davies SuperQuat auxiliary across standard asymmetric workflows.

Performance Metric	Traditional Evans (e.g., 4-Benzyl-2-oxazolidinone)	Davies SuperQuat (e.g., 4-Benzyl-5,5-dimethyl-2-oxazolidinone)
Alkylation Diastereoselectivity (dr)	95:5 to > 99:1[3]	> 98:2 to > 99:1[2]
Aldol Addition Diastereoselectivity	> 95:5[1]	> 95:5[4]
Direct Reduction to Aldehyde (DIBAL-H)	Poor (< 50% yield, severe ring opening)	Excellent (> 85% yield, intact auxiliary)[2]
Non-Destructive Auxiliary Recovery	70% – 85%	> 95% [2]
Endocyclic Carbonyl Steric Shielding	Low	Extremely High

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Observational cues are embedded to verify the success of each intermediate step.

Protocol A: Diastereoselective Alkylation (NaHMDS Method)

• Preparation: Flame-dry a Schlenk flask under argon. Charge with the N-acyl oxazolidinone (1.0 equiv) and anhydrous THF (to achieve a 0.2 M solution).

• Enolization: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add NaHMDS (1.0 M in THF, 1.1 equiv) over 10 minutes[1].

  • Self-Validating Cue: The mixture should transition from a cloudy suspension to a clear, pale-yellow solution upon complete

    -enolate formation. If the solution remains turbid, ambient moisture may have quenched the base, and the final dr will be compromised.

• Alkylation: Stir at -78 °C for 30 minutes. Add the electrophile (e.g., allyl iodide, 1.5 equiv) dropwise. Maintain at -78 °C for 2 hours, then allow the reaction to slowly warm to -20 °C over 1 hour.

• Quench: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

Protocol B: Non-Destructive Cleavage (Hydrolysis vs. Reduction)

• For Carboxylic Acids (Evans & SuperQuat): Dissolve the alkylated product in THF/H₂O (4:1) at 0 °C. Add H₂O₂ (30% aq, 4.0 equiv) followed by LiOH (1.5 equiv)[1].

  • Causality: The highly nucleophilic hydroperoxide anion (HOO⁻) specifically attacks the exocyclic carbonyl due to the alpha-effect, minimizing endocyclic cleavage.

  • Self-Validating Cue: Upon quenching with Na₂SO₃, the vigorous evolution of O₂ gas confirms the successful destruction of excess peroxide, ensuring safe downstream extraction[1].

• For Aldehydes (SuperQuat Exclusive): Dissolve the alkylated SuperQuat product in anhydrous CH₂Cl₂ at -78 °C. Add DIBAL-H (1.0 M in hexanes, 2.0 equiv) dropwise. Stir for 2 hours, then quench with Rochelle's salt (sodium potassium tartrate) and stir vigorously until two distinct, clear layers form[2].

Step-by-step experimental workflow for asymmetric alkylation and auxiliary recovery.

References

• Source: williams.
• Source: researchgate.
• Source: nih.
• Source: google.

Sources

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• 4. Asymmetric Synthesis of Homocitric Acid Lactone - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(4S)-4-propyl-1,3-oxazolidin-2-one proper disposal procedures

Comprehensive Safety and Disposal Protocol for (4S)-4-propyl-1,3-oxazolidin-2-one in Asymmetric Synthesis

As drug development professionals and synthetic chemists, we rely heavily on Evans chiral auxiliaries—such as (4S)-4-propyl-1,3-oxazolidin-2-one—to achieve exquisite stereocontrol in asymmetric alkylation and aldol reactions[1]. However, the operational lifecycle of this reagent does not end at the cleavage step. Because it is a nitrogen-containing heterocycle, improper disposal can lead to the release of toxic nitrogen oxides (NOx) and cause long-lasting environmental toxicity.

This guide bridges the gap between synthetic utility and environmental health and safety (EHS), providing field-proven, self-validating protocols for the handling, recovery, and disposal of (4S)-4-propyl-1,3-oxazolidin-2-one.

Chemical Identity & Hazard Profile

Before executing any operational plan, it is critical to understand the physicochemical properties that dictate the compound's behavior during a spill or combustion event. The compound is a stable, crystalline solid but acts as a potent irritant upon direct exposure[2][3].

Table 1: Hazard and Logistical Data Summary

Parameter	Specification / Operational Guideline
Chemical Name	(4S)-4-propyl-1,3-oxazolidin-2-one
Structural Class	Evans Chiral Auxiliary (Oxazolidinone derivative)
Hazard Statements	H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation)[3][4]
Precautionary Statements	P261 (Avoid breathing dust), P280 (Wear PPE), P305+P351+P338 (Eye rinse protocol), P501 (Dispose to hazardous waste)[3][4]
Storage Conditions	Store in a cool, dry, well-ventilated area away from direct sunlight and strong oxidizers[5].
Primary Disposal Route	High-temperature incineration equipped with an afterburner and alkaline scrubber[2].

Experimental Workflow & Waste Generation

To effectively manage waste, we must map exactly where it is generated. In a standard asymmetric workflow, the auxiliary undergoes acylation, enolization/reaction, and finally, cleavage[1]. Waste is primarily generated during the aqueous workups of these steps and during the final chromatographic recovery.

Fig 1: Experimental workflow and waste generation points for Evans chiral auxiliaries.

Step-by-Step Spill Management & Decontamination

Causality Insight: Why do we strictly use inert absorbents for oxazolidinone spills? Using combustible materials (like standard paper towels) for large spills increases fire risk and the potential for uncontrolled NOx release if ignited. Inert materials safely trap the compound without secondary reactivity[4][5].

Methodology: Immediate Spill Response

• Evacuation & Ventilation: Immediately clear personnel from the immediate area. Ensure the laboratory's general area dilution/exhaust ventilation is operating at maximum capacity[1][5].

• PPE Donning: Equip heavy-duty nitrile gloves, chemical splash goggles, and a particulate respirator (if dust/aerosols are generated)[4].

• Containment: Surround the spill with an inert absorbent material such as dry sand, silica gel, or vermiculite[4][5].

• Collection: Using a non-sparking tool, carefully sweep the absorbed mixture into a heavy-duty, airtight hazardous waste container[4].

• Decontamination: Wash the affected spill site thoroughly with water and a mild detergent. Collect all contaminated washing water; do not let the wash water enter standard drains or waterways[2][4].

Proper Disposal Procedures

Causality Insight: (4S)-4-propyl-1,3-oxazolidin-2-one cannot be disposed of via standard solid waste or municipal sewer systems. Because it is a nitrogen-rich heterocycle, its thermal decomposition yields hazardous nitrogen oxides. Therefore, it must be dissolved in a combustible solvent and processed through a chemical incinerator equipped with an afterburner and an alkaline scrubber to neutralize the acidic NOx gases[2].

Fig 2: Decision tree for the segregation and disposal of oxazolidinone chemical waste.

Methodology: Routine Laboratory Disposal

• Solid Waste Segregation: Place any unrecoverable auxiliary, contaminated packaging, and used silica gel from chromatography into a designated, leak-proof solid hazardous waste container[2][5].

• Liquid Waste Segregation:

  • If the auxiliary is dissolved in non-halogenated solvents (e.g., THF, Ethyl Acetate), route it to the "Non-Halogenated Organic Waste" carboy.

  • If the auxiliary is dissolved in Dichloromethane (DCM) or Chloroform (common in acylation steps), route it strictly to the "Halogenated Organic Waste" carboy.

• Aqueous Waste Handling: Aqueous layers from the reaction workup (e.g., quenched with NaHCO3 or NH4Cl) must be collected in a dedicated aqueous waste container. Never pour these down the drain, as the compound is harmful to aquatic life with long-lasting effects[4].

• Manifesting: Clearly label all waste profiles with "(4S)-4-propyl-1,3-oxazolidin-2-one" and explicitly flag the presence of heterocyclic nitrogen for the waste management facility.

• Transfer: Arrange for pickup by a licensed professional waste disposal service capable of high-temperature incineration and flue gas scrubbing[1][2][4].

Operational Excellence: Auxiliary Recovery Protocol

The most environmentally responsible disposal method is waste minimization. Because Evans auxiliaries are highly crystalline and stable, they can be recovered post-cleavage with high efficiency[1].

Methodology: Auxiliary Recovery

• Extraction: Following the cleavage of the chiral product (e.g., using LiOH/H2O2), extract the remaining aqueous layer 3–4 times with Dichloromethane (DCM).

• Quenching: Wash the combined organic layers with 1M aqueous Na2SO3 to quench any residual peroxides, followed by a brine wash.

• Drying: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (using a gradient of Ethyl Acetate/Hexanes) to isolate the pure (4S)-4-propyl-1,3-oxazolidin-2-one.

• Verification: Verify the optical rotation and melting point of the recovered auxiliary before reusing it in subsequent asymmetric syntheses. Route the remaining silica and solvent fractions to their respective waste streams as outlined in Section 4.

References

• Safety Data Sheet - Key Organics: (December 01 2017). Key Organics. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-0zFytLC7tYgQ3rhXpWCY12AE9op8I_4MZb8jbbqVsFaCb88IdA2FFrhwXJUkiBL4pii6iIQdpdhAKzo3vyLLkj1V-ngIbIONf0Legjjt_y0iMVJNBIH3uSlVBARnGJPj5tkIlZ52c2gm4POY441bukSibLdfMA==]
• Safety Data Sheet - CymitQuimica: (December 19 2024). CymitQuimica. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFm9J9CYKtu7bFghs1N0VbRWkriTn4maRFjPoR2MZnO_TmB3BcMqCPmn-Zp6gL9H82j2dzChwlq1NyV7C3bnQMbYeNGXOVFIK5erNoeYzZpd_OQAY-mE1G2crR2LOLceRi4duu1_qciL1c3cDZLKpmx4DQn4XfViinrsg==]
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• N-methyl-L-prolinamide | 52060-82-9 - Benchchem. Benchchem. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHT9E2L1R_ZFHwFr9h09WBiLhk3Z_OhlemMF09oURxKUhmodcXgnZlG5Im0Pehb5SWOBZ4MT4TFrOhm8uGMyZAFrtlS9MXy0ZM4MnhERTENfUJjwA0_pwg8fzDmkYXr23IeA3cVaQ==]

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Personal protective equipment for handling (4S)-4-propyl-1,3-oxazolidin-2-one

Operational Safety and Handling Guide for (4S)-4-propyl-1,3-oxazolidin-2-one

Executive Briefing

(4S)-4-propyl-1,3-oxazolidin-2-one is a highly effective Evans chiral auxiliary utilized extensively in asymmetric synthesis for diastereoselective alkylation, aldol additions, and acylation[1]. While its chemical utility in building complex stereocenters is undisputed, handling this compound—and executing the requisite downstream cleavage protocols—presents unique operational and safety challenges. Designed for researchers and drug development professionals, this guide provides field-proven, self-validating protocols to ensure both operator safety and high-fidelity experimental results.

Mechanistic Hazard Profile

Understanding the causality behind the hazards of (4S)-4-propyl-1,3-oxazolidin-2-one is the first step in operational risk mitigation:

• Hygroscopicity & Reactivity: The compound is highly moisture-sensitive. In operational contexts, introducing moisture not only degrades the auxiliary but violently quenches the highly reactive bases (e.g., NaHMDS, LDA) required for enolization[1].

• Thermal Decomposition: Upon combustion or extreme heating, oxazolidinone derivatives decompose to release toxic fumes, including nitrogen oxides (NOx) and carbon oxides (COx)[2].

• Cleavage Hazards (O₂ Evolution): The most severe hazard occurs during the removal of the auxiliary. The standard LiOH/H₂O₂ cleavage protocol causes the intermediate peracid to be rapidly reduced by excess H₂O₂, releasing [3]. In the presence of flammable solvents like THF, this creates a critical explosion risk[4].

Quantitative PPE & Engineering Controls Matrix

To mitigate these risks, strict adherence to the following Personal Protective Equipment (PPE) and engineering controls is mandatory[2],[5].

Protection Tier	Recommended Equipment	Specification / Material	Causality & Rationale
Dermal/Hand	Chemical-resistant gloves	Nitrile (≥0.11 mm) or Butyl rubber	Prevents dermal absorption of the irritant and resists penetration by aggressive reaction solvents (THF, DCM)[5].
Ocular/Face	Safety goggles & Face shield	ANSI Z87.1 compliant, tight-fitting	Protects against splash hazards during cryogenic enolization and reactive quenching of strong bases[2].
Body	Lab coat & Chemical apron	Flame-retardant (FR) material	Mitigates fire risk from highly flammable solvents and potential O₂-enriched environments during cleavage[4].
Respiratory	FFP2/FFP3 Respirator	Half-mask with organic vapor cartridge	Prevents inhalation of toxic NOx/COx fumes if aerosolized or during thermal decomposition[2].
Engineering	Fume Hood & Schlenk Line	Minimum face velocity of 100 fpm	Ensures inert atmosphere (Argon/N₂) for moisture-sensitive steps and actively vents evolved O₂ gas[5],[6].

Operational Workflow & Logical Relationships

The lifecycle of the Evans auxiliary involves distinct phases, each requiring specific safety interventions and validation checks.

Workflow for (4S)-4-propyl-1,3-oxazolidin-2-one handling, highlighting the O2 evolution hazard.

Procedural Methodologies: A Self-Validating Approach

Methodology 1: Safe Setup for Diastereoselective Alkylation

Self-Validation Check: Before proceeding, perform a Karl Fischer titration on your THF to ensure moisture is <10 ppm.

• Inert Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon three times.

  • Causality: The auxiliary enolate is highly sensitive; trace water will prematurely protonate the enolate, destroying the reaction yield and generating hazardous hydroxide byproducts[1].

• Cryogenic Deprotonation: Dissolve the N-acylated (4S)-4-propyl-1,3-oxazolidin-2-one in anhydrous THF. Cool the system to -78°C using a dry ice/acetone bath. Dropwise add 1.1 equivalents of NaHMDS.

  • Causality: Cryogenic temperatures suppress unwanted side reactions (like self-condensation) and ensure the exclusive formation of the kinetic Z-enolate[1].

• Electrophile Addition: Slowly introduce the alkylating agent (e.g., benzyl bromide). Maintain the reaction at -78°C for 2 hours, then allow it to slowly warm to 0°C.

  • Causality: The 4-propyl group provides a steric shield; controlled warming allows the electrophile to attack the unhindered face, ensuring high diastereoselectivity[1].

• Quenching: Terminate the reaction by adding saturated aqueous NH₄Cl.

  • Causality: This mildly acidic quench safely neutralizes the excess strong base without hydrolyzing the newly formed chiral product.

Methodology 2: Safe Auxiliary Cleavage (LiOH/H₂O₂)

This step is notorious for its hidden dangers. The standard conditions use a large excess of H₂O₂, which reduces the intermediate peracid and releases O₂ gas[3]. Self-Validation Check: Ensure the fume hood exhaust monitor reads optimal flow before initiating cleavage.

• Solvent & Temperature Control: Dissolve the alkylated oxazolidinone in a 3:1 mixture of THF/H₂O. Cool the vessel to 0°C.

• Reagent Addition: Add 30% H₂O₂ (aq) (typically 4-8 equivalents), followed by LiOH (1.5-2 equivalents).

  • Causality: The hydroperoxide anion (HOO⁻) is a highly effective nucleophile that selectively cleaves the exocyclic imide carbonyl, preserving the chiral center[3].

• Hazard Mitigation (O₂ Evolution): CRITICAL: Do not seal the reaction vessel. Equip the flask with a vented bubbler connected directly to the fume hood exhaust.

  • Causality: Rapid oxygen evolution in a closed system containing flammable THF vapor will cause a catastrophic overpressurization and potential explosion[4].

• Peroxide Quenching: Once the reaction is complete (monitored by TLC), slowly add a saturated solution of sodium sulfite (Na₂SO₃) at 0°C.

  • Causality: Na₂SO₃ reduces unreacted peroxides and peracids.

• Validation: Test the aqueous layer with KI-starch paper. It must remain colorless.

  • Causality: Concentrating organic solvents containing trace peroxides can lead to violent detonations during rotary evaporation.

Spill Management and Disposal Plans

• Spill Response: In the event of a spill, evacuate personnel and remove all ignition sources. Do not use combustible materials (like paper towels) if peroxides are present. Pick up residues with a chemically inert, suitable absorbent material (e.g., vermiculite or sand) using non-sparking tools[5].

• Disposal: Dispose of the absorbed material and the recovered chiral auxiliary in designated, tightly closed hazardous waste containers. The waste must be processed by an approved waste disposal plant via incineration, in accordance with local environmental regulations[2],[7]. Never discharge contaminated firefighting water or reaction aqueous layers directly into drains[2].

References

• Title: Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H₂O₂ Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Safety Data Sheet - Oxazolidin-2-one Source: Carl Roth URL: [Link]

• Title: Carbonyl Chemistry :: Chiral Enolates Source: Organic Chemistry Data URL: [Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. carlroth.com [carlroth.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. echemi.com [echemi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. peptide.com [peptide.com]